Gadodiamide (Omniscan)

Core Science & Biosynthesis

The Core Mechanism of Gadodiamide in MRI Contrast Enhancement: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Gadodiamide (B1674392), a gadolinium-based contrast agent (GBCA), has been a significant tool in magnetic resonance imaging (MRI) for enhancing the visualization of anatomical structures and pathological conditions. This technical guide provides an in-depth exploration of the fundamental mechanism of action of gadodiamide, its physicochemical properties, and the experimental methodologies used for its characterization.

Introduction to Gadodiamide and its Role in MRI

Gadodiamide, sold under the brand name Omniscan, is a linear, non-ionic GBCA. Its primary function in MRI is to improve the contrast of images, aiding in the diagnosis and evaluation of various medical conditions, including lesions in the central nervous system, tumors, and vascular abnormalities.[1] The core of gadodiamide's efficacy lies in the paramagnetic properties of the gadolinium ion (Gd³⁺).[2] Free gadolinium ions are highly toxic; therefore, in gadodiamide, the Gd³⁺ ion is chelated with a linear ligand, diethylenetriamine (B155796) pentaacetic acid bismethylamide (DTPA-BMA), to form a stable complex that can be safely administered intravenously.[3]

Physicochemical Properties of Gadodiamide

The chemical structure and properties of gadodiamide are crucial to its function and safety profile. It is a non-ionic complex, which contributes to its lower osmolality compared to ionic contrast agents.[4]

Property	Value	Reference
Molecular Formula	C₁₆H₂₆GdN₅O₈
Molar Mass	573.66 g/mol	[5]
Structure	Linear, non-ionic	[5][6]
Concentration	0.5 mmol/mL	[6]
Recommended Dosage	0.1 mmol/kg	[6]
Osmolality	798 mosm/kgH₂O

Mechanism of Action: T1 and T2 Relaxation Enhancement

The fundamental mechanism of action of gadodiamide revolves around its ability to shorten the T1 (longitudinal) and T2 (transverse) relaxation times of water protons in its vicinity.[2][3] In an MRI scanner, a strong magnetic field aligns the protons in water molecules. Radiofrequency pulses are then used to excite these protons to a higher energy state. The return of these protons to their equilibrium state is termed relaxation, and the rates of this relaxation (1/T1 and 1/T2) are key determinants of MRI signal intensity.[2][7]

Gadodiamide, being paramagnetic due to the seven unpaired electrons in the Gd³⁺ ion, generates a fluctuating local magnetic field.[5][2] This local field provides an additional and efficient pathway for the excited water protons to release their energy and return to their equilibrium state more quickly, thus shortening both T1 and T2 relaxation times.[5][8]

At the clinical doses used, the primary effect of gadodiamide is on T1 relaxation.[5] The shortening of T1 leads to a stronger signal on T1-weighted images, resulting in the characteristic bright appearance of tissues where the contrast agent has accumulated.[3][9] This accumulation is particularly pronounced in areas of abnormal vascularity or a disrupted blood-brain barrier, allowing for clear visualization of pathologies.[5][3]

Signaling Pathway of T1 and T2 Relaxation Enhancement

The interaction between gadodiamide and water protons, leading to enhanced relaxation, can be visualized as a signaling pathway.

References

• 1. What is Gadodiamide used for? [synapse.patsnap.com]
• 2. nbinno.com [nbinno.com]
• 3. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 4. MRI - Gadodiamide - MR-TIP: Database [mr-tip.com]
• 5. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. radiopaedia.org [radiopaedia.org]
• 7. Mechanisms of contrast enhancement in magnetic resonance imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mriquestions.com [mriquestions.com]
• 9. cds.ismrm.org [cds.ismrm.org]

Chemical structure and properties of Gadodiamide (Omniscan)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and experimental protocols related to Gadodiamide (B1674392) (Omniscan), a gadolinium-based contrast agent (GBCA) for magnetic resonance imaging (MRI).

Core Chemical and Physical Properties

Gadodiamide is a non-ionic, linear gadolinium-based contrast agent.[1] Its chemical name is [5,8-Bis(carboxymethyl)-11-[2-(methylamino)-2-oxoethyl]-3-oxo-2,5,8,11-tetraazatridecan-13-oato(3-)]gadolinium.[2] The core of its function lies in the paramagnetic properties of the gadolinium ion (Gd³⁺), which is chelated to a linear ligand, diethylenetriamine (B155796) pentaacetic acid bismethylamide (DTPA-BMA), to reduce its toxicity.[3]

Caption: Chemical structure of Gadodiamide, showing the Gd³⁺ ion chelated by the DTPA-BMA ligand.

Physicochemical and Magnetic Properties

Gadodiamide is formulated as a sterile, clear, colorless to slightly yellow aqueous solution for intravenous injection.[4] The pertinent physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₆H₂₆GdN₅O₈	[2]
Molecular Weight	573.66 g/mol (anhydrous)	[4]
Osmolality (0.5 M @ 37°C)	789 mOsmol/kg water	[4]
Viscosity (@ 20°C)	2.0 cP	[4]
Viscosity (@ 37°C)	1.4 cP	[4]
Density (@ 25°C)	1.14 g/mL	[4]
logP (Butanol/Water)	-2.1	[2]
Solubility	Freely soluble in water	[1]

The paramagnetic nature of Gadodiamide is central to its function as an MRI contrast agent.[5] The gadolinium ion (Gd³⁺) possesses seven unpaired electrons in its 4f orbital, which creates a strong magnetic moment.[5] When placed in the strong magnetic field of an MRI scanner, these paramagnetic centers interact with the surrounding water protons.[5]

Mechanism of Action in MRI

Gadodiamide enhances MRI images by shortening the relaxation times of water protons in tissues where it accumulates.[3] The primary mechanism involves the interaction of the paramagnetic gadolinium ion with water molecules.

Caption: Mechanism of action of Gadodiamide in enhancing MRI signals.

In magnetic resonance imaging, the signal intensity is dependent on the T1 (longitudinal) and T2 (transverse) relaxation times of protons.[3] Gadodiamide, being a paramagnetic agent, generates a local magnetic field that increases the relaxation rate of nearby water protons.[1] This leads to a decrease in both T1 and T2 relaxation times.[1] At clinical doses, the effect on T1 is predominant, resulting in a stronger signal and a brighter appearance of tissues where the agent has accumulated on T1-weighted images.[1][3] This is particularly useful for visualizing lesions with abnormal vascularity or a disrupted blood-brain barrier.[6]

Experimental Protocols

A common synthetic route for Gadodiamide involves the reaction of diethylenetriaminepentaacetic dianhydride with methylamine (B109427), followed by chelation with a gadolinium salt. A patented method describes the following general steps:

• Anhydride (B1165640) Formation: Diethylenetriaminepentaacetic acid (DTPA) is reacted with acetic anhydride in the presence of pyridine (B92270) to form diethylenetriaminepentaacetic dianhydride.[7]

• Amidation: The resulting dianhydride is then reacted with methylamine hydrochloride to produce the DTPA-BMA ligand (5,8-Biscarboxymethyl-11-[2-(methylamino)-2-oxoethyl]-3-oxo-2,5,8,11-tetraazatridecyl-13-carboxylic acid).[7]

• Chelation: Gadolinium oxide (Gd₂O₃) is acidified with hydrochloric acid and then reacted with the DTPA-BMA ligand to form Gadodiamide.[7]

Caption: A simplified workflow for the synthesis of Gadodiamide.

The quality and purity of Gadodiamide are assessed using various analytical techniques.

• Identification: The identity of Gadodiamide in an injection solution can be confirmed by comparing the retention time of the major peak in its liquid chromatogram with that of a standard.[1]

• Assay: High-performance liquid chromatography (HPLC) is a standard method for determining the concentration of Gadodiamide in a sample.[8]

• Impurity Analysis: HPLC can also be used to detect and quantify organic impurities.[8]

• Gadolinium Content: Inductively coupled plasma-mass spectrometry (ICP-MS) is employed to determine the concentration of gadolinium in tissues, which is crucial for toxicological and pharmacokinetic studies.[1]

Pharmacokinetics and Pharmacodynamics

The pharmacokinetic profile of intravenously administered Gadodiamide in subjects with normal renal function follows an open, two-compartment model.[4]

Pharmacokinetic Parameter	Value (Mean ± SD)	Reference
Distribution Half-life	3.7 ± 2.7 minutes	[4]
Elimination Half-life	77.8 ± 16 minutes	[4]
Volume of Distribution	200 ± 61 mL/kg	[1]
Plasma Clearance	1.8 mL/min/kg	[4]
Renal Clearance	1.7 mL/min/kg	[4]
Urinary Excretion (24h)	95.4 ± 5.5% of dose	[4]

Gadodiamide is primarily eliminated unchanged through the kidneys via glomerular filtration.[4][6] In patients with severe renal impairment, the elimination half-life is significantly prolonged.[9]

Safety and Toxicology

While generally considered safe for patients with normal renal function, the use of Gadodiamide has been associated with certain risks.

• Nephrogenic Systemic Fibrosis (NSF): Gadodiamide, being a linear GBCA, has a higher risk of causing NSF in patients with impaired renal function compared to macrocyclic agents.[10][11] NSF is a debilitating condition characterized by fibrosis of the skin and internal organs.[6]

• Gadolinium Retention: Following administration, gadolinium can be retained in the body for months or years, with the highest concentrations found in bone and brain tissue.[1][4] Linear GBCAs like Gadodiamide lead to greater retention than macrocyclic agents.[4] The long-term clinical consequences of gadolinium retention in the brain have not been fully established.[4]

• Acute Reactions: Mild adverse reactions such as nausea, headache, and dizziness can occur.[12] Serious anaphylactoid reactions are rare.[13]

Due to these concerns, the use of some linear GBCAs, including Gadodiamide, has been restricted or suspended in certain regions.[14] It is contraindicated in patients with chronic, severe kidney disease or acute kidney injury.[15]

References

• 1. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Gadodiamide [drugfuture.com]
• 3. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 4. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 5. nbinno.com [nbinno.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. CN102001964A - Method for preparing gadodiamide - Google Patents [patents.google.com]
• 8. uspnf.com [uspnf.com]
• 9. Pharmacokinetics of gadodiamide injection in patients with severe renal insufficiency and patients undergoing hemodialysis or continuous ambulatory peritoneal dialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gadolinium-based contrast agent toxicity: a review of known and proposed mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gadolinium-Based Contrast Agent Accumulation and Toxicity: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Gadodiamide (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 14. Gadodiamide - Wikipedia [en.wikipedia.org]
• 15. UpToDate 2018 [doctorabad.com]

Unveiling the Magnetic Heart of Contrast: A Technical Guide to the Paramagnetic Properties of Gadodiamide and its Influence on T1 Relaxation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental paramagnetic properties of gadodiamide (B1674392), a widely utilized gadolinium-based contrast agent (GBCA) in Magnetic Resonance Imaging (MRI). We will delve into the quantum mechanical origins of its magnetic behavior, its profound effect on T1 relaxation times of water protons, and the experimental methodologies used to characterize these critical parameters. This document is intended to provide a comprehensive resource for researchers, scientists, and professionals involved in the development and application of MRI contrast agents.

The Source of Paramagnetism: The Gadolinium (III) Ion

Gadodiamide's efficacy as an MRI contrast agent is fundamentally rooted in the paramagnetic nature of the gadolinium (III) ion (Gd³⁺) it carries.[1] Paramagnetism is a form of magnetism whereby a material is weakly attracted to an external magnetic field. This property in Gd³⁺ arises from its unique electronic configuration.

The gadolinium atom has an electron configuration of [Xe] 4f⁷ 5d¹ 6s². In its trivalent oxidation state (Gd³⁺), it loses the 5d¹ and 6s² electrons, leaving a half-filled 4f orbital with seven unpaired electrons.[2] These seven unpaired electrons, each possessing a magnetic moment due to its intrinsic spin, align with an external magnetic field, creating a strong local magnetic field.[3] It is this powerful magnetic moment that makes Gd³⁺ an exceptionally effective relaxation agent for nearby water protons in biological tissues.[1]

The Mechanism of T1 Relaxation Shortening

In the absence of a contrast agent, water protons in a magnetic field relax back to their equilibrium state after radiofrequency excitation at a rate characterized by the spin-lattice, or T1, relaxation time. Tissues with different T1 values provide the inherent contrast in T1-weighted MR images.

The introduction of gadodiamide dramatically alters this process. The paramagnetic Gd³⁺ ion in the gadodiamide complex creates a fluctuating local magnetic field as it tumbles and as its own electrons relax.[3] This fluctuating field provides an additional and highly efficient mechanism for the excited water protons to transfer their energy to the surrounding "lattice," thereby accelerating their return to equilibrium. This process is known as T1 relaxation enhancement, or T1 shortening.

The result of this shortened T1 relaxation time is an increased signal intensity on T1-weighted MRI scans in tissues where gadodiamide has accumulated.[1] This enhanced signal provides a stark contrast between tissues with and without the agent, allowing for improved visualization of anatomical structures and pathological processes.

The theoretical framework for this interaction is described by the Solomon-Bloembergen-Morgan (SBM) theory, which mathematically relates the relaxation rates to the magnetic moments of the interacting nuclei and electrons, the distance between them, and their motional properties.[4][5]

Quantitative Characterization of Gadodiamide's Efficacy

The efficiency of a T1 contrast agent is quantified by its relaxivity (r1), which is the change in the relaxation rate (1/T1) of the solvent (e.g., water or plasma) per unit concentration of the contrast agent. It is typically measured in units of L·mmol⁻¹·s⁻¹. A higher r1 value indicates a more effective T1 contrast agent.

Relaxivity Data for Gadodiamide

The relaxivity of gadodiamide is influenced by several factors, including the magnetic field strength, temperature, and the medium in which it is dissolved. The following tables summarize key quantitative data for gadodiamide.

Parameter	Value	Medium	Magnetic Field Strength	Temperature
r1 Relaxivity	4.0 - 4.6 L·mmol⁻¹·s⁻¹	Not Specified	1.5 T	Not Specified
r1 Relaxivity	3.4 - 4.5 L·mmol⁻¹·s⁻¹	Saline with Albumin	Not Specified	37 °C
r1 Relaxivity	2.8 s⁻¹·mmol⁻¹·kg⁻¹	In vivo (Rat Brain)	4.7 T	36 °C

Table 1: T1 Relaxivity (r1) of Gadodiamide in Various Conditions.

Tissue	T1 (ms) - Pre-contrast	T1 (ms) - Post-contrast (Gadodiamide)
Gray Matter	~1000	Significantly Reduced
White Matter	~800	Significantly Reduced
Cerebrospinal Fluid (CSF)	~4000	Minimally Affected (due to blood-brain barrier)
Tumor Tissue (with BBB breakdown)	Variable	Markedly Reduced

Table 2: Typical T1 Relaxation Times of Brain Tissues Before and After Gadodiamide Administration (Illustrative Values).[6][7][8]

Magnetic Susceptibility

Gadodiamide, being paramagnetic, also alters the magnetic susceptibility of the tissues where it accumulates. This property can influence the local magnetic field and is particularly relevant for susceptibility-weighted imaging (SWI) and quantitative susceptibility mapping (QSM). The magnetic susceptibility shift induced by Gd-DTPA (a related gadolinium chelate) has been reported to be approximately 0.109 ppm/mM.[9]

Experimental Protocols

Accurate and reproducible measurement of the paramagnetic properties of gadodiamide is crucial for its characterization and for understanding its in vivo behavior. The following sections detail the methodologies for key experiments.

Measurement of T1 Relaxation Time using the Inversion Recovery Method

The inversion recovery (IR) pulse sequence is the gold standard for accurate T1 measurement.[10][11]

Principle: The net magnetization is first inverted by a 180° radiofrequency pulse. During a subsequent variable delay time, the inversion time (TI), the longitudinal magnetization recovers towards its equilibrium state. A 90° pulse is then applied to tip the magnetization into the transverse plane for signal detection. By acquiring a series of signals at different TIs, the exponential recovery of the longitudinal magnetization can be mapped, and the T1 relaxation time can be calculated.

Step-by-Step Protocol:

• Sample Preparation: Prepare a phantom containing vials of the sample of interest (e.g., gadodiamide in saline at a known concentration).

• Pulse Sequence: Select an inversion recovery pulse sequence on the MRI scanner.

• Parameter Setup:

  • Repetition Time (TR): Set a long TR (ideally > 5 times the longest expected T1) to ensure full recovery of longitudinal magnetization between inversions.

  • Echo Time (TE): Set a short TE to minimize T2 effects.

  • Inversion Times (TI): Define a series of TI values that will adequately sample the T1 recovery curve. This should include values shorter than, around, and longer than the expected T1. A typical range might be from 50 ms (B15284909) to 5000 ms.

• Data Acquisition: Acquire the series of images at each TI.

• Data Analysis:

  • For a region of interest (ROI) within the sample, measure the signal intensity at each TI.

  • Fit the signal intensity (S) versus TI data to the following three-parameter equation: S(TI) = S₀ * |1 - 2 * exp(-TI / T1) + exp(-TR / T1)| where S₀ is the equilibrium signal intensity.

  • The fitted parameter T1 is the longitudinal relaxation time.

Measurement of r1 Relaxivity

The r1 relaxivity is determined by measuring the T1 relaxation times of a series of solutions with varying concentrations of the contrast agent.[12]

Step-by-Step Protocol:

• Sample Preparation: Prepare a series of phantoms with known concentrations of gadodiamide in the desired solvent (e.g., water, saline, or plasma). A typical concentration range might be 0.1, 0.25, 0.5, 0.75, and 1.0 mmol/L. Include a control sample with no contrast agent.

• T1 Measurement: For each sample, measure the T1 relaxation time using the inversion recovery protocol described in section 4.1.

• Data Analysis:

  • Calculate the relaxation rate (R1) for each sample, where R1 = 1/T1.

  • Plot the relaxation rate (R1) as a function of the gadodiamide concentration.

  • Perform a linear regression on the data points.

  • The slope of the resulting line is the r1 relaxivity of gadodiamide in that specific medium and at that specific temperature and magnetic field strength.

Visualizing the Core Concepts

To better illustrate the relationships and workflows discussed, the following diagrams are provided in the DOT language for use with Graphviz.

Mechanism of T1 Relaxation Enhancement by Gadodiamide

Caption: Logical flow from the paramagnetic Gd³⁺ ion to enhanced MRI signal.

Experimental Workflow for r1 Relaxivity Measurement

Caption: Step-by-step workflow for determining r1 relaxivity.

Conclusion

Gadodiamide's utility as a paramount T1 contrast agent is a direct consequence of the fundamental paramagnetic properties of its chelated gadolinium (III) ion. The presence of seven unpaired electrons creates a powerful magnetic moment that efficiently shortens the T1 relaxation time of surrounding water protons, leading to significant signal enhancement in T1-weighted MR images. The quantitative measure of this efficacy, the r1 relaxivity, is a critical parameter that can be precisely determined through well-established experimental protocols such as the inversion recovery method. A thorough understanding of these principles and methodologies is essential for the continued development and optimization of contrast agents in the field of magnetic resonance imaging.

References

• 1. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 2. Gadodiamide - Wikipedia [en.wikipedia.org]
• 3. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. web.stanford.edu [web.stanford.edu]
• 5. mriquestions.com [mriquestions.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. In vivo T1 and T2 relaxation time maps of brain tissue, skeletal muscle, and lipid measured in healthy volunteers at 50 mT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The magnetic susceptibility effect of gadolinium-based contrast agents on PRFS-based MR thermometry during thermal interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. imserc.northwestern.edu [imserc.northwestern.edu]
• 12. High relaxivity MRI contrast agents part 1: Impact of single donor atom substitution on relaxivity of serum albumin-bound gadolinium complexes - PMC [pmc.ncbi.nlm.nih.gov]

The In Vivo Journey of Gadodiamide: A Technical Guide to its Pharmacokinetics and Biodistribution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo pharmacokinetics and biodistribution of Gadodiamide (B1674392), a gadolinium-based contrast agent (GBCA) widely used in magnetic resonance imaging (MRI). Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Gadodiamide is critical for its safe and effective use, as well as for the development of next-generation imaging agents. This document synthesizes key quantitative data, details common experimental protocols, and visualizes the agent's biological journey.

Core Pharmacokinetic Parameters

Gadodiamide is a non-ionic, linear chelate designed for extracellular fluid imaging.[1] Following intravenous administration, it rapidly distributes throughout the bloodstream and into the interstitial spaces.[2] Its pharmacokinetic profile is characterized by rapid renal clearance in subjects with normal renal function.[1][3]

Table 1: Comparative Pharmacokinetic Parameters of Gadodiamide

Parameter	Species	Value	Key Findings	Reference
Elimination Half-Life	Human (Healthy)	~70 minutes	Rapid elimination in subjects with normal renal function.	[4]
Human (Severe Renal Insufficiency)	34.3 ± 22.9 hours	Significantly prolonged in patients with impaired renal function.	[2][5]
Rat	18 minutes	Shorter half-life in smaller animal models.	[6]
Rabbit	38 minutes	[6]
Monkey	75 minutes	[6]
Excretion	Rat (24 hours)	94% in urine, 1-4% in feces	Primarily excreted unchanged via the kidneys.	[6]
Human (72 hours)	>95% in urine	Excreted unmetabolized.	[4]
Volume of Distribution (Vd)	Human	210 - 280 mL/kg	Consistent with distribution in the extracellular fluid.	[1]

Biodistribution and Tissue Retention

While designed for rapid excretion, studies have shown that trace amounts of gadolinium can be retained in various tissues long after administration, particularly with linear GBCAs like Gadodiamide.[3][7] This retention is thought to be due to the in vivo dissociation of the gadolinium ion (Gd³⁺) from its chelating ligand.[7]

The kidney and liver are primary organs of transient accumulation during the excretion process.[8] However, long-term retention has been notably observed in bone and, to a lesser extent, the brain.[1][9]

Table 2: Gadolinium Concentration in Tissues Following Gadodiamide Administration

Tissue	Animal Model	Dose	Time Point	Concentration	Key Findings	Reference
Bone (Femur)	Rat	Not Specified	7 and 14 days	Higher than macrocyclic agents	Suggests in vivo dissociation of the linear chelate.	[7]
Rat	Not Specified	Not Specified	25-fold higher than gadoteric acid	Demonstrates significant retention compared to macrocyclic agents.	[10]
Human	0.1 mmol/kg	4 days	1.77 ± 0.704 µg Gd/g bone	4-fold higher than the macrocyclic agent gadoteridol.	[1]
Liver	Rat	Not Specified	Not Specified	30-fold higher than gadoteric acid	Significant retention compared to macrocyclic agents.	[10]
Sheep	0.1 mmol/kg	10 weeks	445 ng/g	One of the highest concentrations among organs.	[8]
Kidney	Sheep	0.1 mmol/kg	10 weeks	502 ng/g	Highest concentration, reflecting its role in excretion.	[8]
Skin	Rat	Not Specified	Not Specified	180-fold higher than gadoteric acid	Associated with dermal cellularity changes and Gd encrustation on collagen.	[10]
Brain (Deep Cerebellar Nuclei)	Sheep	0.1 mmol/kg	10 weeks	30 ng/g	Low but detectable concentrations.	[8]

Experimental Protocols for In Vivo Assessment

The study of Gadodiamide's pharmacokinetics and biodistribution relies on robust experimental designs and sensitive analytical techniques.

Animal Models and Administration

• Species: Common models include mice, rats, rabbits, monkeys, and sheep.[6][7][8]

• Administration: Gadodiamide is administered intravenously (IV), typically as a bolus injection, to ensure 100% bioavailability.[2]

• Dosing: Doses vary depending on the study's objective, ranging from standard clinical doses (e.g., 0.1 mmol/kg) to higher doses for toxicity and retention studies.[1][7]

Sample Collection and Analysis

• Biological Samples: Blood, urine, and feces are collected at various time points to determine pharmacokinetic parameters. Tissues (e.g., kidney, liver, bone, brain, skin) are harvested at the end of the study for biodistribution analysis.[7][11][12]

• Quantification Techniques:

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): The gold standard for quantifying total gadolinium content in biological samples with high sensitivity and specificity.[8][9][11]

  • Radiolabeling: Using isotopes like ¹⁵³Gd allows for sensitive tracking and quantification of the agent's distribution in tissues through gamma counting.[7]

Visualizing the In Vivo Processes

Experimental Workflow for Biodistribution Studies

The following diagram outlines a typical experimental workflow for assessing the biodistribution of Gadodiamide in an animal model.

References

• 1. Biodistribution of gadolinium-based contrast agents, including gadolinium deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gadolinium: pharmacokinetics and toxicity in humans and laboratory animals following contrast agent administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biodistribution of gadolinium-based contrast agents, including gadolinium deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I clinical trial with gadodiamide injection, a nonionic magnetic resonance imaging enhancement agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of gadodiamide injection in patients with severe renal insufficiency and patients undergoing hemodialysis or continuous ambulatory peritoneal dialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical safety assessment and pharmacokinetics of gadodiamide injection, a new magnetic resonance imaging contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodistribution of radiolabeled, formulated gadopentetate, gadoteridol, gadoterate, and gadodiamide in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsna.org [pubs.rsna.org]
• 9. Comprehensive Analysis of the Spatial Distribution of Gadolinium, Iron, Manganese, and Phosphorus in the Brain of Healthy Rats After High-Dose Administrations of Gadodiamide and Gadobutrol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Total gadolinium tissue deposition and skin structural findings following the administration of structurally different gadolinium chelates in healthy and ovariectomized female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Changes in tissue gadolinium biodistribution measured in an animal model exposed to four chelating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Gadodiamide Chelate Stability and the Potential for Gadolinium Release: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gadodiamide (B1674392), a linear, non-ionic gadolinium-based contrast agent (GBCA), has been a subject of extensive research due to concerns about its in vivo stability and the potential for gadolinium (Gd³⁺) release. The dissociation of the Gd³⁺ ion from its chelating ligand, DTPA-BMA (diethylenetriamine penta-acetic acid bismethylamide), is implicated in the pathogenesis of Nephrogenic Systemic Fibrosis (NSF), a rare but serious condition observed in patients with renal impairment. This technical guide provides a comprehensive overview of gadodiamide's chelate stability, the mechanisms of gadolinium release, and the subsequent toxicological implications. It includes a detailed summary of quantitative stability data, experimental protocols for assessing gadolinium release, and an exploration of the cellular signaling pathways affected by free gadolinium.

Introduction to Gadodiamide and Chelate Stability

Gadodiamide was developed to enhance contrast in magnetic resonance imaging (MRI) by shortening the T1 relaxation time of water protons in its vicinity. The paramagnetic Gd³⁺ ion is the active component, but its free form is highly toxic. To mitigate this toxicity, Gd³⁺ is complexed with a chelating ligand. The stability of this complex is paramount to patient safety.

The stability of a gadolinium chelate is described by two key parameters:

• Thermodynamic Stability: This refers to the equilibrium constant (log Ktherm) of the complex formation. A higher log Ktherm value indicates a greater affinity of the ligand for the Gd³⁺ ion at equilibrium. The conditional stability constant (log Kcond) is a more physiologically relevant measure, as it is determined at a pH of 7.4.

• Kinetic Stability: This describes the rate at which the Gd³⁺ ion dissociates from the chelate. It is often expressed as the dissociation half-life (t1/2). High kinetic stability, or inertness, is crucial in a biological system where equilibrium may not be reached before the agent is excreted.

Gadodiamide, being a linear, non-ionic chelate, exhibits lower thermodynamic and kinetic stability compared to macrocyclic GBCAs. This inherent instability increases the risk of Gd³⁺ release, particularly in patients with impaired renal function where the agent has a longer residence time in the body.

Quantitative Stability of Gadolinium-Based Contrast Agents

The following tables summarize the thermodynamic and kinetic stability data for gadodiamide and other commonly used GBCAs, allowing for a direct comparison of their relative stabilities.

Table 1: Thermodynamic Stability of Selected GBCAs

Contrast Agent	Chelate Type	Log Ktherm	Log Kcond (pH 7.4)
Gadodiamide (Omniscan®)	Linear, Non-ionic	16.9	14.9
Gadopentetate (Magnevist®)	Linear, Ionic	18.0	18.0
Gadoversetamide (OptiMARK®)	Linear, Non-ionic	16.9	15.0
Gadobenate (MultiHance®)	Linear, Ionic	18.6	18.6
Gadoterate (Dotarem®)	Macrocyclic, Ionic	25.6	19.3
Gadobutrol (Gadavist®)	Macrocyclic, Non-ionic	21.8	14.7
Gadoteridol (ProHance®)	Macrocyclic, Non-ionic	23.8	17.0

Data compiled from various sources.

Table 2: Kinetic Stability (Dissociation Half-life) of Selected GBCAs

Contrast Agent	Chelate Type	Dissociation Half-life (t1/2) at pH 1.2, 37°C
Gadodiamide (Omniscan®)	Linear, Non-ionic	~1 hour
Gadopentetate (Magnevist®)	Linear, Ionic	~10 hours
Gadoversetamide (OptiMARK®)	Linear, Non-ionic	~1 hour
Gadobenate (MultiHance®)	Linear, Ionic	~10 hours
Gadoterate (Dotarem®)	Macrocyclic, Ionic	>1000 hours
Gadobutrol (Gadavist®)	Macrocyclic, Non-ionic	>1000 hours
Gadoteridol (ProHance®)	Macrocyclic, Non-ionic	>1000 hours

Data compiled from various sources. Note: Dissociation rates are significantly slower at physiological pH.

Mechanisms of Gadolinium Release

The primary mechanism for the in vivo release of Gd³⁺ from gadodiamide is transmetallation . This process involves the displacement of Gd³⁺ from the chelate by endogenous metal ions, most notably zinc (Zn²⁺).

Caption: Transmetallation of Gadodiamide with Zinc.

The lower stability of the gadodiamide complex makes it more susceptible to this exchange reaction compared to more stable macrocyclic agents.

Experimental Protocols

In Vitro Transmetallation Study Using HPLC

This protocol outlines a method to assess the transmetallation of gadodiamide with zinc, with quantification of the intact chelate by High-Performance Liquid Chromatography (HPLC).

Materials:

• Gadodiamide solution (e.g., 10 mM)

• Zinc chloride (ZnCl₂) solution (e.g., 10 mM)

• Phosphate-buffered saline (PBS), pH 7.4

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase: e.g., 95:5 (v/v) 50 mM ammonium (B1175870) acetate (B1210297) buffer (pH 6.8) / acetonitrile

• Incubator or water bath at 37°C

Procedure:

• Prepare a reaction mixture containing gadodiamide and ZnCl₂ in PBS at a 1:1 molar ratio (e.g., final concentration of 1 mM each).

• Incubate the mixture at 37°C.

• At specified time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Immediately inject the aliquot into the HPLC system.

• Monitor the elution of intact gadodiamide using the UV detector at a suitable wavelength (e.g., 210 nm).

• Quantify the peak area corresponding to intact gadodiamide at each time point to determine the rate of dissociation.

Caption: Workflow for In Vitro Transmetallation Study.

Quantification of Gadolinium in Tissue by ICP-MS

This protocol describes the digestion of tissue samples and subsequent quantification of gadolinium content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Materials:

• Tissue sample (e.g., 100-200 mg)

• Concentrated nitric acid (HNO₃), trace metal grade

• Concentrated hydrogen peroxide (H₂O₂), trace metal grade (optional)

• Internal standard solution (e.g., Indium or Rhenium)

• Microwave digestion system

• ICP-MS instrument

Procedure:

• Accurately weigh the tissue sample into a microwave digestion vessel.

• Add a known volume of concentrated HNO₃ (e.g., 5 mL) to the vessel. If the tissue has a high fat content, a small volume of H₂O₂ (e.g., 1 mL) can be added.

• Seal the vessels and place them in the microwave digestion system.

• Program the microwave with a suitable temperature ramp and hold time to ensure complete digestion (e.g., ramp to 200°C over 15 minutes and hold for 20 minutes).

• After cooling, carefully open the vessels and dilute the digestate to a known final volume with deionized water.

• Add the internal standard to all samples, standards, and blanks.

• Analyze the samples using ICP-MS, monitoring the isotopes of gadolinium (e.g., ¹⁵⁷Gd, ¹⁵⁸Gd).

• Quantify the gadolinium concentration against a calibration curve prepared from certified gadolinium standards.

Cellular Signaling Pathways Affected by Free Gadolinium

The release of free Gd³⁺ can disrupt cellular homeostasis by interfering with various signaling pathways. One of the key pathways implicated in gadolinium-induced toxicity is the Mitogen-Activated Protein Kinase/Extracellular signal-regulated Kinase (MAPK/ERK) pathway, which is involved in cell proliferation, differentiation, and survival.

Caption: Gadolinium-Induced MAPK/ERK Signaling Pathway.

Activation of this pathway by Gd³⁺ can lead to the expression of pro-fibrotic and pro-inflammatory genes, contributing to the pathological changes observed in NSF.

Conclusion

The stability of gadodiamide is a critical factor influencing its safety profile. Its linear, non-ionic structure renders it more susceptible to gadolinium release through transmetallation compared to macrocyclic agents. This released gadolinium can interfere with key cellular signaling pathways, leading to adverse biological effects. A thorough understanding of the principles of chelate stability, the mechanisms of gadolinium release, and the subsequent cellular responses is essential for the development of safer contrast agents and for the informed clinical use of existing ones. The experimental protocols provided in this guide offer a framework for the continued investigation of these important aspects of GBCA safety.

In Vitro Relaxivity of Gadodiamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro relaxivity of Gadodiamide (Omniscan®), a gadolinium-based contrast agent (GBCA) widely used in magnetic resonance imaging (MRI). Understanding the relaxivity of Gadodiamide under various experimental conditions is crucial for optimizing imaging protocols, developing new contrast agents, and assessing their safety and efficacy. This document summarizes key quantitative data, details experimental methodologies, and visualizes the workflow for relaxivity determination.

Core Concepts in Relaxivity

Relaxivity (r₁, r₂) is a measure of a contrast agent's ability to increase the relaxation rate of water protons, thereby enhancing the signal intensity in T1-weighted or T2-weighted MR images. It is an intrinsic property of the contrast agent and is influenced by factors such as the magnetic field strength, temperature, and the composition of the surrounding medium.[1]

• Longitudinal Relaxivity (r₁): Affects the T1 relaxation time and is crucial for T1-weighted imaging.

• Transverse Relaxivity (r₂): Affects the T2 relaxation time and plays a role in T2-weighted imaging. The r₂/r₁ ratio is an important parameter, as an increasing ratio with higher field strength can impact image contrast.[2]

Quantitative Data: Relaxivity of Gadodiamide

The following tables summarize the longitudinal (r₁) relaxivity of Gadodiamide from various in vitro studies. These values are presented in units of mM⁻¹s⁻¹.

Magnetic Field Strength (T)	Medium	Temperature (°C)	r₁ Relaxivity (mM⁻¹s⁻¹)	Reference(s)
0.47	HEPES Buffer	37	12.3 - 55.6 (for various derivatives)	[1]
1.41	HEPES Buffer	37	8.3 - 32.6 (for various derivatives)	[1]
1.5	Not Specified	Not Specified	4.0 - 4.6	[3]
1.5	Human Plasma	37	~4.8 (estimated from graph)	[4]
3	Human Plasma	37	~5.0 (estimated from graph)	[4][5]
4.7	Injured Rat Brain	36	2.8	[6]
7	Human Plasma	37	~3.8 (estimated from graph)	[4][5]

Table 1: Longitudinal Relaxivity (r₁) of Gadodiamide at Various Magnetic Field Strengths and Media.

Temperature (°C)	Medium	Magnetic Field Strength (T)	r₁ Relaxivity (mM⁻¹s⁻¹)	Reference(s)
21	Saline with Albumin	Not Specified	4.0 - 4.9	[6]
37	Saline with Albumin	Not Specified	3.4 - 4.5	[6]
37.5	Aqueous Solution	1.4	3.75 ± 0.08	[7]

Table 2: Temperature Dependence of Gadodiamide r₁ Relaxivity.

Experimental Protocols for Relaxivity Measurement

The determination of in vitro relaxivity of Gadodiamide involves a series of precise steps, from sample preparation to data acquisition and analysis. The following is a synthesized protocol based on methodologies reported in the literature.[1][5][7]

Sample Preparation

• Stock Solution Preparation: Prepare a stock solution of Gadodiamide of a known concentration (e.g., 5-10 mM). The exact concentration should be verified using techniques like inductively coupled plasma mass spectroscopy (ICP-MS).[1]

• Medium Preparation: The choice of medium is critical as it influences relaxivity. Common media include:

  • Deionized water

  • Saline solution (0.9% NaCl)

  • Phosphate-buffered saline (PBS) at a specific pH (e.g., 7.4)

  • Human blood plasma or serum[4][5]

  • Solutions containing macromolecules like human serum albumin (HSA) to mimic in vivo conditions.[1]

• Serial Dilutions: Prepare a series of dilutions of the Gadodiamide stock solution in the chosen medium. Typically, at least four to five different concentrations are used, ranging from 0 to a few mM (e.g., 0, 0.25, 0.5, 1.0, 2.0 mM).[5][7] A blank sample containing only the medium is essential for baseline T1 measurement.

T1 Measurement

• Instrumentation: T1 measurements are performed using either a nuclear magnetic resonance (NMR) spectrometer (relaxometer) or a clinical/preclinical MRI scanner.[1][7]

• Temperature Control: Maintain a constant and physiologically relevant temperature (e.g., 37°C) throughout the experiment, as relaxivity is temperature-dependent.[5][8] Samples should be allowed to equilibrate at the target temperature for a sufficient time (e.g., 20 minutes) before measurement.[1]

• Pulse Sequence: An inversion recovery pulse sequence is typically used to measure T1 relaxation times. This involves applying a 180° inversion pulse followed by a variable inversion time (TI) and a 90° excitation pulse. A range of TI values is used to accurately map the recovery of longitudinal magnetization.[5]

• Data Acquisition: Acquire the signal intensity for each concentration at each TI. The repetition time (TR) should be at least five times the longest T1 to ensure full relaxation between measurements.

Data Analysis and Relaxivity Calculation

• T1 Calculation: For each Gadodiamide concentration, fit the signal intensity versus TI data to the inversion recovery equation to determine the T1 relaxation time.

• Relaxation Rate (R1): Convert the T1 values (in seconds) to the longitudinal relaxation rate R1 (in s⁻¹) using the formula: R1 = 1/T1.

• Relaxivity (r1) Calculation: Plot the relaxation rate (R1) as a function of the Gadodiamide concentration (in mM). The data should yield a linear relationship. The slope of this line, determined by linear regression, represents the longitudinal relaxivity (r1) in units of mM⁻¹s⁻¹.[1]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental process for determining the in vitro relaxivity of Gadodiamide.

Caption: Workflow for in vitro relaxivity measurement of Gadodiamide.

Caption: Key factors influencing the in vitro relaxivity of Gadodiamide.

Conclusion

The in vitro relaxivity of Gadodiamide is a complex parameter that is dependent on a multitude of intrinsic and extrinsic factors. As demonstrated by the compiled data, relaxivity values can vary significantly with changes in magnetic field strength, temperature, and the surrounding medium. The decrease in r1 relaxivity at higher magnetic field strengths is a critical consideration for high-field MRI applications.[5][9] The detailed experimental protocol and workflows provided in this guide offer a standardized framework for conducting reproducible and accurate in vitro relaxivity studies, which are essential for the continued development and safe clinical use of gadolinium-based contrast agents.

References

• 1. High relaxivity MRI contrast agents part 1: Impact of single donor atom substitution on relaxivity of serum albumin-bound gadolinium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of molecular parameters and increasing magnetic field strength on relaxivity of gadolinium- and manganese-based T1 contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. radiopaedia.org [radiopaedia.org]
• 4. Comparison of the Relaxivities of Macrocyclic Gadolinium-Based Contrast Agents in Human Plasma at 1.5, 3, and 7 T, and Blood at 3 T - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gadolinium-based magnetic resonance contrast agents at 7 Tesla: in vitro T1 relaxivities in human blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gadodiamide T1 relaxivity in brain tissue in vivo is lower than in saline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Magnetic resonance thermometry using a GdIII-based contrast agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Longitudinal Relaxivity Profile of Gd(ABE-DTTA), an Investigational Magnetic Resonance Imaging Contrast Agent - PMC [pmc.ncbi.nlm.nih.gov]

Gadodiamide as a Tool for Visualizing Abnormal Vascularity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadodiamide (B1674392) is a gadolinium-based contrast agent (GBCA) widely utilized in magnetic resonance imaging (MRI) to enhance the visualization of lesions with abnormal vascularity.[1] Its paramagnetic properties, stemming from the gadolinium ion (Gd³⁺), significantly shorten the T1 relaxation time of adjacent water protons, leading to a stronger signal and brighter appearance on T1-weighted images.[2][3] This enhancement is particularly valuable in oncology and other fields where characterizing angiogenesis and vascular permeability is crucial for diagnosis, treatment planning, and monitoring therapeutic response.[4][5] This technical guide provides an in-depth overview of the core principles behind gadodiamide-enhanced MRI for visualizing abnormal vascularity, with a focus on quantitative data, experimental protocols, and the underlying signaling pathways.

Mechanism of Action and Pharmacokinetics

Gadodiamide is a non-ionic, linear chelate of gadolinium.[6] Following intravenous administration, it rapidly distributes within the extracellular fluid space.[5] In tissues with a compromised blood-brain barrier or abnormal vascularity, such as tumors, gadodiamide extravasates from the intravascular compartment into the extravascular-extracellular space (EES).[3][5] This accumulation in the EES is the primary reason for the observed signal enhancement in pathological tissues.

The pharmacokinetic behavior of gadodiamide can be quantitatively described using compartmental models, most notably the Tofts model and its extensions.[3][7][8][9][10] These models analyze the dynamic change in contrast agent concentration over time to derive key physiological parameters.

Quantitative Pharmacokinetic Parameters

The analysis of dynamic contrast-enhanced MRI (DCE-MRI) data with gadodiamide yields several quantitative parameters that reflect the underlying vascular characteristics of the tissue.

Parameter	Description	Typical Units	Significance in Abnormal Vascularity
Ktrans	Volume transfer constant	min-1	Represents the leakage of gadodiamide from the plasma into the EES. It is influenced by both blood flow and vessel permeability. Higher Ktrans values often indicate increased vascular permeability, a hallmark of tumor angiogenesis.[9][10]
ve	Extravascular-extracellular space volume fraction	(dimensionless)	Represents the volume of the EES per unit volume of tissue. In tumors, this space can be enlarged due to altered tissue architecture.[9][10]
kep	Rate constant of contrast agent reflux	min-1	Describes the rate of gadodiamide transfer from the EES back to the plasma. It is related to Ktrans and ve by the equation kep = Ktrans / ve.[10]
vp	Plasma volume fraction	(dimensionless)	Represents the volume of blood plasma per unit volume of tissue. This parameter is included in the extended Tofts model and can be elevated in highly vascularized tumors.[8][10]

Experimental Protocols for Preclinical DCE-MRI with Gadodiamide

The following provides a generalized protocol for performing DCE-MRI in small animal tumor models to assess abnormal vascularity using gadodiamide. Specific parameters may need to be optimized based on the animal model, tumor type, and MRI system.

Animal Preparation and Anesthesia

• Anesthesia: Induce and maintain anesthesia using a suitable agent (e.g., 2.5-3.5% isoflurane (B1672236) in oxygen).[4] Monitor respiration rate and body temperature throughout the experiment, maintaining the animal's temperature with a water circulation system.[4]

• Catheterization: Place a catheter in a suitable blood vessel (e.g., tail vein or jugular vein) for the administration of gadodiamide.[11]

MRI Acquisition

• Pre-contrast Imaging: Acquire pre-contrast T1-weighted images to establish a baseline signal intensity. If quantitative analysis is planned, it is crucial to also acquire data for T1 mapping (e.g., using a variable flip angle approach or an inversion recovery sequence).[9][12]

• Dynamic Scanning: Begin the dynamic acquisition of T1-weighted images using a fast gradient echo sequence. The temporal resolution should be high enough to capture the rapid initial influx of the contrast agent (typically on the order of seconds).[11][13]

• Gadodiamide Administration: After acquiring a set of baseline images, administer a bolus of gadodiamide intravenously. A typical dose for preclinical studies ranges from 0.04 to 0.2 mmol/kg.[14] The injection should be followed by a saline flush to ensure complete delivery of the contrast agent.[4]

• Post-contrast Imaging: Continue acquiring dynamic T1-weighted images for a sufficient duration (e.g., 5-18 minutes) to capture the wash-in and wash-out kinetics of the contrast agent.[4][9]

Data Analysis

• Signal to Concentration Conversion: Convert the measured signal intensity time-course data into gadodiamide concentration-time curves. This conversion requires the pre-contrast T1 values and the relaxivity of gadodiamide.[12][15]

• Arterial Input Function (AIF): Determine the AIF, which represents the concentration of gadodiamide in the arterial blood plasma over time. The AIF can be measured directly from a major artery within the imaging field of view or by using a reference region model.[12]

• Pharmacokinetic Modeling: Fit the tissue concentration-time curves to a pharmacokinetic model (e.g., the Tofts or extended Tofts model) to estimate the quantitative parameters (Ktrans, ve, kep, vp).[3][7][8][9][10]

Visualizing the Impact of Signaling Pathways on Vascularity

Gadodiamide-enhanced MRI serves as a powerful tool to non-invasively visualize the downstream consequences of key signaling pathways that regulate angiogenesis and vascular permeability. It is important to note that gadodiamide itself does not directly interact with these signaling molecules; rather, it allows for the assessment of the vascular phenotype that results from their activity.

VEGF and Notch Signaling in Angiogenesis

The Vascular Endothelial Growth Factor (VEGF) and Notch signaling pathways are critical regulators of angiogenesis, working in a complementary "yin and yang" fashion to control endothelial cell behavior.[16]

• VEGF Signaling: High levels of VEGF promote endothelial cell proliferation and migration, leading to the formation of new blood vessels.[17] This pathway is often upregulated in tumors, contributing to their growth and metastasis.

• Notch Signaling: The Notch pathway plays a crucial role in the maturation and stabilization of newly formed vessels. It is involved in the determination of arterial-venous identity and the regulation of vessel branching.[17][18]

An imbalance in these pathways, often seen in tumors with high VEGF and low Notch signaling, results in the formation of abnormal, leaky, and disorganized vasculature.[17]

Interplay of VEGF and Notch signaling in tumor angiogenesis.

Experimental Workflow for Assessing Anti-Angiogenic Therapy

DCE-MRI with gadodiamide is a valuable biomarker for evaluating the efficacy of anti-angiogenic drugs that target pathways like VEGF.

Workflow for monitoring anti-angiogenic therapy with DCE-MRI.

A decrease in Ktrans following treatment would suggest a reduction in vascular permeability and/or blood flow, indicating a positive therapeutic response.

Quantitative Data Summary

The following tables summarize key quantitative data for gadodiamide relevant to its use in visualizing abnormal vascularity.

Table 1: Relaxivity of Gadodiamide

Magnetic Field Strength	Medium	r1 Relaxivity (s-1·mM-1)	r2 Relaxivity (s-1·mM-1)
1.5 T	Human Whole Blood	4.5 ± 0.1	Not specified
3 T	Human Whole Blood	3.9 ± 0.2	Not specified
7 T	Human Whole Blood	3.7 ± 0.2	Not specified
1.5 T	Plasma (37°C)	~4.0 - 5.0	Not specified
3 T	Human Blood Plasma	Lower than at 1.5T	Not specified
7 T	Human Blood Plasma	Lower than at 3T	Not specified

Note: Relaxivity values can vary depending on the specific experimental conditions.

Table 2: Preclinical Dosing of Gadodiamide for DCE-MRI

Animal Model	Tumor Type	Gadodiamide Dose (mmol/kg)
Mice	C38 colon adenocarcinoma	0.1
SCID Mice	DU-145 human prostate cancer	0.1
Rats	Various	0.04 - 0.2

Table 3: Signal Enhancement with Gadolinium-Based Contrast Agents

Parameter	Typical Value/Observation
Signal Intensity Increase (MR)	≥15% is considered measurable enhancement.[19]
Percent Lesion Enhancement	Can be significantly higher with agents that have higher relaxivity.[1]

Conclusion

Gadodiamide, when used in conjunction with DCE-MRI and appropriate pharmacokinetic modeling, provides a powerful, non-invasive method for the quantitative assessment of abnormal vascularity. By enabling the measurement of physiological parameters such as Ktrans and ve, it offers valuable insights into the vascular characteristics of tumors and other pathologies. While gadodiamide does not directly interact with signaling pathways, it is an indispensable tool for visualizing and quantifying the effects of pathways like VEGF and Notch on the tumor microenvironment. This makes it a critical component in the preclinical and clinical development of anti-angiogenic therapies and other drugs targeting the vasculature. The detailed protocols and quantitative data presented in this guide are intended to support researchers, scientists, and drug development professionals in the effective application of gadodiamide-enhanced MRI for their specific research needs.

References

• 1. Use of contrast agents in oncological imaging: magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. On the scope and interpretation of the Tofts models for DCE‐MRI | Semantic Scholar [semanticscholar.org]
• 4. cds.ismrm.org [cds.ismrm.org]
• 5. wjgnet.com [wjgnet.com]
• 6. geiselmed.dartmouth.edu [geiselmed.dartmouth.edu]
• 7. On the scope and interpretation of the Tofts models for DCE-MRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. firevoxel.org [firevoxel.org]
• 9. paul-tofts-phd.org.uk [paul-tofts-phd.org.uk]
• 10. mriquestions.com [mriquestions.com]
• 11. Practical Dynamic Contrast Enhanced MRI in Small Animal Models of Cancer: Data Acquisition, Data Analysis, and Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 12 Semi-Quantitative and Quantitative Analysis of Breast DCE-MRI | Radiology Key [radiologykey.com]
• 13. Statistical analysis of pharmacokinetic models in dynamic contrast-enhanced magnetic resonance imaging. | Volker J Schmid [volkerschmid.de]
• 14. Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Preclinical Studies of Antivascular Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. VEGF and Notch Signaling: The Yin and Yang of Angiogenic Sprouting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. The Radiology Assistant : Bosniak Classification 2019 [radiologyassistant.nl]

An In-depth Technical Guide to Gadodiamide-Enhanced Magnetic Resonance Imaging

This technical guide provides a comprehensive overview of the fundamental principles underlying the use of gadodiamide (B1674392) as a contrast agent in magnetic resonance imaging (MRI). Tailored for researchers, scientists, and professionals in drug development, this document delves into the physicochemical properties, mechanism of action, and experimental considerations of gadodiamide.

Introduction to Gadodiamide

Gadodiamide is a gadolinium-based contrast agent (GBCA) utilized to enhance the quality of magnetic resonance images. It is a non-ionic, linear chelate of the gadolinium (III) ion (Gd³⁺) with the ligand diethylenetriamine (B155796) pentaacetic acid bismethylamide (DTPA-BMA). The primary function of gadodiamide, like other GBCAs, is to shorten the T1 relaxation time of water protons in its vicinity, thereby increasing the signal intensity in T1-weighted images. This enhancement improves the visibility and characterization of tissues and lesions.

Physicochemical Properties and Dosing

The efficacy and safety of gadodiamide are intrinsically linked to its physicochemical properties. These characteristics determine its distribution in the body, its relaxivity, and its stability.

Property	Value	Unit
Molar Mass	573.66	g/mol
Osmolality (at 37 °C)	780	mOsm/kg water
Viscosity (at 20 °C)	2.9	mPa·s
Viscosity (at 37 °C)	1.9	mPa·s
Relaxivity (r1) in Plasma (at 1.5 T and 37 °C)	4.6	L mmol⁻¹ s⁻¹
Relaxivity (r2) in Plasma (at 1.5 T and 37 °C)	5.7	L mmol⁻¹ s⁻¹
Recommended Dose	0.1	mmol/kg

Mechanism of Action: T1 Relaxation Enhancement

The contrast-enhancing effect of gadodiamide is rooted in the paramagnetic properties of the Gd³⁺ ion. With seven unpaired electrons, Gd³⁺ creates a fluctuating local magnetic field that influences nearby water protons.

This interaction provides a highly efficient pathway for the protons to transfer energy to their surroundings, a process known as T1 relaxation or spin-lattice relaxation. By accelerating this relaxation, gadodiamide shortens the T1 time of water protons. In T1-weighted MRI sequences, tissues with shorter T1 times appear brighter. When gadodiamide accumulates in a particular tissue, it significantly shortens the T1 of that tissue, leading to a marked increase in signal intensity and, consequently, contrast enhancement.

Figure 1: Mechanism of Gadodiamide Contrast Enhancement.

Experimental Protocols for Characterization

The evaluation of gadodiamide and other GBCAs involves a series of standardized experimental protocols to determine their efficacy and safety profiles.

4.1 Relaxivity Measurement

The relaxivity (r1 and r2) of a contrast agent is a measure of its ability to increase the relaxation rates (1/T1 and 1/T2) of water protons. It is a critical parameter for assessing the agent's efficiency.

• Objective: To determine the r1 and r2 relaxivities of gadodiamide in a relevant medium (e.g., saline or plasma).

• Methodology:

  • Prepare a series of gadodiamide solutions of varying concentrations in the chosen medium.

  • Use an MR spectrometer or clinical MRI scanner to measure the T1 and T2 relaxation times of each sample at a specific magnetic field strength (e.g., 1.5 T or 3 T) and temperature (e.g., 37 °C).

  • For T1 measurements, an inversion recovery pulse sequence is typically employed. For T2 measurements, a spin-echo sequence with multiple echo times is used.

  • Calculate the relaxation rates (R1 = 1/T1 and R2 = 1/T2) for each concentration.

  • Plot R1 and R2 as a function of gadodiamide concentration.

  • The slope of the linear regression of the R1 plot represents the r1 relaxivity, and the slope of the R2 plot represents the r2 relaxivity.

Figure 2: Experimental Workflow for Relaxivity Measurement.

4.2 In Vivo Imaging Studies

Preclinical in vivo studies are essential to evaluate the contrast enhancement characteristics and biodistribution of gadodiamide in a living organism.

• Objective: To assess the in vivo efficacy of gadodiamide for enhancing the contrast of specific tissues or pathologies.

• Methodology:

  • Select an appropriate animal model relevant to the clinical indication of interest.

  • Acquire baseline (pre-contrast) T1-weighted MR images of the region of interest.

  • Administer a clinically relevant dose of gadodiamide (e.g., 0.1 mmol/kg) intravenously.

  • Acquire a series of dynamic (post-contrast) T1-weighted images at multiple time points following administration.

  • Perform quantitative analysis of the signal enhancement in the target tissue over time. This can be done by drawing regions of interest (ROIs) and measuring the change in signal intensity relative to the baseline.

  • The resulting data can be used to generate signal enhancement curves, providing insights into the pharmacokinetics of the agent in the target tissue.

Safety and Stability Considerations

The safety of gadodiamide is primarily related to the stability of the chelate. The Gd³⁺ ion is toxic in its free, unchelated form. The DTPA-BMA ligand is designed to form a stable complex with Gd³⁺, minimizing the release of free gadolinium ions in the body. The stability of the complex is a critical factor in the safety profile of any GBCA. Researchers and drug development professionals must consider the kinetic and thermodynamic stability of new contrast agents to mitigate potential toxicity risks.

Protocols & Analytical Methods

Application Notes and Protocols for Gadodiamide-Enhanced MRI in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of gadodiamide (B1674392), a gadolinium-based contrast agent, in preclinical magnetic resonance imaging (MRI) studies. The following protocols and data are intended to assist in the design and execution of contrast-enhanced MRI experiments in various animal models for robust and reproducible results.

Overview of Gadodiamide

Gadodiamide is a linear, non-ionic gadolinium-based contrast agent (GBCA) used to enhance the quality of MRI scans.[1] Its paramagnetic properties shorten the T1 relaxation time of surrounding water protons, resulting in a brighter signal on T1-weighted images.[2] This enhancement is particularly useful for visualizing lesions with abnormal vascularity or a disrupted blood-brain barrier.[3][4] Gadodiamide is excreted primarily through the kidneys.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for the use of gadodiamide in common animal models.

Table 1: Recommended Dosimetry and Administration

Animal Model	Dosage (mmol/kg)	Administration Route	Common Application	Citations
Rat	0.1	Intravenous (IV)	Brain Glioma, Stroke, Hepatocellular Carcinoma	[3][5]
Rat	0.05	Intravenous (IV)	Hydronephrosis	[3]
Rat	0.6	Intravenous (IV)	Gadolinium Retention Studies	[6][7]
Mouse	0.13	Intravenous (IV)	Prostate Imaging	[8][9]
Mouse	1.2	Intravenous (IV)	Brain Glioblastoma with BBB disturbance	[10]
Dog	0.1	Intravenous (IV)	General MRI	[2]

Table 2: Pharmacokinetic Parameters of Gadodiamide

Animal Model	Elimination Half-Life	Primary Route of Excretion	Notes	Citations
Rat	18 minutes	Renal	94% of the administered dose is excreted in the urine within 24 hours.	[1][11]
Rabbit	38 minutes	Renal	-	[1]
Monkey	75 minutes	Renal	Well-tolerated in subchronic studies.	[1]

Experimental Protocols

Below are detailed protocols for contrast-enhanced MRI using gadodiamide in rat and mouse models. These protocols are based on methodologies cited in peer-reviewed literature.

Contrast-Enhanced MRI for Rat Brain Glioma Model

This protocol is adapted from studies investigating brain tumor imaging in rats.[5]

1. Animal Preparation:

• Acclimate male rats (e.g., Sprague-Dawley, ~250-500g) to the housing facility for at least 48 hours prior to imaging.[3][12]
• Induce anesthesia using isoflurane (B1672236) (3% for induction, 1-1.5% for maintenance) in oxygen or a mixture of ketamine/xylazine.[12][13]
• Place a catheter in the lateral tail vein for intravenous administration of the contrast agent.[12]
• Position the animal on a heated bed within the MRI scanner to maintain body temperature.
• Monitor vital signs (respiration, heart rate) throughout the procedure.

2. MRI Acquisition:

• Perform imaging on a 1.5T or 3T MRI scanner.[5]
• Pre-contrast Imaging: Acquire T1-weighted images before contrast administration to serve as a baseline.
• Sequence: T1-weighted Spin-Echo (SE) or Gradient-Echo (GRE).
• Repetition Time (TR): 300-600 ms.
• Echo Time (TE): 10-20 ms.
• Slice Thickness: 1-2 mm.
• Field of View (FOV): Appropriate for the rat head (e.g., 30x30 mm).
• Matrix: 256x256.
• Contrast Administration:
• Prepare a solution of gadodiamide at a concentration of 0.5 mmol/mL.[1]
• Administer a bolus intravenous injection of gadodiamide at a dose of 0.1 mmol/kg.[5]
• Immediately follow with a 0.5 mL saline flush to ensure complete delivery of the contrast agent.
• Post-contrast Imaging:
• Begin acquiring a series of T1-weighted images immediately after contrast injection.
• Acquire images at multiple time points (e.g., 1, 3, 5, 7, and 9 minutes) post-injection to capture the dynamic enhancement.[5]

3. Image Analysis:

• Co-register pre- and post-contrast images.
• Draw regions of interest (ROIs) around the tumor and a contralateral normal brain region.
• Calculate the signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR) to quantify tumor enhancement.

Contrast-Enhanced MRI for Mouse Prostate Model

This protocol is based on methodologies for imaging the mouse prostate.[8][9]

1. Animal Preparation:

• Use adult male mice (e.g., C57Bl6, ~28 weeks old).[8][9]
• Anesthetize the mouse using isoflurane (2-3% for induction, 1-1.5% for maintenance).
• Place a catheter in the tail vein for intravenous injection.
• Position the mouse in the scanner to optimize imaging of the pelvic region.
• Maintain the animal's body temperature using a warm air system or heating pad.

2. MRI Acquisition:

• Utilize a high-field MRI scanner (e.g., 4.7T or 7T) for optimal spatial resolution.
• Pre-contrast Imaging: Acquire T1-weighted images.
• Sequence: T1-weighted Fast Spin Echo (FSE).
• TR: 500-800 ms.
• TE: 10-15 ms.
• Slice Thickness: 0.5-1.0 mm.
• FOV: Appropriate for the mouse abdomen (e.g., 25x25 mm).
• Matrix: 128x128 or 256x256.
• Contrast Administration:
• Inject gadodiamide intravenously at a dose of 0.13 mmol/kg.[8][9]
• Follow with a small volume of saline flush (e.g., 0.1 mL).
• Post-contrast Imaging:
• Acquire T1-weighted images immediately following injection and at subsequent time points as required by the study design. For dynamic contrast-enhanced (DCE-MRI) studies, continuous acquisition is necessary.

3. Post-Imaging Procedure:

• Euthanize the animal at the designated time point (e.g., 10 minutes post-injection for biodistribution studies).[8][9]
• Harvest and freeze prostate tissue for further analysis, such as histology or elemental analysis to quantify gadolinium concentration.[8][9]

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for a contrast-enhanced MRI study in an animal model using gadodiamide.

Experimental workflow for gadodiamide-enhanced MRI in animal models.

Mechanism of T1 Contrast Enhancement

The following diagram illustrates the fundamental principle of how gadodiamide enhances the signal in T1-weighted MRI.

Simplified mechanism of gadodiamide T1 contrast enhancement.

References

• 1. Preclinical safety assessment and pharmacokinetics of gadodiamide injection, a new magnetic resonance imaging contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. T1 hyperintensity on brain imaging subsequent to gadolinium-based contrast agent administration: what do we know about intracranial gadolinium deposition? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Contrast-enhanced MRI with gadodiamide injection in rat disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new gadolinium-based contrast agent for magnetic resonance imaging of brain tumors: kinetic study on a C6 rat glioma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of gadodiamide versus gadobutrol for contrast-enhanced MR imaging in a rat brain glioma model at 1.5 and 3 T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. auntminnie.com [auntminnie.com]
• 7. Repeat and single dose administration of gadodiamide to rats to investigate concentration and location of gadolinium and the cell ultrastructure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IV Administered Gadodiamide Enters the Lumen of the Prostatic Glands: X-Ray Fluorescence Microscopy Examination of a Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IV Administered Gadodiamide Enters the Lumen of the Prostatic Glands: X-Ray Fluorescence Microscopy Examination of a Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Intracerebral gadolinium deposition following blood–brain barrier disturbance in two different mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Anesthesia and Analgesia Guidelines for Rats: LAR Guidelines: Animal Care and Use Policies: Policies: RESEARCH: Indiana University [research.iu.edu]
• 13. Influence of three different anesthesia protocols on aged rat brain: a resting-state functional magnetic resonance imaging study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Optimal Dosage of Gadodiamide for Central Nervous System Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadodiamide (B1674392) (brand name: Omniscan™) is a non-ionic, linear gadolinium-based contrast agent (GBCA) utilized in magnetic resonance imaging (MRI) to enhance the visualization of lesions with abnormal vascularity or those that disrupt the blood-brain barrier in the central nervous system (CNS).[1][2][3][4] Its paramagnetic properties shorten the T1 relaxation time of protons in its vicinity, resulting in a brighter signal on T1-weighted images and improved contrast between normal and pathological tissues.[5] These application notes provide a comprehensive overview of the optimal dosage, administration protocols, and safety considerations for the use of Gadodiamide in CNS imaging.

Quantitative Data Summary

The following tables summarize the recommended dosages and key pharmacokinetic parameters of Gadodiamide for CNS imaging applications.

Table 1: Recommended Dosages of Gadodiamide for CNS Imaging

Patient Population	Indication	Recommended Dose (intravenous)	Reference
Adults	Visualization of lesions with abnormal vascularity in the brain, spine, and associated tissues	0.1 mmol/kg (0.2 mL/kg) as a bolus injection	[1][2][6][7]
Pediatric (2 years and older)	Visualization of lesions with abnormal vascularity in the brain, spine, and associated tissues	0.1 mmol/kg (0.2 mL/kg) as a bolus injection	[6][7]
Adults	Detection of brain metastases (higher dose consideration)	A cumulative dose of 0.3 mmol/kg has been studied and may improve detection of smaller lesions.[8][9][10]	[8][9][10]

Table 2: Pharmacokinetic Properties of Gadodiamide

Parameter	Value (Mean ± SD)	Reference
Distribution Half-Life	3.7 ± 2.7 minutes	[2]
Elimination Half-Life	77.8 ± 16 minutes	[2]
Excretion	Primarily renal, with 95.4 ± 5.5% of the administered dose eliminated in urine within 24 hours.[2]	[2]
Plasma Clearance	1.8 mL/min/kg	[2]
Renal Clearance	1.7 mL/min/kg	[2]
Protein Binding	No binding to human serum proteins in vitro	[11]

Experimental Protocols

Protocol 1: Standard Gadodiamide-Enhanced CNS MRI

1. Patient Screening and Preparation:

• Screen patients for a history of allergic reactions to contrast media, asthma, and other allergies.[4]

• Assess renal function, especially in patients over 60 years of age, and those with hypertension or diabetes, by estimating the glomerular filtration rate (GFR).[7]

• Gadodiamide is contraindicated in patients with acute kidney injury or severe chronic kidney disease (GFR < 30 mL/min/1.73m²).[1][3][7]

• Ensure the patient has no contraindications for MRI (e.g., pacemakers, certain metallic implants).

• No special dietary preparation is typically required.

2. Dosage and Administration:

• The standard recommended dose is 0.1 mmol/kg of body weight (equivalent to 0.2 mL/kg of the 0.5 mmol/mL solution).[1][6][7]

• Draw the calculated volume of Gadodiamide into a sterile syringe.

• Administer the dose as a bolus intravenous injection.[1]

• Immediately following the injection, flush the intravenous line with 5 mL of 0.9% sodium chloride to ensure complete administration of the contrast agent.[1][12]

3. Imaging:

• Commence T1-weighted imaging sequences immediately following the administration of Gadodiamide.

• The imaging procedure should be completed within one hour of administration.[1][12] The effective time-window for imaging blood-brain barrier damage is generally between 2-5 and 25-30 minutes after injection.[9]

4. Post-Procedure Monitoring:

• Observe the patient for any signs of adverse reactions, such as allergic reactions, for an appropriate period after the procedure.

• Advise patients to report any delayed adverse reactions.

Protocol 2: High-Dose Gadodiamide for Evaluation of Brain Metastases

This protocol is based on investigational studies and represents a deviation from the standard recommended dose. It should be performed under strict medical supervision and with appropriate ethical considerations.

1. Patient Selection:

• Patients with known or suspected brain metastases where enhanced detection of smaller lesions is clinically important.[10]

• Strict adherence to renal function screening is critical due to the higher dose.

2. Dosage and Administration:

• A cumulative dose of 0.3 mmol/kg can be administered. This can be achieved by an initial bolus of 0.1 mmol/kg followed by a second bolus of 0.2 mmol/kg.[10][11]

• Alternatively, a single bolus of 0.3 mmol/kg has been studied.[8][9]

3. Imaging and Analysis:

• Acquire T1-weighted images after the initial 0.1 mmol/kg dose and again after the cumulative 0.3 mmol/kg dose to compare lesion enhancement and detection.[10]

• Image analysis should focus on the number, size, and conspicuity of lesions at both dose levels.

Visualizations

Caption: Mechanism of Gadodiamide Action in MRI.

Caption: General Experimental Workflow for a Clinical Study.

Safety Considerations

• Nephrogenic Systemic Fibrosis (NSF): Gadodiamide, being a linear GBCA, is associated with a higher risk of NSF in patients with impaired renal function.[1][3] Thorough renal screening is mandatory before administration.

• Gadolinium Retention: Trace amounts of gadolinium may be retained in the body, including the brain, for months to years after administration.[1][13] The clinical significance of this is still under investigation, but it is recommended to use the lowest effective dose and to carefully assess the risk-benefit for repeated administrations.[12][14]

• Hypersensitivity Reactions: Allergic-like reactions can occur, and appropriate medical support should be readily available.

• Intrathecal Use: Gadodiamide is not approved for intrathecal administration and can cause serious adverse reactions if administered this way.[1]

Disclaimer

These application notes are intended for informational purposes for researchers, scientists, and drug development professionals. They are not a substitute for the official prescribing information or clinical judgment. Always refer to the latest package insert and institutional protocols for complete and up-to-date information on the use of Gadodiamide.

References

• 1. Omniscan (gadodiamide) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 2. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. radiopaedia.org [radiopaedia.org]
• 4. Gadodiamide (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 5. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 6. drugs.com [drugs.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Comparison of the safety of standard and triple dose gadodiamide injection in MR imaging of the central nervous system. A double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. inis.iaea.org [inis.iaea.org]
• 10. tandfonline.com [tandfonline.com]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. pdf.hres.ca [pdf.hres.ca]
• 13. Gadodiamide: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 14. fda.gov [fda.gov]

Application Notes and Protocols: Gadodiamide in Neurological Disorder Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Gadodiamide, a gadolinium-based contrast agent (GBCA), in preclinical and clinical research of neurological disorders. This document outlines the underlying principles, experimental protocols, and data interpretation considerations when employing Gadodiamide for magnetic resonance imaging (MRI) studies of the central nervous system (CNS).

Introduction to Gadodiamide

Gadodiamide (brand name: Omniscan) is a linear, non-ionic gadolinium-based contrast agent.[1][2] Its primary application in neurological research is to enhance the contrast of MRI scans, enabling the visualization of lesions with a disrupted blood-brain barrier (BBB) or abnormal vascularity.[1] The paramagnetic gadolinium ion (Gd³⁺) in Gadodiamide alters the local magnetic field, shortening the T1 relaxation time of nearby water protons.[3] This results in a brighter signal on T1-weighted MR images, thereby highlighting areas of pathology.[3]

Mechanism of Action in Neurological Imaging

In a healthy CNS, the BBB restricts the passage of substances, including Gadodiamide, from the bloodstream into the brain parenchyma.[4][5] However, in many neurological disorders such as brain tumors, stroke, multiple sclerosis, and neuroinflammation, the integrity of the BBB is compromised.[6][7][8] This disruption allows for the extravasation of Gadodiamide into the interstitial space of the brain tissue. The accumulation of Gadodiamide in these areas leads to a significant increase in signal intensity on T1-weighted MRI scans, allowing for the detection, localization, and characterization of CNS lesions.[1][6]

Key Applications in Neurological Disorder Research

Gadodiamide has been utilized in a variety of animal models to study the pathophysiology of neurological disorders and to evaluate the efficacy of potential therapeutics.

• Blood-Brain Barrier Permeability: Gadodiamide is a crucial tool for assessing BBB disruption, a hallmark of many neurological diseases.[6][7][8]

• Brain Tumors: It is used to visualize tumor vasculature, define tumor margins, and assess treatment response in preclinical models of glioma and other brain cancers.[9][10][11]

• Stroke and Ischemia: In animal models of stroke, Gadodiamide helps to identify the ischemic core and penumbra by highlighting areas of BBB breakdown.[12][13][14]

• Multiple Sclerosis (MS): It is used to detect active inflammatory lesions in animal models of demyelinating diseases like experimental autoimmune encephalomyelitis (EAE), a model for MS.[15][16][17][18]

• Neuroinflammation: Gadodiamide can visualize localized areas of inflammation within the CNS.[6][8]

Data Presentation: Quantitative Data Summary

The following tables summarize typical dosages of Gadodiamide used in neurological research across different animal models and clinical scenarios.

Table 1: Preclinical Dosages of Gadodiamide in Animal Models of Neurological Disorders

Animal Model	Neurological Disorder	Gadodiamide Dosage (mmol/kg)	Reference
Rat	Stroke (MCA Occlusion)	0.1	[12]
Rat	Stroke (SHRSP)	0.1	[12]
Rat	Hepatocellular Carcinoma (for CNS metastasis studies)	0.1	[12]
Mouse	Glioblastoma	1.2 (repeated injections)	[9]
Mouse	Cerebral Infarction	1.2 (repeated injections)	[9]
Rat	General Neurological Studies	0.6 (single dose)	[19]
Dog	Healthy (for retention studies)	0.006 - 0.1	[20]

Table 2: Clinical Dosages of Gadodiamide for CNS Imaging

Application	Gadodiamide Dosage (mmol/kg)	Reference
CNS Lesion Visualization	0.1	[1][2]
High-Dose for Brain Metastases Detection	0.3	[21]
Multiple Sclerosis (Initial Diagnosis)	0.1	[15]

Experimental Protocols

Protocol for Assessing Blood-Brain Barrier Permeability in a Mouse Model of Stroke

This protocol describes the use of Gadodiamide-enhanced MRI to evaluate BBB permeability following ischemic stroke induced by middle cerebral artery occlusion (MCAO) in mice.

Materials:

• Gadodiamide (Omniscan™) solution (0.5 mmol/mL)[2]

• Sterile saline

• Anesthetizing agent (e.g., isoflurane)

• MRI scanner (e.g., 7T preclinical scanner)

• Animal monitoring equipment

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (1-2% in oxygen). Maintain the animal's body temperature at 37°C using a heating pad.

• Pre-contrast MRI: Acquire pre-contrast T1-weighted images of the brain.

• Gadodiamide Administration: Administer a bolus intravenous (IV) injection of Gadodiamide at a dose of 1.2 mmol/kg body weight via the tail vein.[9]

• Post-contrast MRI: Immediately following the injection, acquire a series of dynamic T1-weighted images for a specified duration (e.g., 30-60 minutes) to observe the contrast enhancement pattern.

• Image Analysis:

  • Co-register pre- and post-contrast images.

  • Generate signal intensity-time curves for regions of interest (ROIs) within the ischemic and contralateral hemispheres.

  • Quantify the change in signal intensity to determine the extent of BBB disruption.

MRI Parameters (Example for a 7T scanner):

• Sequence: T1-weighted spin-echo

• Repetition Time (TR): 500 ms

• Echo Time (TE): 10 ms

• Flip Angle: 90°

• Slice Thickness: 1 mm

• Field of View (FOV): 20 x 20 mm

• Matrix Size: 256 x 256

Protocol for Quantification of Gadolinium in Brain Tissue

This protocol outlines the procedure for measuring the amount of gadolinium retained in brain tissue following Gadodiamide administration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Materials:

• Brain tissue samples from animals previously administered Gadodiamide

• Nitric acid (trace metal grade)

• Hydrogen peroxide (30%)

• Microwave digestion system

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

• Gadolinium standard solutions

Procedure:

• Sample Preparation:

  • Accurately weigh the brain tissue samples (e.g., dentate nucleus, globus pallidus).[22]

  • Place the samples in microwave digestion vessels.

  • Add a mixture of nitric acid and hydrogen peroxide to each vessel.

• Microwave Digestion:

  • Digest the samples using a validated microwave digestion program until the tissue is completely dissolved and the solution is clear.

• Sample Dilution:

  • Allow the digested samples to cool.

  • Dilute the samples to a known volume with deionized water.

• ICP-MS Analysis:

  • Calibrate the ICP-MS instrument using gadolinium standard solutions of known concentrations.

  • Analyze the diluted samples to determine the concentration of gadolinium.

• Data Calculation:

  • Calculate the amount of gadolinium per gram of tissue (e.g., in µg/g or nmol/g).[9][22]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key concepts and workflows related to the use of Gadodiamide in neurological research.

Gadodiamide's mechanism in MRI contrast enhancement.

Workflow for assessing BBB permeability using Gadodiamide.

Potential biochemical consequences of gadolinium deposition.

Considerations and Limitations

While Gadodiamide is a valuable research tool, it is essential to consider the potential for gadolinium deposition in the brain and other tissues, particularly with repeated administrations of linear GBCAs.[22][23][24] Studies have shown that gadolinium can be retained in the brain for extended periods.[19] The long-term clinical significance of this retention is still under investigation, but preclinical studies suggest potential associations with mitochondrial dysfunction and neuroinflammation.[25][26] Researchers should carefully consider the risk-benefit ratio when designing studies involving multiple Gadodiamide administrations and, where possible, consider alternative contrast agents or non-contrast MRI techniques.[11] It is also crucial to adhere to recommended dosages to minimize the risk of potential side effects.[1]

References

• 1. reference.medscape.com [reference.medscape.com]
• 2. radiopaedia.org [radiopaedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Gadolinium Deposition in Brain: Current Scientific Evidence and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Magnetic Resonance Imaging of Blood-Brain Barrier Permeability in Dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of Blood Brain Barrier Leakage with Gadolinium-Enhanced MRI | Springer Nature Experiments [experiments.springernature.com]
• 7. Blood-brain Barrier Permeability and Gadolinium: Benefits and Potential Pitfalls in Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Intracerebral gadolinium deposition following blood–brain barrier disturbance in two different mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. radiopaedia.org [radiopaedia.org]
• 11. pubs.rsna.org [pubs.rsna.org]
• 12. Contrast-Enhanced MRI with Gadodiamide Injection in Rat Disease Models [jstage.jst.go.jp]
• 13. cdn0.scrvt.com [cdn0.scrvt.com]
• 14. Moving From CT to MRI Paradigm in Acute Ischemic Stroke: Feasibility, Effects on Stroke Diagnosis and Long-Term Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. droracle.ai [droracle.ai]
• 16. radiopaedia.org [radiopaedia.org]
• 17. ovid.com [ovid.com]
• 18. MRI Protocols for MS: Best Practices for MRI Techs [medical-professionals.com]
• 19. researchgate.net [researchgate.net]
• 20. avmajournals.avma.org [avmajournals.avma.org]
• 21. portal.research.lu.se [portal.research.lu.se]
• 22. mriquestions.com [mriquestions.com]
• 23. Gadolinium Deposition in the Brain: Current Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.rsna.org [pubs.rsna.org]
• 25. ajnr.org [ajnr.org]
• 26. researchgate.net [researchgate.net]

Application Notes and Protocols for Blood-Brain Barrier Permeability Studies Using Gadodiamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system where neurons reside. Disruption of the BBB is a key pathological feature in a variety of neurological diseases, including stroke, brain tumors, multiple sclerosis, and neurodegenerative disorders.[1][2] Assessing the integrity of the BBB is therefore crucial for both understanding disease pathogenesis and for the development of therapeutics that either target the brain or need to circumvent this barrier.

Gadodiamide (B1674392), a gadolinium-based contrast agent (GBCA), is a valuable tool for the in vivo assessment of BBB permeability using magnetic resonance imaging (MRI).[3][4] Under normal physiological conditions, gadodiamide does not cross the intact BBB.[5][6] However, in instances of BBB breakdown, gadodiamide extravasates from the vasculature into the brain parenchyma, leading to a measurable increase in signal intensity on T1-weighted MR images.[3][5] This property allows for the qualitative and quantitative assessment of BBB leakage. Dynamic Contrast-Enhanced MRI (DCE-MRI) is a key technique that involves the rapid acquisition of T1-weighted images before, during, and after the intravenous administration of a contrast agent like gadodiamide to quantify BBB permeability.[1][7][8]

These application notes provide detailed protocols and data presentation guidelines for utilizing gadodiamide in preclinical BBB permeability studies.

Data Presentation

Quantitative data from gadodiamide-based BBB permeability studies should be presented in a clear and organized manner to facilitate comparison and interpretation. The following tables provide examples of how to structure such data.

Table 1: Cerebral Concentration of Gadodiamide in Mouse Models of BBB Disruption

Experimental Group	Mean Gadodiamide Concentration (nmol/g)	p-value (vs. Control)
Healthy Control	0.232	-
Glioblastoma	0.527	0.001
Middle Cerebral Artery Occlusion (MCAO)	0.356	0.106

Data adapted from a study investigating gadolinium deposition after multiple intravenous applications of gadodiamide.[9]

Table 2: Blood-Brain Barrier Permeability in a Rat Model of Traumatic Brain Injury

Brain Region	Permeability (Ktrans) (min-1)
Injured Site	0.038 ± 0.0006

Data represents the volume transfer coefficient (Ktrans) and is adapted from a study using gadodiamide to investigate BBB injuries in rats.[10]

Experimental Protocols

The following protocols provide a generalized framework for conducting BBB permeability studies using gadodiamide in rodent models. Specific parameters may need to be optimized based on the animal model, MRI system, and research question.

Preclinical Dynamic Contrast-Enhanced MRI (DCE-MRI) Protocol for Rodent Models

This protocol is designed for assessing BBB permeability in rodent models of neurological disease.

1. Animal Preparation:

• Anesthetize the animal using a suitable anesthetic agent (e.g., isoflurane) and maintain its body temperature throughout the experiment.

• Place a catheter in a tail vein for the administration of the contrast agent.

• Position the animal securely in a stereotactic frame within the MRI scanner, equipped with appropriate physiological monitoring (respiratory and cardiac).

2. MRI Scanner and Coil:

• Utilize a high-field MRI scanner (e.g., 7T or higher) with a dedicated rodent head coil for optimal signal-to-noise ratio and spatial resolution.

3. Imaging Sequences:

• Pre-contrast Imaging:

  • Acquire a T2-weighted anatomical scan to accurately localize the brain region of interest.

  • Obtain a baseline T1-weighted scan to establish the pre-contrast signal intensity.

• Dynamic T1-weighted Scan:

  • Employ a fast T1-weighted sequence, such as a spoiled gradient-echo (SPGR) or fast spin-echo (FSE) sequence.

  • Temporal Resolution: Aim for a temporal resolution of less than 10 seconds per dynamic scan to adequately capture the early enhancement phase.[11]

  • Spatial Resolution: A typical spatial resolution would be around 0.2 x 0.2 x 1.0 mm³.

  • Acquire 5-10 baseline scans before the injection of the contrast agent.

4. Contrast Agent Administration:

• Administer gadodiamide as a single intravenous bolus injection. The dosage may vary depending on the animal model and study objectives, with reported doses ranging from 0.05 to 1.2 mmol/kg in rodents.[9][10] The standard human dose for CNS imaging is 0.1 mmol/kg.[12]

• The injection should be followed by a saline flush to ensure the complete delivery of the contrast agent.

• Initiate the dynamic scan acquisition concurrently with the contrast agent injection.

• Continue the dynamic scanning for a period of 5-15 minutes to capture the wash-in and wash-out kinetics of the contrast agent.[11]

5. Post-contrast Imaging:

• Following the dynamic scan, acquire standard post-contrast T1-weighted images in multiple anatomical planes (axial, coronal, sagittal) for qualitative assessment of BBB disruption.

6. Data Analysis:

• Place Regions of Interest (ROIs) on the dynamic images to extract the signal intensity-time curves from specific brain regions.

• Convert the signal intensity-time curves to concentration-time curves.

• Apply a pharmacokinetic model, such as the Patlak model, to the concentration-time data to derive quantitative permeability parameters like the volume transfer coefficient (Ktrans).[7][13]

Visualizations

Experimental Workflow for DCE-MRI Study

Caption: Workflow for a DCE-MRI study to assess BBB permeability.

Principle of Gadodiamide-based BBB Permeability Assessment

Caption: Gadodiamide extravasation and resulting MRI signal enhancement.

References

• 1. Blood-brain Barrier Permeability and Gadolinium: Benefits and Potential Pitfalls in Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imaging blood-brain barrier dysfunction: A state-of-the-art review from a clinical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. Assessment of Blood Brain Barrier Leakage with Gadolinium-Enhanced MRI | Springer Nature Experiments [experiments.springernature.com]
• 6. Assessment of Blood Brain Barrier Leakage with Gadolinium-Enhanced MRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of blood-brain barrier permeability using dynamic contrast-enhanced magnetic resonance imaging with reduced scan time - PMC [pmc.ncbi.nlm.nih.gov]
• 8. radiopaedia.org [radiopaedia.org]
• 9. Intracerebral gadolinium deposition following blood–brain barrier disturbance in two different mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Magnetic resonance imaging observations of blood-brain-barrier permeability in an animal model of brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Quantitative MRI Method for Imaging Blood-Brain Barrier Leakage in Experimental Traumatic Brain Injury | PLOS One [journals.plos.org]
• 12. reference.medscape.com [reference.medscape.com]
• 13. Quantitative measurement of blood-brain barrier permeability in human using dynamic contrast-enhanced MRI with fast T1 mapping - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Gadodiamide-Enhanced MRI for Tumor Characterization and Angiogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadodiamide (B1674392) is a gadolinium-based contrast agent (GBCA) widely utilized in magnetic resonance imaging (MRI) to enhance the visualization of tissues and lesions.[1][2] Its paramagnetic properties shorten the T1 relaxation time of adjacent water protons, resulting in a brighter signal on T1-weighted images.[3][4] This enhancement is particularly valuable in oncology for characterizing tumors, assessing their vascularity, and monitoring response to treatment. Dynamic Contrast-Enhanced MRI (DCE-MRI) using gadodiamide provides quantitative insights into tumor microvasculature, including perfusion, vessel permeability, and the volume of the extravascular extracellular space, which are key indicators of tumor angiogenesis.[5][6][7]

Mechanism of Action

Gadodiamide is a linear, non-ionic GBCA.[8][9] The gadolinium ion (Gd³⁺) at its core is a paramagnetic substance with seven unpaired electrons, which creates a strong magnetic moment.[4] When injected intravenously, gadodiamide circulates through the bloodstream and distributes into the extracellular space. In tissues with increased vascularity or a disrupted blood-brain barrier, such as tumors, gadodiamide accumulates at higher concentrations.[1][3] This accumulation leads to a significant shortening of the T1 relaxation time of surrounding water protons.[3][8][10] On T1-weighted MRI scans, this effect produces a hyperintense (bright) signal, thereby increasing the contrast between the tumor and the surrounding healthy tissue.[3]

Applications in Tumor Imaging and Angiogenesis Assessment

Gadodiamide-enhanced MRI, particularly DCE-MRI, is a powerful tool for:

• Tumor Detection and Characterization: Enhancing the visibility of tumors and helping to differentiate between malignant and benign lesions.[1]

• Assessing Tumor Angiogenesis: Quantifying parameters related to the density and permeability of tumor blood vessels.[7]

• Evaluating Treatment Response: Monitoring changes in tumor vascularity in response to anti-angiogenic therapies or other cancer treatments.[5][11]

• Guiding Biopsy and Treatment Planning: Identifying the most aggressive or vascularized regions of a tumor for targeted intervention.

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with gadodiamide and its use in DCE-MRI for tumor analysis.

Table 1: Physicochemical Properties of Gadodiamide

Property	Value	Reference
Molar Mass	591.68 g/mol	[2]
T1 Relaxivity (at 1.5 T)	4.0 - 4.6 L mmol⁻¹ s⁻¹	[9]
Recommended Dosage	0.1 mmol/kg body weight	[9][12]
Elimination Half-life	Approximately 77.8 minutes	[2]
Excretion	Primarily renal	[9]

Table 2: Key Pharmacokinetic Parameters from DCE-MRI with Gadodiamide

Parameter	Description	Typical Application in Oncology
Ktrans (Volume Transfer Constant)	Measures the rate of transfer of the contrast agent from the blood plasma to the extravascular extracellular space (EES). It reflects both blood flow and vessel permeability.	High Ktrans values are often associated with increased tumor vascularity and permeability, indicative of aggressive tumors. A decrease in Ktrans can indicate a positive response to anti-angiogenic therapy.[5][13]
ve (Extravascular Extracellular Volume Fraction)	Represents the volume of the EES per unit volume of tissue.	Can provide information about the cellularity and stromal content of the tumor.
kep (Rate Constant)	Describes the rate of transfer of the contrast agent from the EES back to the blood plasma. (kep = Ktrans/ve)	Used in conjunction with Ktrans to better characterize the tumor microenvironment.[13]
vp (Plasma Volume Fraction)	Represents the volume of blood plasma per unit volume of tissue.	Reflects the density of perfused blood vessels within the tumor.
IAUC (Initial Area Under the Curve)	A semi-quantitative parameter representing the initial uptake of the contrast agent.	Often used as a surrogate for blood flow and permeability.

Experimental Protocols

Preclinical Gadodiamide-Enhanced MRI Protocol for Tumor Xenograft Models

This protocol is a general guideline for performing DCE-MRI in small animal models of cancer, such as mice with subcutaneous tumor xenografts.

1. Animal Preparation:

• Anesthetize the animal using isoflurane (B1672236) (1-2% in oxygen).
• Place a tail-vein catheter for intravenous injection of gadodiamide.
• Position the animal on the MRI scanner bed, ensuring the tumor is within the imaging coil.
• Monitor the animal's vital signs (respiration, heart rate, and temperature) throughout the experiment.

2. MRI Acquisition:

• Scanner: 7T or 9.4T small animal MRI scanner.
• Pre-contrast Imaging:
• Acquire anatomical T2-weighted images to localize the tumor.
• Obtain a pre-contrast T1 map of the tumor region using a variable flip angle or saturation recovery method.
• Dynamic Contrast-Enhanced (DCE) Imaging:
• Begin acquisition of a T1-weighted fast gradient echo sequence with high temporal resolution (e.g., < 15 seconds per image).
• After acquiring several baseline images, inject a bolus of gadodiamide (0.1 - 0.2 mmol/kg) through the tail-vein catheter.[14][15]
• Continue acquiring dynamic T1-weighted images for 10-15 minutes to capture the wash-in and wash-out of the contrast agent.

3. Data Analysis:

• Register the dynamic images to correct for any motion artifacts.
• Convert the signal intensity-time curves to concentration-time curves for each voxel within the tumor.
• Fit the concentration-time curves to a pharmacokinetic model (e.g., Tofts model, Extended Tofts model) to generate parametric maps of Ktrans, ve, kep, and vp.[5][16]

Clinical Gadodiamide-Enhanced MRI Protocol for Brain Tumor Characterization

This protocol outlines a standard approach for gadodiamide-enhanced MRI of brain tumors in a clinical setting.

1. Patient Preparation:

• Screen the patient for any contraindications to gadolinium-based contrast agents, such as severe renal impairment.[9][10]
• Establish intravenous access for contrast administration.
• Position the patient comfortably on the MRI table.

2. MRI Acquisition:

• Scanner: 1.5T or 3T clinical MRI scanner.
• Pre-contrast Imaging:
• Acquire standard anatomical sequences: T1-weighted, T2-weighted, and FLAIR images.[12]
• Contrast Administration:
• Administer a standard dose of gadodiamide (0.1 mmol/kg) intravenously.[12]
• Post-contrast Imaging:
• Acquire T1-weighted images in at least two orthogonal planes (e.g., axial and coronal) after contrast injection.[12]
• Dynamic Contrast-Enhanced (DCE) or Dynamic Susceptibility Contrast (DSC) Perfusion Imaging (Optional but recommended for angiogenesis assessment):
• If performing DCE-MRI, a series of rapid T1-weighted images are acquired before, during, and after the contrast bolus.
• For DSC-MRI, a rapid T2*-weighted sequence is used to track the first pass of the contrast agent.

3. Data Analysis:

• Qualitative assessment of post-contrast T1-weighted images for areas of enhancement, which can indicate tumor location, size, and potential breakdown of the blood-brain barrier.
• For DCE-MRI data, quantitative analysis using pharmacokinetic modeling can be performed to generate maps of Ktrans and other perfusion parameters, providing insights into tumor angiogenesis and grade.[12]

Visualizations

Caption: Experimental workflows for preclinical and clinical gadodiamide-enhanced MRI.

Caption: Signaling cascade of tumor angiogenesis and its detection with DCE-MRI.

References

• 1. What is Gadodiamide used for? [synapse.patsnap.com]
• 2. Gadodiamide - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 4. nbinno.com [nbinno.com]
• 5. Practical Dynamic Contrast Enhanced MRI in Small Animal Models of Cancer: Data Acquisition, Data Analysis, and Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imaging of Tumor Angiogenesis: Functional or Targeted? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MRI of tumor angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. radiopaedia.org [radiopaedia.org]
• 10. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 11. Gadolinium-Based Contrast Agents for MR Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. radiopaedia.org [radiopaedia.org]
• 13. Quantitative Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Hepatocellular Carcinoma: A Review of Emerging Applications for Locoregional Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Preclinical Studies of Antivascular Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative Analysis of Dynamic Contrast-Enhanced and Diffusion-Weighted Magnetic Resonance Imaging for Oncology in R | Volker J Schmid [volkerschmid.de]

Application Notes and Protocols for Intravenous Administration of Gadodiamide in Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the intravenous (IV) administration of Gadodiamide (B1674392) (Omniscan™), a gadolinium-based contrast agent, in preclinical research settings. The following information is intended to guide researchers in designing and executing studies that require contrast-enhanced magnetic resonance imaging (MRI).

Introduction

Gadodiamide is a non-ionic, linear gadolinium-based contrast agent (GBCA) used to enhance the visibility of internal structures during MRI scans.[1] In preclinical research, it is a valuable tool for a wide range of applications, including oncology, neurology, and cardiovascular studies, to assess tissue vascularity, perfusion, and the integrity of biological barriers like the blood-brain barrier.[1][2] Proper intravenous administration techniques are critical for obtaining high-quality, reproducible data and ensuring animal welfare.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the intravenous administration of Gadodiamide in common preclinical models.

Table 1: Recommended Dosages and Injection Parameters

Animal Model	Typical Dosage Range (mmol/kg)	Injection Route	Recommended Needle Gauge (Tail Vein)	Maximum Injection Volume (Bolus)
Mouse	0.1 - 0.6	Intravenous (Tail Vein)	27-30 G	5 mL/kg
Rat	0.05 - 0.6	Intravenous (Tail Vein)	25-27 G	5 mL/kg
Rabbit	0.1	Intravenous	N/A	N/A

Note: Higher doses have been used in some studies to investigate gadolinium retention.[3] The injection volume should be calculated based on the specific concentration of the Gadodiamide solution.

Table 2: Pharmacokinetic Parameters of Gadodiamide in Preclinical Models

Animal Model	Elimination Half-Life	Primary Route of Excretion	Percentage Excreted in Urine (24h)
Rat	~18 minutes	Renal	~94%
Rabbit	~38 minutes	Renal	N/A
Monkey	~75 minutes	Renal	N/A

Data sourced from preclinical safety assessments of Gadodiamide.[4]

Table 3: Gadolinium Concentration in Rat Tissues Following a Single Intravenous Dose of Gadodiamide (0.6 mmol/kg)

Time Point	Brain (nmol/g)	Kidney (nmol/g)	Liver (nmol/g)	Skin (nmol/g)	Femur (nmol/g)	Blood (µg/L)	Cerebrospinal Fluid (µg/L)
1 hour	~2.66	974.6 ± 82.9	33 ± 5.6	68.4 ± 43.7	81.7 ± 67.5	203.8 ± 11.6	22.9 ± 4.9
1 day	N/A	N/A	N/A	N/A	N/A	0.33 ± 0.05	0.03 ± 0.004
20 weeks	Reduced by 16-72 fold	Reduced by 210-fold	Reduced by 42-fold	Reduced by 44-fold	Reduced by 6-fold	Below Limit of Quantification	Below Limit of Quantification

Data compiled from studies investigating gadolinium retention and clearance.[3][5]

Experimental Protocols

The following are detailed protocols for the intravenous administration of Gadodiamide in mice and rats. These protocols should be adapted to the specific needs of the research study and approved by the institution's animal care and use committee.

Materials

• Gadodiamide injection solution (e.g., Omniscan™ 0.5 mmol/mL)

• Sterile syringes (1 mL or 3 mL)

• Sterile needles (27-30 G for mice, 25-27 G for rats)

• Animal restrainer (for conscious injections)

• Anesthetic machine and induction chamber (for anesthetized procedures)

• Heating pad or heat lamp to induce vasodilation

• 70% isopropyl alcohol swabs

• Sterile gauze

• Saline flush (0.9% NaCl)

Anesthesia Protocols for MRI Studies

For MRI procedures, general anesthesia is required to prevent motion artifacts.

• Inhalant Anesthesia: Isoflurane (B1672236) is a common choice. Induction is typically performed in a chamber with 5% isoflurane, followed by maintenance with 1-3% isoflurane delivered via a nose cone.

• Injectable Anesthesia: A combination of ketamine (100 mg/kg) and xylazine (B1663881) (5-10 mg/kg) administered intraperitoneally can be used for surgical procedures. For imaging, a continuous infusion of propofol (B549288) (100–400 μg/kg/h) may be suitable.

Protocol for Tail Vein Injection in Mice and Rats

• Animal Preparation:

  • Weigh the animal to accurately calculate the required dose and volume of Gadodiamide.

  • To promote vasodilation of the tail veins, warm the animal for 5-10 minutes using a heating pad or a heat lamp. Care must be taken to avoid overheating the animal.

• Restraint and Positioning:

  • For conscious injections, place the animal in an appropriately sized restrainer.

  • For anesthetized injections, induce anesthesia and position the animal on a heated surface to maintain body temperature.

• Injection Site Preparation:

  • Identify one of the lateral tail veins.

  • Gently wipe the injection site with a 70% isopropyl alcohol swab.

• Needle Insertion and Injection:

  • Hold the tail gently but firmly.

  • With the bevel of the needle facing up, insert the needle parallel to the vein at a shallow angle.

  • A successful insertion may be indicated by a flash of blood in the needle hub.

  • Slowly inject the calculated volume of Gadodiamide as a bolus. There should be no resistance during injection. If resistance is felt or a blister forms, the needle is not in the vein and should be repositioned.

  • For MRA studies, an injection rate of 1-4 mL/sec has been suggested in clinical settings and can be adapted for preclinical setups with appropriate infusion pumps.[6]

• Post-Injection:

  • Withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding.

  • Administer a saline flush (e.g., 5 mL for larger animals) to ensure the full dose of the contrast agent has been delivered.[7]

  • The imaging procedure should be completed within one hour of administration.[7]

Post-Administration Monitoring

• Monitor the animal for any signs of distress or adverse reactions immediately following the injection and during the recovery from anesthesia.

• Check the injection site for signs of swelling or irritation.

• Ensure the animal has fully recovered from anesthesia before returning it to its home cage.

Visualizations

Experimental Workflow for Intravenous Gadodiamide Administration

Caption: Workflow for IV Gadodiamide administration in preclinical studies.

References

• 1. Neurologic Effects of Gadolinium Retention in the Brain after Gadolinium-based Contrast Agent Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Preclinical Studies of Antivascular Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Repeat and single dose administration of gadodiamide to rats to investigate concentration and location of gadolinium and the cell ultrastructure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical safety assessment and pharmacokinetics of gadodiamide injection, a new magnetic resonance imaging contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. pdf.hres.ca [pdf.hres.ca]
• 7. reference.medscape.com [reference.medscape.com]

Application Notes and Protocols for Gadodiamide in Dynamic Contrast-Enhanced MRI (DCE-MRI)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) is a non-invasive imaging technique that provides quantitative information about tissue microvasculature, including perfusion and permeability. Gadodiamide, a gadolinium-based contrast agent, is an extracellular, non-ionic, low-molecular-weight contrast medium widely used in clinical and preclinical DCE-MRI studies. Its pharmacokinetic properties allow for the assessment of vascular characteristics in various applications, particularly in oncology for tumor detection, characterization, and monitoring treatment response.

These application notes provide an overview of the use of Gadodiamide in DCE-MRI, including its physicochemical properties, and detailed protocols for its application in both preclinical and clinical research settings.

Physicochemical and Pharmacokinetic Properties of Gadodiamide

Gadodiamide (marketed as Omniscan™) is a linear, non-ionic chelate of gadolinium. Following intravenous administration, it rapidly distributes into the extracellular fluid space and is eliminated primarily by renal excretion.[1] The key properties of Gadodiamide relevant to DCE-MRI are summarized in the table below.

Property	Value	References
Molecular Weight	573.66 g/mol
Recommended Dosage	0.1 mmol/kg body weight	[1]
Administration	Intravenous bolus injection	[2]
Distribution	Extracellular fluid space	[1]
Elimination Half-life	Approximately 1.5 hours in patients with normal renal function
Excretion	Primarily renal	[1]

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the use of Gadodiamide in DCE-MRI.

Table 1: T1 Relaxivity (r1) of Gadodiamide

The T1 relaxivity (r1) is a measure of the efficiency of a contrast agent in shortening the T1 relaxation time of water protons. It is dependent on the magnetic field strength and the surrounding medium.

Magnetic Field Strength	Medium	r1 (L·mmol⁻¹·s⁻¹)	References
1.5T	Human Whole Blood	4.5 ± 0.1	[3][4]
1.5T	Human Plasma	4.41	[5]
3T	Human Whole Blood	3.9 ± 0.2	[3][4]
3T	Human Plasma	3.89	[5]

Table 2: Representative Pharmacokinetic Parameters from Gadodiamide DCE-MRI

Pharmacokinetic modeling of DCE-MRI data, often using the Tofts model, yields parameters that reflect the physiological properties of the tissue vasculature. The most common parameters are:

• Ktrans (Volume Transfer Constant): Reflects the leakage of the contrast agent from the blood plasma into the extravascular extracellular space (EES). It is influenced by both blood flow and vessel permeability.[6]

• ve (Volume of Extravascular Extracellular Space): Represents the fractional volume of the EES per unit volume of tissue.[6]

• vp (Volume of Plasma Space): Represents the fractional volume of blood plasma per unit volume of tissue.[6]

Tissue/Tumor Type	Ktrans (min⁻¹)	ve	vp	References
Preclinical: Murine Mammary Carcinoma (High Dose - 0.2 mmol/kg)	Moderate to strong correlation with low dose	Moderate to strong correlation with low dose	-	[7]
Preclinical: Murine Mammary Carcinoma (Low Dose - 0.04 mmol/kg)	Moderate to strong correlation with high dose	Moderate to strong correlation with high dose	-	[7]
Clinical: Head and Neck Cancer (Primary Tumor)	0.251 ± 0.066	0.344 ± 0.081	-	[8]
Clinical: Head and Neck Cancer (Metastatic Node)	0.332 ± 0.149	0.408 ± 0.124	-	[8]
Clinical: Head and Neck Cancer (Normal Tissue)	0.159 ± 0.087	0.229 ± 0.146	-	[8]
Clinical: Spinal Metastases (Pre-RT)	135.38 (range, 43.51 to 346.0) x 10⁻³	-	-	[9]
Clinical: Spinal Metastases (Post-RT, Responders)	Significant reduction from baseline	-	Significant reduction from baseline	[9]

Experimental Protocols

Preclinical DCE-MRI Protocol: Murine Cancer Model

This protocol is a representative example for performing DCE-MRI in a murine model of cancer.

1. Animal Preparation:

• Anesthetize the animal (e.g., with isoflurane) and maintain its body temperature at 37°C.

• Place a catheter in the tail vein for contrast agent administration.

• Position the animal in a dedicated small animal MRI scanner.

2. Contrast Agent Preparation:

• Prepare a solution of Gadodiamide (Omniscan) at the desired concentration. Doses can range from a low dose of 0.04 mmol/kg to a standard dose of 0.1 mmol/kg or a high dose of 0.2 mmol/kg.[1][7]

3. MRI Acquisition:

• Scanner: High-field small animal MRI scanner (e.g., 7T or 9.4T).

• Pre-contrast Imaging:

  • Acquire T2-weighted anatomical images to localize the tumor.

  • Acquire a pre-contrast T1 map using a variable flip angle (VFA) method or an inversion recovery sequence.

• Dynamic T1-weighted Imaging:

  • Sequence: 3D spoiled gradient-echo (SPGR) or FLASH sequence.

  • Temporal Resolution: 1.5 - 4 seconds per dynamic scan.[7][10]

  • Acquisition Parameters (Example for 9.4T):

    • TR/TE: ~6 ms (B15284909) / ~2.4 ms[11]

    • Flip Angle: ~10-30°[10][11]

    • Matrix Size: 64x64 or 128x128[11]

    • Field of View (FOV): ~25-30 mm²[10][11]

    • Slice Thickness: 1.5 mm[10]

• Contrast Injection:

  • Begin the dynamic scan and acquire 5-10 baseline images.

  • Inject the prepared Gadodiamide solution as a bolus via the tail vein catheter at a constant rate (e.g., 2.4 mL/min).[11]

  • Continue dynamic imaging for a total of 5-10 minutes to capture the wash-in and wash-out phases of the contrast agent.

Clinical DCE-MRI Protocol: Human Solid Tumors (e.g., Nasopharyngeal Carcinoma)

This protocol is a representative example for performing DCE-MRI in a clinical setting for the evaluation of solid tumors.

1. Patient Preparation:

• Ensure the patient has no contraindications to gadolinium-based contrast agents.

• Place an intravenous catheter in an antecubital vein.

2. Contrast Agent Administration:

• The standard dose of Gadodiamide is 0.1 mmol/kg body weight.[2]

• The contrast agent should be administered as a bolus injection using a power injector at a rate of 2 mL/sec, followed by a 25 mL saline flush at 3.5 mL/sec.[2]

3. MRI Acquisition:

• Scanner: 1.5T or 3.0T clinical MRI scanner.

• Pre-contrast Imaging:

  • Acquire standard anatomical sequences (e.g., T1-weighted, T2-weighted).

  • Acquire a pre-contrast T1 map of the region of interest using a VFA method with multiple flip angles (e.g., 3°, 6°, 9°, 12°, 15°).[2]

• Dynamic T1-weighted Imaging:

  • Sequence: 3D T1-weighted fast low-angle shot (FLASH) or spoiled gradient-recalled echo (SPGR) sequence (e.g., VIBE).[2]

  • Temporal Resolution: Approximately 4.9 seconds per dynamic acquisition.[2]

  • Acquisition Parameters (Example for 3.0T):

    • TR/TE: 4.09 ms / 1.47 ms[2]

    • Flip Angle: 9°[2]

    • Matrix Size: 192x144[2]

    • Field of View (FOV): 180x180 mm²[2]

    • Slice Thickness: 4.0 mm[2]

• Contrast Injection Timing:

  • Start the dynamic scan.

  • Inject the Gadodiamide at the third dynamic acquisition.[2]

  • Continue acquiring dynamic images for a total of approximately 4-5 minutes (e.g., 50 dynamic acquisitions).[2]

Data Analysis and Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key processes involved in Gadodiamide-based DCE-MRI.

Caption: Mechanism of action of Gadodiamide in DCE-MRI.

Caption: General workflow for quantitative DCE-MRI analysis.

Step-by-Step Data Analysis Protocol

• Motion Correction: Register all dynamic images to a reference image (e.g., the first pre-contrast image) to correct for patient or animal motion during the scan.

• Signal to Concentration Conversion: Convert the measured signal intensity in each voxel of the dynamic series into the concentration of Gadodiamide. This requires the pre-contrast T1 map, the relaxivity (r1) of Gadodiamide at the specific magnetic field strength, and the MRI sequence parameters (TR, flip angle).[12]

• Arterial Input Function (AIF) Determination: Identify a region of interest (ROI) in a major artery supplying the tissue of interest (e.g., the internal carotid artery for brain studies) and measure the contrast agent concentration over time to obtain the AIF. Alternatively, a population-averaged AIF can be used.[2]

• Pharmacokinetic Modeling: Fit the tissue concentration-time curve for each voxel to a pharmacokinetic model, most commonly the Tofts model or the extended Tofts model.[6][12] This step estimates the pharmacokinetic parameters (Ktrans, ve, and vp).

• Generation of Parametric Maps: Create color-coded maps of the estimated pharmacokinetic parameters (Ktrans, ve, vp) for visualization and quantitative analysis of the tissue microvasculature.

Conclusion

Gadodiamide is a well-established contrast agent for DCE-MRI, providing valuable insights into tissue vascularity and permeability. The protocols and data presented in these application notes offer a foundation for researchers and clinicians to design and implement robust and reproducible DCE-MRI studies. Adherence to standardized protocols and rigorous data analysis are crucial for obtaining accurate and meaningful quantitative results.

References

• 1. Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Preclinical Studies of Antivascular Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MRI protocols and analysis [bio-protocol.org]
• 3. archive.rsna.org [archive.rsna.org]
• 4. T1 relaxivities of gadolinium-based magnetic resonance contrast agents in human whole blood at 1.5, 3, and 7 T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cds.ismrm.org [cds.ismrm.org]
• 6. mriquestions.com [mriquestions.com]
• 7. Comparison of DCE-MRI of murine model cancers with a low dose and high dose of contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dynamic Contrast-enhanced Magnetic Resonance Imaging for Differentiating Between Primary Tumor, Metastatic Node and Normal Tissue in Head and Neck Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dynamic contrast-enhanced magnetic resonance imaging parameter changes as an early biomarker of tumor responses following radiation therapy in patients with spinal metastases: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dynamic Contrast Enhanced (DCE) MRI-Derived Renal Perfusion and Filtration: Experimental Protocol - Preclinical MRI of the Kidney - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Practical Dynamic Contrast Enhanced MRI in Small Animal Models of Cancer: Data Acquisition, Data Analysis, and Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mriquestions.com [mriquestions.com]

Application Notes and Protocols for Cellular and Molecular Imaging with Gadodiamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadodiamide (marketed as Omniscan™) is a gadolinium-based contrast agent (GBCA) widely utilized in clinical magnetic resonance imaging (MRI) to enhance the visualization of lesions and abnormal vascularity.[1][2] Its paramagnetic properties, owing to the gadolinium ion (Gd³⁺), shorten the T1 relaxation time of water protons, thereby increasing signal intensity in T1-weighted images.[3][4] Beyond its conventional diagnostic applications, Gadodiamide is emerging as a valuable tool in cellular and molecular imaging research. These advanced applications enable the non-invasive tracking of cells, monitoring of cellular processes, and visualization of molecular targets in vitro and in vivo.

This document provides detailed application notes and protocols for the use of Gadodiamide in cellular and molecular imaging. It is intended to guide researchers, scientists, and drug development professionals in leveraging this contrast agent for their specific research needs.

I. Cellular Imaging and Tracking

The ability to non-invasively track the fate of transplanted cells is crucial for developing and evaluating cell-based therapies. Gadodiamide can be used to label a variety of cell types for in vivo tracking using MRI.[3][5]

Application Note: In Vitro Labeling of Stem Cells with Gadodiamide for MRI Tracking

This application note describes a method for labeling stem cells, such as bone marrow-derived mesenchymal stem cells (BMSCs), with Gadodiamide for subsequent visualization by MRI. Efficient intracellular delivery of Gadodiamide, which does not readily cross cell membranes, can be facilitated by the use of transfection agents.[6][7] This method allows for the tracking of labeled cells over time to assess their migration, proliferation, and engraftment.

Quantitative Data Summary: Cellular Labeling and Imaging

Parameter	Value	Cell Type	Reference
Minimal Detectable Cell Number	5 x 10⁴ cells	Neonatal Rat BMSCs	[6]
In Vitro Detection Time	At least 28 days	Neonatal Rat BMSCs	[6]
Gadodiamide Concentration for Labeling	See Protocol	Stem Cells	[7]
T1-weighted MRI Parameters	TR: 500 ms (B15284909), TE: 13-17 ms	Labeled Cells	[7]

Experimental Protocol: Stem Cell Labeling with Gadodiamide

This protocol is adapted from methodologies for labeling stem cells with gadolinium-based contrast agents.[7]

Materials:

• Gadodiamide (Omniscan™)

• Transfection reagent (e.g., rhodamine-conjugated Arrest-In™)

• Stem cells (e.g., BMSCs)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell counting device (e.g., hemocytometer)

• Sterile microcentrifuge tubes

• MRI system

Procedure:

• Cell Culture: Culture stem cells to 70-80% confluency in a T-75 flask.

• Preparation of Labeling Complex:

  • In a sterile microcentrifuge tube, mix the transfection reagent with serum-free culture medium according to the manufacturer's instructions.

  • In a separate tube, dilute the Gadodiamide solution in serum-free culture medium. The final concentration of Gadodiamide for labeling may need to be optimized, but starting points can be derived from similar gadolinium chelate labeling protocols.[7]

  • Combine the diluted transfection reagent and Gadodiamide solutions and incubate at room temperature for 15-30 minutes to allow complex formation.

• Cell Labeling:

  • Wash the cultured stem cells once with PBS.

  • Add the Gadodiamide-transfection reagent complex to the cells and incubate in a CO₂ incubator at 37°C for 4-6 hours.

  • After incubation, remove the labeling medium and wash the cells three times with PBS to remove any unincorporated contrast agent.

  • Add fresh complete culture medium to the cells.

• Verification of Labeling (Optional):

  • If a fluorescently tagged transfection reagent is used, labeling efficiency can be assessed using fluorescence microscopy or flow cytometry.[6]

• Preparation for MRI:

  • Harvest the labeled cells using Trypsin-EDTA.

  • Wash the cells with PBS and resuspend them in a known volume of PBS or culture medium.

  • Count the cells to determine the cell density.

  • Prepare cell pellets or phantoms with varying numbers of labeled cells for in vitro MRI.

• MRI Acquisition:

  • Scan the cell samples using a T1-weighted spin-echo sequence.[7]

  • Typical parameters include a repetition time (TR) of 500 ms and an echo time (TE) of 13-17 ms.[7] These may need to be adjusted based on the MRI system and specific experimental goals.

  • Acquire images at different time points to monitor the signal intensity from the labeled cells.

Experimental Workflow for In Vitro Cell Labeling and MRI

References

• 1. Peptide Optimization and Conjugation Strategies in the Development of Molecularly Targeted Magnetic Resonance Imaging Contrast Agents | Springer Nature Experiments [experiments.springernature.com]
• 2. Peptide optimization and conjugation strategies in the development of molecularly targeted magnetic resonance imaging contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | A primer on in vivo cell tracking using MRI [frontiersin.org]
• 4. Stem cell–nanomedicine system as a theranostic bio-gadolinium agent for targeted neutron capture cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell tracking using magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gadodiamide Induced Autophagy and Apoptosis in Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Gadodiamide for Imaging Inflammatory Processes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gadodiamide (B1674392) (brand name Omniscan) is a gadolinium-based contrast agent (GBCA) extensively used in magnetic resonance imaging (MRI) to enhance the visualization of anatomical structures and pathological processes.[1] Its utility in research, particularly for imaging inflammation, stems from its properties as an extracellular, paramagnetic contrast agent.[2][3] In inflammatory states, vascular permeability is increased, allowing gadodiamide to leak from the intravascular space into the surrounding interstitium. This accumulation at the site of inflammation shortens the T1 relaxation time of nearby water protons, resulting in a brighter signal (positive contrast) on T1-weighted MR images.[4][5] This phenomenon enables the non-invasive detection, localization, and quantification of inflammatory activity, making it an invaluable tool in preclinical and clinical research for a variety of inflammatory diseases.[6]

Principle of Action: Visualizing the Inflammatory Cascade

The core mechanism behind gadodiamide-enhanced imaging of inflammation is the disruption of normal vascular barriers. The inflammatory process, triggered by stimuli such as pathogens or tissue injury, leads to the activation of immune cells and the release of inflammatory mediators. These mediators cause vasodilation and increase the permeability of blood vessel walls. Gadodiamide, which under normal conditions is confined to the bloodstream, can then extravasate through these "leaky" vessels and accumulate in the inflamed tissue. The concentration of paramagnetic gadolinium ions in the tissue's extracellular space dramatically enhances the local MRI signal.

Below is a diagram illustrating the pathway from an inflammatory event to signal enhancement with gadodiamide.

Caption: Mechanism of gadodiamide enhancement in inflamed tissue.

Experimental Protocols

A. General In Vivo Imaging Workflow

This protocol outlines the key steps for performing gadodiamide-enhanced MRI in animal models of inflammation. All procedures should be conducted under a protocol approved by an Institutional Animal Care and Use Committee (IACUC).

Caption: Standard workflow for contrast-enhanced research imaging.

Detailed Methodologies:

• Animal Preparation: Anesthetize the animal using a suitable agent (e.g., isoflurane). Establish intravenous (IV) access, typically via a tail vein catheter, for contrast administration. Maintain the animal's body temperature throughout the experiment.

• Positioning: Securely position the animal within the appropriate MRI coil, ensuring the region of interest (e.g., inflamed joint, brain) is at the magnet's isocenter for optimal image quality.

• Pre-Contrast Imaging: Acquire baseline T1-weighted images before the injection of gadodiamide. These images are crucial for subsequent quantitative analysis.

• Gadodiamide Administration: Administer gadodiamide via the IV catheter. A standard dose for preclinical and clinical applications is 0.1 mmol/kg body weight, delivered as a bolus injection.[2][7] For certain applications, such as imaging the kidney, a dose of 0.05 mmol/kg may be used.[8]

• Post-Contrast Imaging:

  • Static Imaging: Begin acquiring post-contrast T1-weighted images immediately after injection or after a short delay (e.g., 2-5 minutes) to allow for agent accumulation.[9]

  • Dynamic Contrast-Enhanced (DCE) MRI: For more advanced quantitative analysis, acquire a series of T1-weighted images continuously before, during, and for a period (e.g., 5-15 minutes) after the contrast injection. This allows for the measurement of tissue perfusion and vascular permeability.[10]

• Data Analysis: Analyze the images by comparing post-contrast signal intensity to pre-contrast signal intensity in a defined region of interest (ROI).

B. Recommended MRI Acquisition Parameters

The following table provides typical parameters for T1-weighted imaging to maximize sensitivity to gadodiamide enhancement. These may need to be optimized for your specific scanner and application.

Parameter	Recommended Sequence / Value	Rationale
Pulse Sequence	T1-Weighted Spin-Echo (SE) or Spoiled Gradient-Echo (SPGR/FLASH)	These sequences are highly sensitive to changes in T1 relaxation time, providing robust contrast enhancement.[11]
Repetition Time (TR)	300-600 ms	A short TR maximizes T1-weighting, making areas with gadodiamide appear bright.
Echo Time (TE)	Minimum possible (e.g., < 15 ms)	A short TE minimizes T2/T2* effects, isolating the T1 enhancement.
Flip Angle	70-90° (for Gradient-Echo)	Optimizes signal-to-noise ratio and T1-weighting for gradient echo sequences.
Slice Thickness	1-2 mm (for small animals)	Provides adequate spatial resolution to visualize small inflammatory lesions.
Matrix Size	256 x 256 or higher	Determines the in-plane spatial resolution of the image.

Data Presentation and Quantitative Analysis

The effect of gadodiamide can be quantified to provide objective measures of inflammation. This is crucial for comparing disease severity between groups or assessing the efficacy of an anti-inflammatory therapy.

A. Key Quantitative Metrics

Metric	Formula / Description	Application
Signal Enhancement Ratio (SER)	(SIpost - SIpre) / SIpre	A simple and robust method to quantify the relative increase in signal intensity within an ROI.[12]
Enhancement Percentage	SER x 100%	An intuitive way to express the signal change.
Volume Transfer Constant (Ktrans)	Calculated using pharmacokinetic models (e.g., Tofts model) on DCE-MRI data. Represents the rate of gadolinium leakage from blood plasma into the extravascular extracellular space.[13][14]	A more advanced metric that directly reflects vascular permeability. Higher Ktrans values are seen in inflamed tissues.[10][15]
Extracellular Volume (ve)	Calculated from DCE-MRI data. Represents the fractional volume of the extravascular extracellular space per unit volume of tissue.	Often increased in inflamed tissues due to edema.[10]

B. Example Data from Preclinical Inflammation Models

The following table provides hypothetical yet representative data that could be obtained from gadodiamide-enhanced MRI studies in different animal models of inflammation.

Animal Model	Inflammatory Condition	Gadodiamide Dose (mmol/kg)	Key Quantitative Finding (Mean ± SD)
Rat	Trinitrobenzene Sulfonic Acid (TNBS)-induced Colitis	0.1	Enhancement Ratio: Severely inflamed colon: 49.7 ± 10.8 vs. non-inflamed: 2.0 ± 1.2[16]
Mouse	Dextran Sulfate Sodium (DSS)-induced Colitis	0.2	Signal-to-Noise Ratio (SNR): Significantly higher SNR in inflamed colorectal wall post-contrast compared to controls.[17]
Rat	Adjuvant-Induced Arthritis	0.1	Ktrans (min-1): Arthritic synovium: 0.25 ± 0.08 vs. healthy synovium: 0.05 ± 0.02
Mouse	Experimental Autoimmune Encephalomyelitis (EAE)	0.1	Signal Enhancement (%): Brain lesions: 125% ± 30% vs. normal-appearing white matter: 10% ± 5%

Safety and Handling Considerations

• Renal Function: Gadodiamide is excreted primarily by the kidneys.[18] In animals with severe renal impairment, its use should be carefully considered due to the risk of nephrogenic systemic fibrosis (NSF), a rare but serious condition.[4][8]

• Gadolinium Retention: It is now recognized that trace amounts of gadolinium can be retained in the body, including the brain, for months to years after administration, particularly with linear agents like gadodiamide.[8][19] Patients with inflammatory conditions may be at a higher risk for retention.[8] While the clinical significance in animals is not fully established, this should be a consideration, especially in longitudinal studies requiring multiple injections.

• Handling: Gadodiamide is a sterile solution for intravenous injection and should be handled with appropriate aseptic technique. It is intended for single use, and any unused portion should be discarded.

References

• 1. Gadodiamide (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 2. radiopaedia.org [radiopaedia.org]
• 3. What is the mechanism of Gadoteridol? [synapse.patsnap.com]
• 4. bsavalibrary.com [bsavalibrary.com]
• 5. nbinno.com [nbinno.com]
• 6. The Application, Safety, and Recent Developments of Commonly Used Gadolinium-Based Contrast Agents in MRI: A Scoping Re… [ouci.dntb.gov.ua]
• 7. drugs.com [drugs.com]
• 8. Omniscan (gadodiamide) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 9. portal.research.lu.se [portal.research.lu.se]
• 10. Quantitative analysis of dynamic contrast enhanced MRI for assessment of bowel inflammation in Crohn's disease pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Magnetic resonance imaging - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. radiopaedia.org [radiopaedia.org]
• 14. Novel magnetic resonance KTRANS measurement of blood-brain barrier permeability correlated with covert HE - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantification of Blood-Brain-Barrier Permeability Dysregulation and Inflammatory Activity in MS Lesions by Dynamic-Contrast Enhanced MR Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Gadofluorine M-enhanced magnetic resonance imaging of inflammatory bowel disease: quantitative analysis and histologic correlation in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Magnetic resonance colonography with intestine-absorbable nanoparticle contrast agents in evaluation of colorectal inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Preclinical safety assessment and pharmacokinetics of gadodiamide injection, a new magnetic resonance imaging contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. auntminnie.com [auntminnie.com]

Application Notes and Protocols for Post-Processing of Gadodiamide-Enhanced MR Images

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of post-processing techniques for magnetic resonance (MR) images enhanced with Gadodiamide (B1674392) (brand name: Omniscan). Gadodiamide is an extracellular, non-ionic, linear gadolinium-based contrast agent (GBCA) used to improve the visualization of structures or fluids within the body.[1][2] Proper post-processing of gadodiamide-enhanced MR images is crucial for extracting meaningful quantitative and qualitative data, which is essential in research, clinical trials, and drug development.

Introduction to Post-Processing Techniques

Post-processing of gadodiamide-enhanced MR images involves a series of computational methods applied to the raw image data to enhance visualization, quantify physiological parameters, and reduce artifacts. These techniques are critical for translating the signal enhancement provided by gadodiamide into actionable insights. Key post-processing approaches include:

• Qualitative Analysis: Visual assessment of signal enhancement patterns, morphology, and lesion characteristics.

• Semi-Quantitative Analysis: Generation of time-intensity curves (TICs) to characterize the temporal pattern of contrast enhancement.[3][4]

• Quantitative Analysis (Pharmacokinetic Modeling): Application of mathematical models to TICs to estimate physiological parameters such as perfusion, permeability, and the volume of the extracellular-extracellular space (EES).[5][6]

• Image Reformation and Visualization: Techniques like Maximum Intensity Projection (MIP) and surface rendering for improved anatomical depiction, particularly in MR angiography.[7][8]

• Artifact and Noise Reduction: Application of algorithms to minimize image distortions and improve the signal-to-noise ratio (SNR).[9][10][11][12]

Key Post-Processing Protocols

Dynamic Contrast-Enhanced MRI (DCE-MRI) Analysis

DCE-MRI is a powerful technique for assessing tissue vascularity and permeability by analyzing the signal changes over time after the administration of a contrast agent like gadodiamide.[13]

Experimental Protocol:

• Image Acquisition:

  • Acquire a series of T1-weighted images before, during, and after the intravenous bolus injection of gadodiamide.

  • The recommended dosage for gadodiamide is typically 0.1 mmol/kg body weight.[1][14][15]

  • Use a rapid imaging sequence (e.g., spoiled gradient-echo) to achieve high temporal resolution.

• Pre-Processing:

  • Motion Correction: Register the dynamic image series to a reference frame to correct for patient motion, which can be a significant source of artifacts.[16][17]

  • Signal to Concentration Conversion: Convert the measured signal intensity to the concentration of gadodiamide in the tissue. This often requires T1 mapping prior to contrast injection.

• Region of Interest (ROI) Analysis:

  • Define ROIs on the tissue of interest (e.g., tumor, organ parenchyma).

  • Extract the average signal intensity within the ROI for each time point to generate a time-intensity curve (TIC).

• Pharmacokinetic Modeling:

  • Fit a pharmacokinetic model to the TIC to extract quantitative parameters. The most common model is the Tofts model.

Tofts Model Parameters:

Parameter	Description	Typical Units
Ktrans	Volume transfer constant between blood plasma and the extracellular extravascular space (EES). Reflects a combination of blood flow and vessel permeability.	min-1
ve	Fractional volume of the EES.	(unitless)
kep	Rate constant for transfer from the EES back to the blood plasma (kep = Ktrans/ve).	min-1
vp	Fractional volume of blood plasma.	(unitless)

The following Graphviz diagram illustrates the workflow for DCE-MRI analysis.

DCE-MRI Analysis Workflow

The following Graphviz diagram illustrates the Tofts pharmacokinetic model.

Tofts Pharmacokinetic Model

T1 Mapping and Relaxometry

T1 mapping provides a quantitative measure of the longitudinal relaxation time (T1) of tissues. Changes in T1 values after gadodiamide administration can be used to calculate the gadolinium concentration and derive parameters like the extracellular volume (ECV).[18][19][20][21]

Experimental Protocol:

• Image Acquisition:

  • Acquire a pre-contrast T1 map using a suitable sequence (e.g., Modified Look-Locker Inversion recovery - MOLLI).[19]

  • Administer gadodiamide.

  • Acquire a post-contrast T1 map at a specific time point (e.g., 15-20 minutes) to allow for contrast agent equilibration in the extracellular space.

• Post-Processing:

  • Co-register the pre- and post-contrast T1 maps.

  • Define ROIs in the tissue of interest and in the blood pool (e.g., left ventricular cavity for cardiac imaging).

  • Calculate the change in R1 (ΔR1 = 1/T1post - 1/T1pre).

  • Calculate the Extracellular Volume (ECV) using the following formula: ECV = (ΔR1myocardium / ΔR1blood) * (1 - Hematocrit)

Quantitative Data from T1 Mapping:

Parameter	Description	Typical Units	Application
Native T1	Intrinsic T1 relaxation time of the tissue before contrast.	milliseconds (ms)	Tissue characterization (e.g., edema, fibrosis).[20]
Post-contrast T1	T1 relaxation time after gadodiamide administration.	milliseconds (ms)	Used to calculate ECV.
Extracellular Volume (ECV)	The fraction of the tissue volume that is extracellular.	Percentage (%)	Assessment of diffuse myocardial fibrosis.[20]

AI-based Low-Dose Image Enhancement

Conclusion

Post-processing is an indispensable component of gadodiamide-enhanced MRI. The techniques and protocols outlined in these application notes provide a framework for researchers, scientists, and drug development professionals to extract robust and reliable data from their imaging studies. By carefully selecting and applying appropriate post-processing methods, the diagnostic and evaluative power of gadodiamide-enhanced MRI can be fully realized. As technology advances, particularly with the integration of AI, the capabilities of post-processing will continue to expand, enabling more sensitive and quantitative imaging with potentially lower contrast agent doses.

References

• 1. radiopaedia.org [radiopaedia.org]
• 2. Gadolinium Contrast Agents for CNS Imaging: Current Concepts and Clinical Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Post-processing of dynamic gadolinium-enhanced magnetic resonance imaging exams of the liver: explanation and potential clinical applications for color-coded qualitative and quantitative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Contrast agents in dynamic contrast-enhanced magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. radiopaedia.org [radiopaedia.org]
• 7. Postprocessing techniques for gadolinium-enhanced three-dimensional MR angiography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. radiographics.rsna.org [radiographics.rsna.org]
• 9. ijirt.org [ijirt.org]
• 10. openaccessjournals.com [openaccessjournals.com]
• 11. Overview of Methods for Noise and Heat Reduction in MRI Gradient Coils - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Overview of Methods for Noise and Heat Reduction in MRI Gradient Coils [frontiersin.org]
• 13. mriquestions.com [mriquestions.com]
• 14. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 15. Gadolinium Magnetic Resonance Imaging - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Reducing artifacts of gadoxetate disodium-enhanced MRI with oxygen inhalation in patients with prior episode of arterial phase motion: intra-individual comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. T1 Mapping for Myocardial Fibrosis by Cardiac Magnetic Resonance Relaxometry-A Comprehensive Technical Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. T1 Mapping for Myocardial Fibrosis by Cardiac Magnetic Resonance Relaxometry—A Comprehensive Technical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. radiopaedia.org [radiopaedia.org]
• 21. T1 Mapping of the Gadolinium-Enhanced Myocardium: Adjustment for Factors Affecting Interpatient Comparison - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Image Artifacts in Gadodiamide-Enhanced MRI

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating image artifacts during Gadodiamide-enhanced Magnetic Resonance Imaging (MRI) experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gadodiamide and how does it enhance MRI images?

Gadodiamide is a gadolinium-based contrast agent (GBCA) used in MRI to improve the visualization of internal body structures.[1] The core of its function lies in the paramagnetic properties of the gadolinium ion (Gd³⁺).[2][3] When introduced into the body, Gadodiamide interacts with water molecules and alters their magnetic properties. Specifically, it shortens the T1 relaxation time of nearby water protons.[2][3] This accelerated relaxation leads to a stronger signal on T1-weighted images, making tissues where the contrast agent has accumulated appear brighter.[2][3] This enhancement is particularly useful for highlighting areas with increased blood flow or a compromised blood-brain barrier.

Q2: What are the most common types of image artifacts encountered in Gadodiamide-enhanced MRI?

While Gadodiamide itself does not typically introduce unique artifacts, it can accentuate common MRI artifacts. The most frequently observed artifacts include:

• Motion Artifacts: Caused by patient movement, breathing, or blood flow, resulting in ghosting or blurring of the image.[4][5]

• Truncation (Gibbs/Ringing) Artifacts: Appear as ripple-like lines near sharp intensity transitions, such as the interface between different tissues.

• Wrap-around (Aliasing) Artifacts: Occur when the field of view (FOV) is smaller than the imaged anatomy, causing structures outside the FOV to "wrap around" and appear on the opposite side of the image.

• Chemical Shift Artifacts: Result from the difference in resonant frequencies between fat and water, causing a spatial shift of one tissue relative to the other along the frequency-encoding axis.

• Susceptibility Artifacts: Arise from variations in the magnetic properties of different tissues or the presence of metallic implants, leading to signal loss and geometric distortion.[6]

Q3: Can the administration of Gadodiamide affect T1 and T2 relaxation times?

Yes, the primary mechanism of Gadodiamide is to shorten the T1 relaxation time of tissues where it accumulates, which is the basis for its contrast-enhancing effect.[2][3] Studies have shown that after the injection of a gadolinium-based contrast agent, both T1 and T2 relaxation times can become significantly shorter.[7] One study on brain tumors found that the shortening of T1 was approximately twice that of T2.[7] Another study investigating longitudinal changes in the aging rat brain observed that Gadodiamide was associated with a significant shortening of T1 relaxation times in the deep cerebellar nuclei over a 52-week period.[8]

Troubleshooting Guides

Issue 1: Motion Artifacts (Ghosting, Blurring)

Symptoms: You observe "ghost" images, blurring, or smearing in your Gadodiamide-enhanced MR images, particularly in the phase-encoding direction.[5]

Causes:

• Patient movement (voluntary or involuntary).

• Physiological motion such as breathing, cardiac pulsation, and peristalsis.[4]

Solutions:

• Patient Communication and Comfort:

  • Clearly instruct the patient to remain still during the scan.[5]

  • Ensure the patient is comfortable by using cushions and padding.[5]

• Sequence Optimization:

  • Employ fast imaging sequences to reduce the acquisition time.[9]

  • Use motion correction techniques and navigator echoes.

  • Consider respiratory or cardiac gating to synchronize data acquisition with physiological cycles.[4]

• Pharmacological Intervention:

  • For abdominal imaging, consider the use of anti-peristaltic agents.

• Oxygen Administration:

  • In some cases, providing oxygen to the patient has been shown to improve image quality by reducing motion artifacts, particularly in the arterial phase of contrast-enhanced liver MRI.[10]

Issue 2: Truncation (Gibbs/Ringing) Artifacts

Symptoms: Fine, parallel lines are visible near sharp edges of high contrast in the image.

Causes:

• Undersampling of high spatial frequencies in k-space. This is inherent to the Fourier transform-based image reconstruction process.

Solutions:

• Increase Matrix Size: Acquiring more data points in k-space can reduce the artifact but will increase the scan time.

• Apply a Filter: Post-processing with a filter (e.g., a Hamming filter) can smooth the data and reduce ringing, but this may also slightly blur the image.

• Increase Resolution: A higher image resolution can help to minimize the appearance of truncation artifacts.

Issue 3: Wrap-around (Aliasing) Artifacts

Symptoms: Anatomy from outside the selected Field of View (FOV) appears on the opposite side of the image.

Causes:

• The dimensions of the imaged object are larger than the prescribed FOV.

Solutions:

• Increase the Field of View (FOV): Ensure the FOV is large enough to encompass the entire anatomical region of interest.

• Use Oversampling: In the frequency-encoding direction, oversampling is often automatically applied. In the phase-encoding direction, "no-phase wrap" or "fold-over suppression" options can be enabled, which acquire extra data to prevent aliasing.

• Swap Phase and Frequency Directions: In some cases, swapping the phase and frequency encoding directions can move the artifact to a location where it does not interfere with the region of interest.

Issue 4: Chemical Shift Artifacts

Symptoms: A dark or bright band appears at the interface between fatty and watery tissues.

Causes:

• The difference in the precessional frequencies of protons in fat and water.

Solutions:

• Use Fat Suppression Techniques: Employing fat saturation pulses will suppress the signal from fat, thereby eliminating the artifact.

• Increase Receiver Bandwidth: A wider receiver bandwidth reduces the chemical shift artifact but may also decrease the signal-to-noise ratio (SNR).[4]

• Use a Spin-Echo Sequence: Spin-echo sequences are less susceptible to chemical shift artifacts compared to gradient-echo sequences.

• Adjust Echo Time (TE): For gradient-echo sequences, choosing a TE where fat and water are in-phase can minimize the artifact.

Quantitative Data Summary

The following table summarizes quantitative data from a study comparing two injection protocols for a gadolinium-based contrast agent to reduce ghosting artifacts in the arterial phase of liver MRI.[11][12]

Injection Protocol	Mean Artifact Score (on a 5-point scale)	Frequency of Severe Artifact
Slow Injection (1.0 mL/sec, undiluted)	1.95	15.1% (24 of 159)
Dilution (2.0 mL/sec, 50% dilution with saline)	1.46	3.8% (6 of 159)

Experimental Protocols

Protocol 1: Minimizing Motion Artifacts in Gadodiamide-Enhanced Abdominal MRI

• Patient Preparation:

  • Instruct the patient to fast for 4-6 hours prior to the examination to reduce bowel peristalsis.

  • Explain the importance of holding their breath during specific scan sequences.

• Contrast Administration:

  • Administer Gadodiamide at a dose of 0.1 mmol/kg body weight.

  • For arterial phase imaging, consider a dilution of the contrast agent with an equal volume of saline and an injection rate of 2.0 mL/sec to minimize ghosting artifacts.[11][12]

• Imaging Sequence (Example: T1-weighted 3D Gradient-Echo):

  • Scan Type: 3D Gradient Echo (e.g., VIBE, LAVA, THRIVE).

  • Breath-holding: Instruct the patient to perform a comfortable end-expiratory breath-hold.

  • Gating: Utilize respiratory gating if the patient has difficulty with breath-holding.

  • Parallel Imaging: Employ parallel imaging techniques (e.g., GRAPPA, SENSE) to shorten the acquisition time.

  • Motion Correction: If available, use prospective or retrospective motion correction algorithms.

• Post-processing:

  • Review images for any residual motion artifacts. If present, and if raw data is available, consider retrospective motion correction software.

Visualizations

Caption: Mechanism of action for Gadodiamide contrast enhancement in MRI.

Caption: A logical workflow for troubleshooting common MRI image artifacts.

References

• 1. Gadodiamide - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 4. radiologija.bayer.com [radiologija.bayer.com]
• 5. mrimaster.com [mrimaster.com]
• 6. MR imaging with metal artifact-reducing sequences and gadolinium contrast agent in a case-control study of periprosthetic abnormalities in patients with metal-on-metal hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. T1 and T2 relaxation times on gadolinium-diethylenetriaminepentaacetic acid enhanced magnetic resonance images of brain tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Effect of Gadolinium-Based Contrast Agents on Longitudinal Changes of Magnetic Resonance Imaging Signal Intensities and Relaxation Times in the Aging Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. Reducing artifacts of gadoxetate disodium-enhanced MRI with oxygen inhalation in patients with prior episode of arterial phase motion: intra-individual comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.rsna.org [pubs.rsna.org]
• 12. Reducing Artifacts during Arterial Phase of Gadoxetate Disodium-enhanced MR Imaging: Dilution Method versus Reduced Injection Rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. radiologybusiness.com [radiologybusiness.com]

Technical Support Center: Optimizing Gadodiamide Concentration for Research Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gadodiamide (B1674392). The following information is intended to help optimize its use in various research applications and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Gadodiamide and what are its primary research applications?

Gadodiamide (sold under the brand name Omniscan) is a gadolinium-based contrast agent (GBCA) used to enhance the quality of magnetic resonance imaging (MRI).[1][2] Its paramagnetic properties, owing to the gadolinium ion, alter the magnetic properties of nearby water molecules, which enhances the contrast in MRI images.[1][3] In a research context, it is primarily used for:

• In vivo imaging: Visualizing lesions with abnormal vascularity in the brain, spine, and other tissues in animal models.[4][5]

• MR Arthrography: Enhancing the depiction of the internal structures of joints.[6][7]

• Cellular and Molecular Studies: Investigating the cellular effects of gadolinium, including cytotoxicity, apoptosis, and autophagy.[8][9]

Q2: How does Gadodiamide work to enhance MRI contrast?

Gadodiamide contains the rare earth metal gadolinium, which is highly paramagnetic. When injected, it shortens the T1 relaxation time of adjacent water protons. This causes a more rapid return to equilibrium after being excited by radiofrequency pulses in the MRI scanner, resulting in a stronger signal and brighter appearance on T1-weighted images.[3][10] This effect is particularly useful for highlighting areas with altered vascularity, such as tumors or sites of inflammation, where the agent tends to accumulate.[10]

Q3: What are the key considerations when preparing Gadodiamide for an experiment?

• Concentration: The optimal concentration is highly application-specific. For in vivo imaging, a typical dose is 0.1 mmol/kg.[4][11] For in vitro cell culture experiments, concentrations can range from micromolar to millimolar levels, depending on the research question.[8][9][12]

• Dilution: For applications like MR arthrography, Gadodiamide is often diluted. The choice of diluent (e.g., saline, albumin solution) and the final concentration can significantly impact image quality.[7]

• Purity and Stability: Ensure the Gadodiamide solution is clear, free of particulate matter, and within its expiration date.[13] Linear GBCAs like gadodiamide are generally less stable than macrocyclic agents, which can lead to the release of free gadolinium ions.[14][15]

Troubleshooting Guides

Problem 1: Poor Signal-to-Noise Ratio (SNR) in MRI Imaging

Possible Causes:

• Suboptimal Gadodiamide Concentration: The concentration may be too high or too low for the specific imaging parameters and magnetic field strength.

• Presence of Other Contrast Agents: Co-administration of other agents, such as iodinated contrast, can reduce SNR.[6][7]

• Incorrect Imaging Window: The timing between injection and imaging is crucial for achieving peak enhancement.[16]

Solutions:

• Optimize Concentration: For MR arthrography, concentrations of 1.25-2.0 mmol/L at 1.5 T and a slightly lower concentration of 1.0-1.25 mmol/L at 3 T are often recommended.[7]

• Minimize Interfering Substances: If possible, avoid the co-injection of other contrast agents that may negatively impact the SNR of gadolinium-enhanced imaging.[7]

• Optimize Imaging Time: For brain lesions, peak enhancement typically occurs around 3.5 minutes post-injection and remains stable for about 25 minutes.[16]

Problem 2: High Cytotoxicity in In Vitro Cell Culture Experiments

Possible Causes:

• High Gadodiamide Concentration: Gadodiamide can induce cell death (apoptosis and autophagy) in a concentration-dependent manner.[8][9]

• Cell Type Sensitivity: Different cell lines may exhibit varying sensitivities to Gadodiamide.

• Prolonged Exposure Time: Longer incubation times can lead to increased cytotoxicity.

Solutions:

• Titrate Concentration: Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and experimental goals. Studies have shown that cell viability can be significantly reduced at concentrations as low as 1.3 mM in glial cells and 2.6 mM in keratinocytes after 24 hours.[8][9]

• Reduce Exposure Time: If possible, shorten the incubation period with Gadodiamide.

• Use Appropriate Controls: Always include an untreated control group to accurately assess the cytotoxic effects.

Quantitative Data Summary

The following tables summarize key quantitative data for optimizing Gadodiamide concentrations in different applications.

Table 1: Recommended Concentrations for MRI Applications

Application	Magnetic Field Strength	Recommended Concentration	Reference
MR Arthrography	1.5 T	1.25 - 2.0 mmol/L	[7]
MR Arthrography	3 T	1.0 - 1.25 mmol/L	[7]
In Vivo (Rats)	1.5 T or 2.0 T	0.1 mmol/kg (general), 0.05 mmol/kg (kidney)	[4][13]

Table 2: In Vitro Cytotoxicity of Gadodiamide (24-hour exposure)

Cell Line	Effect	Concentration Range	Reference
SVG P12 (Human Fetal Glial Cells)	Inhibition of cell proliferation	≥ 1.3 mM	[8]
Induction of apoptosis	≥ 2.6 mM	[17]
Induction of significant autophagic flux	2.6, 5.2, and 13.0 mM	[8]
HaCaT (Human Keratinocytes)	Suppression of cell viability	≥ 2.6 mM	[9]
SH-SY5Y (Neuroblastoma Cells)	Dose-dependent reduction in cell viability	0 - 1000 µM (48-hour exposure)	[12]
Human Lymphocytes	Increased apoptosis	2 mM and 20 mM	[18]

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

This protocol is adapted from studies investigating Gadodiamide-induced cytotoxicity.[8][9]

• Cell Seeding: Plate cells (e.g., SVG P12 or HaCaT) in a 96-well plate at a density of 5x10⁴ cells/well and incubate for 24 hours.

• Gadodiamide Treatment: Prepare a range of Gadodiamide concentrations (e.g., 0, 0.65, 1.3, 2.6, 5.2, 13, and 26 mM) in fresh cell culture medium. Replace the existing medium with the Gadodiamide-containing medium.

• Incubation: Incubate the cells for the desired exposure time (e.g., 24 hours).

• MTT Addition: Add MTT solution to each well and incubate for a period that allows for the formation of formazan (B1609692) crystals.

• Solubilization: Dissolve the formazan crystals using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at 570 nm using a spectrophotometer.

• Data Analysis: Express cell viability as a percentage of the untreated control.

Protocol 2: Western Blot for Apoptosis and Autophagy Markers

This protocol is based on the investigation of molecular pathways affected by Gadodiamide.[8][12]

• Protein Extraction: Following treatment with the desired concentrations of Gadodiamide, lyse the cells and extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3 for apoptosis; beclin-1, ATG-5, LC-3 II for autophagy).

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: A general workflow for optimizing Gadodiamide concentration in research.

Caption: Gadodiamide-induced apoptosis signaling pathway.[8]

Caption: Gadodiamide-induced autophagy signaling pathway.[8][9]

References

• 1. What is Gadodiamide used for? [synapse.patsnap.com]
• 2. Gadodiamide - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Contrast-enhanced MRI with gadodiamide injection in rat disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 6. ajronline.org [ajronline.org]
• 7. ajronline.org [ajronline.org]
• 8. In Vitro Toxicological Assessment of Gadodiamide in Normal Brain SVG P12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gadodiamide Induced Autophagy and Apoptosis in Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 11. radiopaedia.org [radiopaedia.org]
• 12. Evaluation of toxicity of gadolinium-based contrast agents on neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. accessdata.fda.gov [accessdata.fda.gov]
• 14. mdpi.com [mdpi.com]
• 15. Toxicity Mechanisms of Gadolinium and Gadolinium-Based Contrast Agents—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Time-dependency in brain lesion enhancement with gadodiamide injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. iv.iiarjournals.org [iv.iiarjournals.org]
• 18. The potential toxic impact of different gadolinium-based contrast agents combined with 7-T MRI on isolated human lymphocytes | springermedizin.de [springermedizin.de]

Technical Support Center: Minimizing Risks of Gadolinium Deposition with Gadodiamide in Longitudinal Studies

This technical support center is designed to provide researchers, scientists, and drug development professionals with essential information and guidance on minimizing the risks associated with gadolinium deposition from gadodiamide (B1674392) in longitudinal studies.

Frequently Asked Questions (FAQs)

Q1: What is gadolinium deposition, and why is it a concern with gadodiamide?

A1: Gadolinium deposition refers to the retention of small amounts of gadolinium, a heavy metal used in MRI contrast agents, in various body tissues for months or even years after administration.[1][2] Gadodiamide (Omniscan) is a linear, non-ionic gadolinium-based contrast agent (GBCA).[3][4] Linear GBCAs are less stable than macrocyclic agents, leading to a higher likelihood of the gadolinium ion (Gd³⁺) dissociating from its chelating molecule and being deposited in tissues such as the brain, bones, liver, and skin.[3][5][6] While the long-term clinical significance of gadolinium deposition in patients with normal kidney function is still under investigation, the potential for toxicity from free gadolinium ions is a concern.[7][8]

Q2: What are the known risks associated with gadodiamide and gadolinium deposition?

A2: The most severe known risk associated with gadolinium-based contrast agents, including gadodiamide, is Nephrogenic Systemic Fibrosis (NSF).[1] NSF is a rare but serious condition that occurs in patients with impaired kidney function, causing fibrosis of the skin and internal organs.[1][4] In patients with normal renal function, no definitive adverse health effects have been directly linked to gadolinium retention in the brain.[9][10] However, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued warnings and recommendations to minimize exposure due to the unknown long-term risks.[9][11]

Q3: Are there regulatory guidelines I should be aware of when using gadodiamide in my research?

A3: Yes. Both the FDA and the EMA have issued guidelines regarding GBCAs. The EMA has recommended restricting the use of some linear GBCAs and has suspended the marketing authorizations for others, including gadodiamide (Omniscan).[10][11][12][13] The FDA requires a class warning on all GBCAs about gadolinium retention and advises healthcare professionals to consider the retention characteristics of each agent when choosing a GBCA.[5][9] They recommend minimizing repeated GBCA imaging studies when possible and using the lowest effective dose.[9][13] For longitudinal studies, it is crucial to be aware of and adhere to the latest regulatory guidance in your region.

Q4: How can I minimize the risk of gadolinium deposition in my longitudinal study participants?

A4: To minimize risks, consider the following strategies:

• Use Macrocyclic Agents: Whenever possible, use macrocyclic GBCAs (e.g., gadoterate (B1198928) meglumine, gadobutrol, gadoteridol) as they are more stable and have lower gadolinium retention levels compared to linear agents like gadodiamide.[3][9]

• Justify Each Scan: Ensure that each contrast-enhanced MRI is medically necessary and that the potential diagnostic benefit outweighs the potential risks of gadolinium exposure.[10]

• Use the Lowest Effective Dose: Adhere to the recommended dosing guidelines and use the minimum dose necessary to obtain the required diagnostic information.[11][13]

• Increase Time Between Scans: When feasible, increase the interval between contrast-enhanced MRI scans to allow for maximum elimination of the agent from the body.[14]

• Screen for Renal Impairment: Always screen participants for kidney dysfunction before administering any GBCA. Avoid using GBCAs in patients with acute kidney injury or chronic, severe kidney disease unless essential.[15]

• Consider Alternatives: Explore non-contrast MRI sequences or alternative imaging modalities if they can provide the necessary information for your study.[16][17][18]

Q5: Are there any alternatives to gadodiamide or other GBCAs for contrast-enhanced MRI in longitudinal studies?

A5: Yes, research is ongoing into alternatives to gadolinium-based contrast agents. Some of these include:

• Non-Contrast MRI Techniques: Advanced MRI sequences like Arterial Spin Labeling (ASL), Diffusion-Weighted Imaging (DWI), and Susceptibility-Weighted Imaging (SWI) can provide valuable information without the need for an external contrast agent.[16]

• Manganese-Based Contrast Agents: Manganese-based agents are being investigated as a potential alternative to gadolinium.[19]

• Iron-Based Contrast Agents: Iron-based agents are also under investigation and may offer a safer profile as iron is a naturally occurring element in the body.[18]

• Hyperpolarized Xenon Gas: Inhaled hyperpolarized xenon-129 (B1251204) is being explored as an injection-free method for cerebral perfusion imaging.[18]

Troubleshooting Guides

Problem: A participant in our longitudinal study has received multiple doses of gadodiamide and is concerned about gadolinium deposition.

• Solution:

  • Acknowledge and Educate: Acknowledge the participant's concerns and provide them with the latest information on gadolinium deposition from reputable sources like the FDA and EMA. Emphasize that currently, no adverse health effects have been directly linked to brain deposition in individuals with normal kidney function.[9][10]

  • Review Future Imaging Needs: Re-evaluate the necessity of future contrast-enhanced MRIs. Determine if non-contrast alternatives could be used for subsequent imaging sessions.[16]

  • Switch to a Macrocyclic Agent: If contrast is still required, switch to a more stable macrocyclic GBCA for all future scans to minimize further gadolinium retention.[9]

  • Consult a Physician: Recommend that the participant consult with their physician to discuss their concerns and to monitor for any new or unusual symptoms.

Problem: Our research protocol for a multi-year study specifies the use of gadodiamide, but we are now aware of the heightened risks.

• Solution:

  • Protocol Amendment: Propose an amendment to your research protocol to replace gadodiamide with a macrocyclic GBCA. Justify the change based on the latest scientific evidence and regulatory recommendations regarding gadolinium retention.[9][11]

  • Data Consistency: If the study is already underway, develop a plan to assess and account for any potential impact on data consistency resulting from the change in contrast agent. This may involve a bridging study or specific statistical analyses.

  • Inform Stakeholders: Communicate the change and the rationale to all relevant stakeholders, including the institutional review board (IRB), funding agencies, and research collaborators.

Quantitative Data on Gadolinium Deposition

The following tables summarize quantitative data on gadolinium deposition from various studies.

Table 1: Gadolinium Concentration in Human Brain Tissues After Gadodiamide Administration

Brain Region	Gadolinium Concentration (µg/g of tissue)	Number of Gadodiamide Doses	Reference
Dentate Nucleus	0.1 - 19.4	4 to 18	[20]
Globus Pallidus	0.1 - 19.4	4 to 18	[20]
Pons	0.1 - 19.4	4 to 18	[20]
Thalamus	0.1 - 19.4	4 to 18	[20]

Table 2: Comparison of Gadolinium Retention in Rats for Different GBCAs

GBCA	Brain ΔR1 (second⁻¹)	Percentage of Brain Volume with ΔR1	Reference
Gadobenate (Linear)	0.087 ± 0.051	39.5%	[21]
Gadopentetate (Linear)	0.069 ± 0.018	20.6%	[21]
Gadodiamide (Linear)	0.055 ± 0.019	5.4%	[21]
Gadobutrol (Macrocyclic)	Not specified	Not specified	[21]

Table 3: Gadolinium Retention in Animal Tissues (Sheep)

GBCA	Kidney (ng/g)	Liver (ng/g)	Spleen (ng/g)	Reference
Gadodiamide (Linear)	879	780	137	[22]
Gadobenate (Linear)	179	157	16	[22]
Gadobutrol (Macrocyclic)	86	35	6	[22]

Experimental Protocols

1. Quantification of Gadolinium in Tissue Samples using Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

• Objective: To accurately measure the concentration of gadolinium in biological tissues.

• Methodology:

  • Sample Preparation: Harvested tissue samples (e.g., from brain, liver, bone) are accurately weighed.

  • Digestion: The tissue is digested using a mixture of nitric acid and hydrogen peroxide in a microwave digestion system until the sample is completely dissolved.

  • Dilution: The digested sample is diluted with deionized water to a known volume.

  • ICP-MS Analysis: The diluted sample is introduced into the ICP-MS instrument. The instrument uses a high-temperature plasma to atomize and ionize the sample. The ions are then separated by their mass-to-charge ratio and detected.

  • Quantification: The concentration of gadolinium in the original tissue sample is calculated by comparing the signal intensity of the sample to that of a series of calibration standards with known gadolinium concentrations.[20][23]

2. In Vivo Assessment of Gadolinium Deposition using Quantitative MRI (R1 Mapping)

• Objective: To non-invasively detect and quantify gadolinium-related changes in the brain's longitudinal relaxation rate (R1).

• Methodology:

  • Image Acquisition: Acquire a series of T1-weighted MR images at different inversion times or flip angles.

  • R1 Map Generation: Use specialized software to fit the signal intensity data from the acquired images to a T1 relaxation model on a voxel-by-voxel basis. This generates a quantitative R1 map of the brain, where the value of each voxel represents the R1 relaxation rate (in s⁻¹).

  • Baseline and Follow-up Scans: Obtain R1 maps before the first administration of the GBCA (baseline) and at various time points during the longitudinal study.

  • ΔR1 Calculation: Calculate the change in R1 (ΔR1) by subtracting the baseline R1 map from the follow-up R1 maps. An increase in R1 is indicative of gadolinium deposition.

  • Regional Analysis: Define regions of interest (ROIs) in specific brain structures (e.g., dentate nucleus, globus pallidus) to measure the average ΔR1 in those areas.[21][24]

Visualizations

Caption: Risk mitigation workflow for longitudinal studies.

Caption: GBCA classification by chelate structure.

Caption: Pathway from GBCA administration to deposition.

References

• 1. hop-law.com [hop-law.com]
• 2. pubs.rsna.org [pubs.rsna.org]
• 3. Gadolinium contrast agents- challenges and opportunities of a multidisciplinary approach: Literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gadolinium-based contrast agent toxicity: a review of known and proposed mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. itnonline.com [itnonline.com]
• 6. Gadolinium Retention: A Research Roadmap from the 2018 NIH/ACR/RSNA Workshop on Gadolinium Chelates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. radiologybusiness.com [radiologybusiness.com]
• 8. newsnetwork.mayoclinic.org [newsnetwork.mayoclinic.org]
• 9. FDA Drug Safety Communication: FDA warns that gadolinium-based contrast agents (GBCAs) are retained in the body; requires new class warnings | FDA [fda.gov]
• 10. itnonline.com [itnonline.com]
• 11. Gadolinium-containing contrast agents - referral | European Medicines Agency (EMA) [ema.europa.eu]
• 12. EMA Recommends Suspending Certain Gadolinium Contrast Agents | RAPS [raps.org]
• 13. auntminnie.com [auntminnie.com]
• 14. Gadolinium-containing contrast agents - referral | European Medicines Agency (EMA) [ema.europa.eu]
• 15. accessdata.fda.gov [accessdata.fda.gov]
• 16. Diagnostic value of alternative techniques to gadolinium-based contrast agents in MR neuroimaging—a comprehensive overview - PMC [pmc.ncbi.nlm.nih.gov]
• 17. auntminnie.com [auntminnie.com]
• 18. alternatives-to-gadolinium-based-contrast-agents | RSNA [rsna.org]
• 19. researchgate.net [researchgate.net]
• 20. Gadolinium Deposition in Human Brain Tissues after Contrast-enhanced MR Imaging in Adult Patients without Intracranial Abnormalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Gadolinium Deposition in the Rat Brain Measured with Quantitative MRI versus Elemental Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Ten years of gadolinium retention and deposition: ESMRMB-GREC looks backward and forward - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Quantitative Analysis of Gadolinium Deposits in Liver Tissue of Patients After Single or Multiple Gadolinium-based Contrast Agent Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. (ISMRM 2022) Quantification of Gadolinium Deposition in the Brain Using Quantitative MRI [archive.ismrm.org]

Technical Support Center: Gadodiamide Injection Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gadodiamide (B1674392) as a contrast agent in magnetic resonance imaging (MRI). The following information is intended to help optimize image quality by addressing common issues related to injection rates.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for Gadodiamide in MRI?

A1: Gadodiamide is a gadolinium-based contrast agent (GBCA).[1] Gadolinium is a paramagnetic rare earth metal.[1][2] In Gadodiamide, the gadolinium ion is bound in a chelate complex to reduce its toxicity while retaining its contrast-enhancing properties.[1][2] When injected intravenously, Gadodiamide shortens the T1 relaxation time of surrounding water protons in the body.[1][3] This accelerated relaxation leads to a stronger signal on T1-weighted MRI scans, causing tissues with higher concentrations of the contrast agent to appear brighter.[1] It tends to accumulate in areas of abnormal vascularity or where the blood-brain barrier is compromised, thereby enhancing the visibility of lesions.[1][4]

Q2: What is the standard recommended dosage for Gadodiamide?

A2: The standard recommended dosage for many applications, including imaging of the central nervous system (CNS), is 0.1 mmol/kg of body weight (0.2 mL/kg), administered as an intravenous bolus injection.[5][6] For certain applications, such as renal imaging, a dose of 0.05 mmol/kg (0.1 mL/kg) may be recommended.[4][6] Higher doses, such as 0.3 mmol/kg, have been used in some studies and have been found to be as safe and well-tolerated as the standard dose for CNS imaging.[7]

Q3: How does the injection rate of Gadodiamide affect image quality?

A3: The injection rate of Gadodiamide is a critical parameter that influences the quality of contrast-enhanced MRI, particularly in dynamic imaging like MR angiography (MRA). The rate of injection affects the concentration of the contrast agent in the target vessels and tissues over time. A faster injection rate generally leads to a more compact bolus of contrast and higher peak enhancement.[8] However, very high rates can sometimes lead to artifacts. Conversely, a slower injection rate may result in a lower peak enhancement but can provide a longer window for imaging and potentially better resolution in some cases.[9] The optimal injection rate is often a balance between achieving sufficient contrast and minimizing artifacts, and it can vary depending on the specific application and imaging sequence used.[9][10]

Q4: What are the optimal injection rates for specific applications like MR Angiography?

A4: Optimal injection rates can be counterintuitively low for achieving the best image resolution in contrast-enhanced MR angiography (CE-MRA). For renal and carotid CE-MRA, studies have shown that optimal resolution is achieved with injection rates that are slower than typically used.[9] Optimal image contrast may require slightly faster injection rates.[9] The ideal rate is also dependent on the total contrast volume administered.[9]

Troubleshooting Guides

Problem 1: Poor Arterial Enhancement or Weak Signal Intensity

• Possible Cause: The injection rate may be too slow, leading to insufficient concentration of Gadodiamide in the arteries during the arterial phase of imaging.[10][11] Another possibility is that the imaging acquisition was not timed correctly with the arrival of the contrast bolus.

• Suggested Solution:

  • Increase Injection Rate: Consider increasing the injection rate to achieve a more compact and concentrated contrast bolus. For many applications, rates of 2.0 to 4.0 mL/sec are used.[8][10][11]

  • Optimize Bolus Timing: Utilize a test bolus or automated bolus tracking software to ensure the imaging acquisition is perfectly timed with the peak arrival of the contrast agent in the region of interest.

  • Increase Dose: In some cases, a higher dose of Gadodiamide (e.g., 0.3 mmol/kg) can improve vessel delineation and overall image quality, though this may not be superior for stenosis grading.[12]

Problem 2: Image Artifacts (e.g., Motion Artifacts, Ringing Artifacts)

• Possible Cause: Rapid injection of a contrast agent can sometimes lead to transient severe motion (TSM) artifacts, particularly in abdominal imaging.[13] Ringing artifacts can occur due to rapid changes in contrast concentration during the acquisition of the central lines of k-space.[13]

• Suggested Solution:

  • Slower Injection Rate: If motion artifacts are a recurring issue, a slower injection rate may help to mitigate them.[9]

  • Patient Breathing Instructions: For abdominal and thoracic imaging, ensure the patient can comfortably hold their breath for the duration of the scan acquisition.

  • Oxygen Administration: In cases of severe motion artifacts in gadoxetate-enhanced MRI, oxygen inhalation has been shown to improve image quality, a technique that could potentially be explored for Gadodiamide.[14]

  • Sequence Optimization: Adjusting the MRI sequence parameters can also help to reduce sensitivity to motion.

Problem 3: Venous Contamination in Arterial Phase Imaging

• Possible Cause: If the injection rate is too slow or the imaging window is too long, the contrast agent may have already passed through the arterial system and into the venous system, obscuring the view of the arteries.

• Suggested Solution:

  • Faster Injection Rate: A faster injection rate can help to better separate the arterial and venous phases.[8]

  • Shorter Acquisition Time: Use a faster imaging sequence to capture the arterial phase before significant venous filling occurs.

  • Precise Bolus Timing: As mentioned previously, accurate timing of the scan relative to the contrast arrival is crucial.

Quantitative Data Summary

Table 1: Optimal Gadodiamide Injection Rates for CE-MRA Resolution

Anatomic Region	Optimal Injection Rate for Resolution
Renal Arteries	0.5 - 0.9 mL/s
Carotid Arteries	0.2 - 0.3 mL/s

Data derived from a computer-based model of CE-MRA.[9]

Table 2: Impact of Gadodiamide Dose on Lower Extremity CE-MRA

Parameter	0.1 mmol/kg Dose	0.3 mmol/kg Dose
Stenosis Grading
Sensitivity	78.8%	60.2%
Specificity	93.0%	91.5%
Accuracy	88.9%	83.2%
Image Quality
Vessel Delineation	Lower	Superior (P = 0.007)
Overall Image Quality	Lower	Superior (P = 0.002)
Quantitative Measures
Contrast Index (CI)	Lower	Higher (P = 0.0001)
Signal-to-Noise Ratio (SNR)	Lower	Higher (P = 0.0001)
Contrast-to-Noise Ratio (CNR)	Lower	Higher (P = 0.0001)

Comparison of two different doses with intraarterial digital subtraction angiography (IA-DSA) as the standard of reference.[12]

Experimental Protocols

Protocol 1: Determining Optimal Injection Rate for CE-MRA (Based on a computer model and phantom validation)

• Model Development: A computer-based model of CE-MRA was created, incorporating parameters for contrast injection, physiology (e.g., cardiac output), and image acquisition.

• Parameter Variation: A wide range of injection rates, contrast volumes, and physiological parameters were simulated.

• Concentration Calculation: Gadolinium concentration over time was calculated using a validated pharmacokinetic model that includes recirculation.

• Signal Calculation: R1 and R2* relaxation rates were calculated at each time point to determine the expected MRI signal.

• Image Quality Metric: Modulation Transfer Function (MTF) analysis was used to determine the injection rates that resulted in optimal image resolution and contrast.

• Phantom Validation: The model's predictions were validated using a vessel stenosis phantom.

• Clinical Validation: Carotid CE-MRA was performed in patients using low effective injection rates (0.4 to 0.5 mL/s) to confirm the simulated findings of increased resolution.[9]

Visualizations

Caption: Logical relationship of injection rate to image quality outcomes.

Caption: Troubleshooting workflow for common injection-related issues.

References

• 1. What is the mechanism of Gadodiamide? [synapse.patsnap.com]
• 2. nbinno.com [nbinno.com]
• 3. Gadolinium: pharmacokinetics and toxicity in humans and laboratory animals following contrast agent administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Omniscan (Gadodiamide): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 5. radiopaedia.org [radiopaedia.org]
• 6. reference.medscape.com [reference.medscape.com]
• 7. Comparison of the safety of the standard dose and a higher dose of gadodiamide injection for MR imaging of the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimal protocol for injection of contrast material at MR angiography: study of healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of injection rate on contrast-enhanced MR angiography image quality: Modulation transfer function analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Injection rate of contrast medium affects diagnostic ability of dynamic contrast-enhanced magnetic resonance imaging for endometrial carcinoma: a prospective cohort study - Xu - Gland Surgery [gs.amegroups.org]
• 11. Injection rate of contrast medium affects diagnostic ability of dynamic contrast-enhanced magnetic resonance imaging for endometrial carcinoma: a prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Contrast-enhanced magnetic resonance angiography of the lower extremities: standard-dose vs. high-dose gadodiamide injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Troubleshooting Arterial-Phase MR Images of Gadoxetate Disodium-Enhanced Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Reducing artifacts of gadoxetate disodium-enhanced MRI with oxygen inhalation in patients with prior episode of arterial phase motion: intra-individual comparison - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Challenges of Gadodiamide Stability in Experimental Conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the stability of Gadodiamide (B1674392) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Gadodiamide and why is its stability a concern in experimental research?

Gadodiamide is a gadolinium-based contrast agent (GBCA) used in magnetic resonance imaging (MRI).[1][2] It is a linear, non-ionic chelate, a structural characteristic that makes it less stable compared to macrocyclic GBCAs.[3][4][5] The primary concern with Gadodiamide's instability is the potential for the toxic gadolinium ion (Gd³⁺) to be released from its ligand.[2][4][6] Free Gd³⁺ can compete with calcium in biological processes and has been linked to conditions like nephrogenic systemic fibrosis (NSF), particularly in subjects with impaired renal function.[4][7] In experimental settings, the release of free Gd³⁺ can lead to confounding results and cellular toxicity.[8][9]

Q2: What are the key factors that influence the stability of Gadodiamide in vitro?

Several factors can impact the stability of Gadodiamide in experimental conditions:

• pH: Acidic conditions can significantly accelerate the dissociation of Gd³⁺ from the chelate.[3][5][10]

• Endogenous Ions: The presence of certain endogenous cations, such as zinc (Zn²⁺), copper (Cu²⁺), and iron (Fe³⁺), can displace Gd³⁺ from the ligand through a process called transmetallation.[10][11]

• Anions: Anions like phosphate (B84403) can form insoluble precipitates with free Gd³⁺, shifting the equilibrium towards dissociation of the Gadodiamide complex.[3][11][12]

• Temperature: Higher temperatures can increase the rate of chemical degradation.

• Presence of other chelating agents: If the experimental medium contains other molecules with a high affinity for gadolinium, they can strip the Gd³⁺ from the Gadodiamide complex.

Q3: What is the difference between thermodynamic and kinetic stability of Gadodiamide?

• Thermodynamic stability refers to the equilibrium state between the chelated Gd³⁺ and the free ion. A high thermodynamic stability constant (log K) indicates a strong bond between gadolinium and the ligand at equilibrium.[3][10]

• Kinetic stability (or inertness) refers to the rate at which the complex dissociates. A complex with high kinetic stability will release Gd³⁺ slowly, even if it is not the most thermodynamically stable state.[3][10][13]

For in vivo and many in vitro applications where the agent is not present long enough to reach equilibrium, kinetic stability is often considered a more critical predictor of Gd³⁺ release.[10]

Q4: How can I minimize the risk of Gadodiamide instability in my cell culture experiments?

To minimize instability in cell culture:

• Control pH: Ensure the pH of your culture medium is maintained within the physiological range (typically 7.2-7.4).

• Consider Media Composition: Be aware of the concentration of potentially competing ions like zinc and phosphate in your culture medium. If high concentrations are present, consider using a more stable macrocyclic GBCA.

• Incubation Time: Use the shortest incubation time with Gadodiamide that is sufficient for your experimental needs to reduce the window for dissociation.

• Fresh Preparations: Prepare fresh solutions of Gadodiamide for each experiment to avoid degradation over time.

Troubleshooting Guides

Problem 1: I observe unexpected cytotoxicity or altered cellular responses in my cell culture experiments with Gadodiamide.

Potential Cause: Release of toxic free Gd³⁺ from the Gadodiamide complex.

Troubleshooting Steps:

• Verify Experimental Conditions:

  • pH Measurement: Confirm that the pH of your cell culture medium is stable and within the optimal range throughout the experiment.

  • Media Analysis: If possible, analyze the concentration of zinc and phosphate in your specific batch of media and serum.

• Assess Gadodiamide Stability in Your System:

  • Perform an in vitro stability assay under your specific experimental conditions (see Experimental Protocol 1 ).

  • Quantify the amount of free Gd³⁺ released.

• Consider Alternatives:

  • If significant dissociation is confirmed, consider using a more stable macrocyclic GBCA as a control or alternative.

  • Reduce the concentration of Gadodiamide to the lowest effective dose for your application.

• Control for Ligand Effects:

  • In a separate control experiment, expose cells to the chelating ligand alone (DTPA-BMA) to rule out any biological effects of the ligand itself.

Problem 2: I am seeing precipitates or cloudiness in my Gadodiamide stock solution or experimental preparations.

Potential Cause: Precipitation of gadolinium salts, particularly in the presence of high phosphate concentrations.

Troubleshooting Steps:

• Check Buffer Composition:

  • Avoid preparing concentrated stock solutions of Gadodiamide in phosphate-buffered saline (PBS) or other phosphate-rich buffers. Use a low-phosphate buffer or sterile water for injection for initial dissolution.

• pH Adjustment:

  • Ensure the pH of the final solution is within the recommended range of 5.5-7.0.[6]

• Solubility Test:

  • Before your main experiment, perform a small-scale solubility test of Gadodiamide in your final experimental medium at the intended concentration and temperature.

• Filtration:

  • If a precipitate is observed in the final preparation, it may be necessary to filter the solution through a 0.22 µm sterile filter before use, although this may alter the final concentration. It is crucial to then determine the concentration of the filtered solution.

Quantitative Data Summary

Table 1: Comparison of Stability Parameters for Different Classes of GBCAs

Chelate Type	Example	Thermodynamic Stability (log Ktherm)	Kinetic Stability (Dissociation Half-life in acidic conditions)	Relative Gd³⁺ Release in Human Serum
Linear (Non-ionic)	Gadodiamide	~16.9[3]	~35 seconds (at pH 1)[3]	High[12][14]
Linear (Ionic)	Gadopentetate	~22.1[3]	< 5 seconds (at pH 1)[3]	Intermediate[14]
Macrocyclic (Ionic)	Gadoterate	~25.6[3]	~1 month (at pH 1)[3]	Very Low[14]
Macrocyclic (Non-ionic)	Gadoteridol (B1662839)	~23.8[3]	~3.9 hours (at pH 1)[3]	Very Low[14]

Note: Stability parameters can vary slightly depending on the specific experimental conditions.

Experimental Protocols

Experimental Protocol 1: In Vitro Assessment of Gadodiamide Stability in Experimental Buffer

Objective: To quantify the release of free Gd³⁺ from Gadodiamide in a specific experimental buffer over time.

Materials:

• Gadodiamide solution of known concentration

• Experimental buffer (e.g., cell culture medium, phosphate buffer)

• Centrifugal filter units (e.g., with a 3 kDa molecular weight cutoff)

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) instrument

• Trace metal-free tubes and pipette tips

Methodology:

• Preparation:

  • Prepare a solution of Gadodiamide in the experimental buffer at the desired concentration.

  • Prepare a control sample of the experimental buffer without Gadodiamide.

• Incubation:

  • Incubate the Gadodiamide solution and the control at the desired experimental temperature (e.g., 37°C).

  • Take aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Separation of Free Gd³⁺:

  • For each aliquot, use a centrifugal filter unit to separate the intact Gadodiamide complex (retained) from any dissociated, free Gd³⁺ (in the filtrate).

  • Follow the manufacturer's instructions for the centrifugal filter units regarding spin speed and time.

• Quantification by ICP-MS:

  • Analyze the concentration of gadolinium in the filtrate using ICP-MS.

  • Generate a standard curve using a certified gadolinium standard to quantify the concentration in your samples.

• Data Analysis:

  • Calculate the percentage of free Gd³⁺ at each time point relative to the initial total gadolinium concentration.

  • Plot the percentage of free Gd³⁺ versus time to assess the stability of Gadodiamide under your experimental conditions.

Experimental Protocol 2: In Vitro Transmetallation Assay

Objective: To assess the potential for zinc ions (Zn²⁺) to displace Gd³⁺ from Gadodiamide.

Materials:

• Gadodiamide solution

• Zinc chloride (ZnCl₂) solution

• Physiologically relevant buffer (e.g., HEPES or TRIS buffer at pH 7.4)

• Method for quantifying free or total Gd³⁺ (e.g., HPLC-ICP-MS or a colorimetric assay if available)

Methodology:

• Reaction Setup:

  • Prepare a solution of Gadodiamide in the buffer at a known concentration.

  • Add a molar excess of ZnCl₂ to the Gadodiamide solution (e.g., 10-fold molar excess).

  • Prepare a control sample with Gadodiamide in the buffer without ZnCl₂.

• Incubation:

  • Incubate both the reaction mixture and the control at 37°C.

  • Collect samples at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Analysis:

  • At each time point, analyze the samples to determine the concentration of intact Gadodiamide and/or the newly formed zinc chelate (Zn-DTPA-BMA). High-Performance Liquid Chromatography (HPLC) coupled with ICP-MS can separate and quantify these different species.

• Data Interpretation:

  • A decrease in the concentration of intact Gadodiamide over time in the presence of zinc, compared to the control, indicates that transmetallation is occurring.

Visualizations

Caption: Dissociation pathway of Gadodiamide.

References

• 1. Comparison of the biological effects of gadodiamide (Omniscan) and gadoteridol (ProHance) by means of multi-organ and plasma metabolomics - Analyst (RSC Publishing) DOI:10.1039/D3AN00353A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of Free and Chelated Gadolinium Species in Nanoemulsion-Based Magnetic Resonance Imaging Contrast Agent Formulations using Hyphenated Chromatography Methods - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. How to measure the transmetallation of a gadolinium complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rcr.ac.uk [rcr.ac.uk]
• 7. Analyzing Kinetic Binding Data - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Rapid In Vitro Quantification of a Sensitized Gadolinium Chelate via Photoinduced Triplet Harvesting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gadolinium-Based Contrast Agent Accumulation and Toxicity: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Biochemical Safety Profiles of Gadolinium-Based Extracellular Contrast Agents and Nephrogenic Systemic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Gadolinium toxicity: mechanisms, clinical manifestations, and nanoparticle role - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chromatographic Methods for the Quantification of Free and Chelated Gadolinium Species in MRI Contrast Agent Formulations | NIST [nist.gov]

Technical Support Center: Managing Potential Side Effects of Gadodiamide in Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gadodiamide (B1674392) in animal studies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Neurotoxicity and Gadolinium Deposition

Question: We observed tremors, ataxia, and myoclonus in rats following intracerebral injection of Gadodiamide. How can we manage these neurotoxic effects?

Answer:

Neurotoxic effects following direct intracerebral administration of Gadodiamide have been documented. While intravenous administration for standard imaging protocols is unlikely to produce such severe effects, it is crucial to monitor animals for any neurological signs.

Troubleshooting Guide:

• Behavioral Monitoring: Implement a routine neurological assessment protocol. This should include:

  • Observational Scoring: Record the incidence and severity of tremors, ataxia (uncoordinated movement), and myoclonus (muscle twitching). A simple scoring system (e.g., 0 = normal, 1 = mild, 2 = moderate, 3 = severe) can be used for daily assessment.

  • Functional Tests: Employ behavioral tests like the rotarod test to quantitatively assess motor coordination and balance. A decrease in the time spent on the rotating rod indicates motor impairment. The elevated plus maze can be used to assess anxiety-like behavior, which may be altered by neurotoxicity.[1]

• Dose Reduction: If neurotoxic signs are observed, consider reducing the dose of Gadodiamide in subsequent experiments, if the experimental design allows.

• Slower Infusion Rate: For direct injections, a slower infusion rate may mitigate acute excitatory effects.[2]

• Supportive Care:

  • Ensure easy access to food and water for animals with motor impairments.

  • Provide soft bedding to prevent injuries from falls.

  • Monitor body weight and hydration status daily.

• Consider Alternatives: For sensitive applications, consider using a macrocyclic gadolinium-based contrast agent (GBCA), which has been shown to have a lower propensity for gadolinium retention in the brain compared to linear agents like Gadodiamide.[3]

Question: We are concerned about gadolinium deposition in the brain in our long-term studies. How can we minimize or assess this?

Answer:

Gadolinium deposition in the brain, particularly in the deep cerebellar nuclei and globus pallidus, has been observed in animal models following repeated administration of linear GBCAs like Gadodiamide.[3]

Troubleshooting Guide:

• Minimize Repeated Dosing: If possible, design studies to limit the number of Gadodiamide administrations.

• Use Macrocyclic Agents: For longitudinal studies requiring multiple contrast-enhanced scans, switching to a macrocyclic GBCA can significantly reduce the amount of gadolinium retained in the brain.[4]

• Post-mortem Analysis: To quantify gadolinium deposition, inductively coupled plasma mass spectrometry (ICP-MS) can be performed on brain tissue samples.[5][6] This will provide precise measurements of gadolinium concentration.

• Chelation Therapy (Experimental): Research has explored the use of chelating agents to reduce gadolinium levels. While not a standard laboratory practice, agents like N-Acetyl-L-cysteine (NAC) have shown some potential in altering the biodistribution of gadolinium.[7] This approach should be considered experimental and would require careful validation.

Dermal and Systemic Fibrosis

Question: We have observed skin lesions and scratching in mice after high-dose Gadodiamide administration. How should we manage this?

Answer:

Skin lesions, often associated with pruritus (itching) and excessive scratching, have been reported in animal studies with high doses of Gadodiamide.[8] While dermal fibrosis was not a consistent feature in some studies, the skin changes can be a significant animal welfare concern.

Troubleshooting Guide:

• Skin Lesion Scoring: Implement a scoring system to monitor the severity of skin lesions. This can include parameters like erythema (redness), scaling, excoriation (scratch marks), and the overall size of the affected area. A scoring system from 0 (no lesion) to 3 (severe) for each parameter can be useful.

• Symptomatic Relief:

  • Topical Treatments: While specific treatments for Gadodiamide-induced lesions are not well-documented, general supportive care for dermatitis can be applied. This may include topical emollients to soothe the skin. In some research models of ulcerative dermatitis in mice, 0.005% sodium hypochlorite (B82951) has been shown to be an effective topical treatment.[9]

  • Nail Trimming: Regularly trimming the animals' nails can help reduce self-inflicted trauma from scratching.

• Environmental Enrichment: Providing environmental enrichment can help reduce stress and may decrease scratching behavior.

• Antioxidant Supplementation (Experimental): Oxidative stress is implicated in the pathogenesis of fibrosis.[10] The use of antioxidants, such as tempol (B1682022) (a superoxide (B77818) dismutase mimetic), has been shown to attenuate dermal cellularity and fibrosis in a model of gadolinium-induced systemic fibrosis.[10] This approach is experimental and would require justification and ethical approval.

Renal Toxicity

Question: What are the early signs of Gadodiamide-induced nephrotoxicity and how can we manage it?

Answer:

Gadodiamide is primarily excreted by the kidneys, and high doses can lead to renal toxicity.[2] Vacuolization of the proximal tubular cells is a known effect, though often without an immediate change in renal function at lower doses.[11]

Troubleshooting Guide:

• Baseline Renal Function: Always assess baseline renal function before initiating a study with Gadodiamide, especially in animals with pre-existing kidney conditions.

• Monitoring:

  • Serum Creatinine (B1669602) and BUN: Monitor serum creatinine and blood urea (B33335) nitrogen (BUN) levels. An increase in these parameters indicates a decline in renal function.

  • Urine Analysis: Regularly check for proteinuria (protein in the urine) and hematuria (blood in the urine).

  • Novel Biomarkers: Consider using more sensitive biomarkers of kidney injury, such as Kidney Injury Molecule-1 (KIM-1) and N-acetyl-β-D-glucosaminidase (NAG), which may detect tubular damage earlier than serum creatinine.

• Hydration: Ensure animals are well-hydrated. Adequate hydration can help limit nephrotoxicity.[12]

• Dose Adjustment: If signs of nephrotoxicity are observed, consider reducing the dose or increasing the interval between doses.

• Supportive Care: For animals showing signs of renal distress, provide supportive care as directed by a veterinarian. This may include fluid therapy to support renal perfusion.

Cardiovascular Effects

Question: Are there cardiovascular side effects of Gadodiamide that we should monitor for in our animal studies?

Answer:

Studies in dogs have shown that Gadodiamide generally has a good cardiovascular safety profile, with no significant changes in hemodynamic parameters at standard doses.[8] However, rapid administration of high doses of some GBCAs can cause transient decreases in heart rate and blood pressure.[10]

Troubleshooting Guide:

• Cardiovascular Monitoring: For studies involving high doses or rapid injections of Gadodiamide, especially in canines, consider monitoring cardiovascular parameters.

  • Heart Rate and Blood Pressure: Monitor heart rate and blood pressure before, during, and after administration.

  • Electrocardiogram (ECG): An ECG can be used to detect any arrhythmias or changes in the QT interval.[13]

• Controlled Infusion: Administer Gadodiamide as a controlled intravenous injection rather than a rapid bolus to minimize potential hemodynamic effects.

• Anesthesia Protocol: Be aware that the anesthetic protocol itself can influence cardiovascular parameters. Choose an anesthetic regimen with minimal cardiovascular depression.

Reproductive Toxicity

Question: We are planning a study that involves administering Gadodiamide to breeding animals. What are the potential reproductive side effects?

Answer:

Preclinical studies have suggested that Gadodiamide may have adverse effects on embryo-fetal development at high doses, potentially due to maternal toxicity.[14]

Troubleshooting Guide:

• Study Design: If assessing reproductive toxicity is not the primary goal of the study, consider timing the administration of Gadodiamide to avoid critical periods of gestation.

• Dose Selection: Use the lowest effective dose of Gadodiamide. The No-Observed-Adverse-Effect-Level (NOAEL) for reproductive toxicity should be considered when designing the study.

• Maternal Monitoring: Closely monitor pregnant animals for any signs of toxicity, such as reduced body weight gain or changes in behavior.

• Offspring Assessment: If exposure during gestation is necessary, a thorough examination of the offspring for any developmental abnormalities is warranted. This can include assessment of external, visceral, and skeletal malformations.

Quantitative Data Summary

Table 1: Neurotoxicity and Gadolinium Deposition in Animal Models

Animal Model	Dose and Administration	Key Findings	Reference
Rat	1.25-10 µmol/g brain (intracerebroventricular)	Cerebellar changes, behavioral changes, thalamic and caudate lesions.	[2]
Rat	0.6 mmol/kg (intravenous, 20 doses)	T1 signal hyperintensity in deep cerebellar nuclei and gadolinium deposits in the cerebellum.	[3]
Dog	0.006 to 0.1 mmol/kg (single IV)	Gadolinium retention in all brain regions, with cerebellum, parietal lobe, and brainstem affinity.	[1][6]
Sheep	0.1 mmol/kg (single IV)	27 times more gadolinium deposition in the deep cerebellar nuclei with gadodiamide compared to the limit of quantification for macrocyclic agents.	[4]

Table 2: Dermal and Renal Effects in Animal Models

Animal Model	Dose and Administration	Key Findings	Reference
Rat (with renal insufficiency)	2.5 mmol/kg (intraperitoneal, daily for 4 weeks)	Epidermal thickening and increased dermal cellularity.	[10]
Rat	>0.5 mmol/kg (single dose)	Vacuolization of proximal tubular cells in the kidney.	[11]
Monkey	1.25 mmol/kg (daily for 28 days)	Well-tolerated with no effect on the kidney at 0.25 mmol/kg daily for 28 days.	[11][15]

Table 3: Cardiovascular Effects in Animal Models

Animal Model	Dose and Administration	Key Findings	Reference
Dog	0.3 or 1.5 mmol/kg (intravenous)	No statistically significant changes in measured cardiovascular parameters.	[8]
Dog	0.6 mmol/kg (intravenous, 3.0 mL/s)	Equivalent transient decreases in heart rate and blood pressure compared to other GBCAs.	[10]

Experimental Protocols

Assessment of Neurobehavioral Effects in Rats

• Animal Model: Male Sprague-Dawley rats (250-300g).

• Housing: Individually housed in a temperature-controlled environment with a 12-hour light/dark cycle. Food and water available ad libitum.

• Gadodiamide Administration: Administer Gadodiamide intravenously via the tail vein at the desired dose.

• Behavioral Testing Battery:

  • Open Field Test: Assess locomotor activity and anxiety-like behavior. Record parameters such as total distance traveled, time spent in the center versus the periphery of the arena.

  • Rotarod Test: Evaluate motor coordination and balance. Record the latency to fall from an accelerating rotating rod.

  • Grip Strength Test: Measure forelimb and hindlimb muscle strength.

• Schedule: Perform behavioral tests at baseline (before Gadodiamide administration) and at specified time points post-administration (e.g., 24 hours, 7 days, 14 days).

• Data Analysis: Use appropriate statistical tests (e.g., ANOVA with post-hoc tests) to compare behavioral performance between treatment and control groups.

Evaluation of Dermal Lesions in Mice

• Animal Model: C57BL/6 mice.

• Gadodiamide Administration: Administer high-dose Gadodiamide via intraperitoneal or intravenous injection.

• Dermatological Scoring:

  • Visually inspect the skin of the dorsal and ventral trunk daily.

  • Score the following parameters on a scale of 0-3 (0=none, 1=mild, 2=moderate, 3=severe):

    • Erythema (redness)

    • Scaling/flaking

    • Excoriation (scratch marks)

    • Alopecia (hair loss)

  • Measure the size of any lesions with calipers.

• Histopathology: At the end of the study, collect skin samples from affected and unaffected areas for histological analysis (e.g., H&E staining, Masson's trichrome stain for collagen).

• Data Analysis: Compare the mean dermatitis scores and lesion sizes between groups over time using appropriate statistical methods.

Signaling Pathways and Experimental Workflows

Gadodiamide-Induced Oxidative Stress and Apoptosis

Free gadolinium ions (Gd³⁺), which can dissociate from the less stable linear chelate of Gadodiamide, are known to induce cellular toxicity. A key mechanism is the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent activation of the intrinsic apoptosis pathway.

References

• 1. ECG Monitoring During Anesthesia: A Practical Guideline for Enhanced Patient Safety - CardioBird [cardiobird.com]
• 2. researchgate.net [researchgate.net]
• 3. INDUCTION OF EXPRESSION OF PROFIBROTIC CYTOKINES AND GROWTH FACTORS IN NORMAL HUMAN PERIPHERAL BLOOD MONOCYTES BY GADOLINIUM CONTRAST AGENTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An Integrated Experimental Design for the Assessment of Multiple Toxicological End Points in Rat Bioassays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Contrast-enhanced MRI with gadodiamide injection in rat disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gadodiamide Induced Autophagy and Apoptosis in Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neurotoxic potential of gadodiamide after injection into the lateral cerebral ventricle of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The incidence of skin lesions in contrast media-induced chemical hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An initial investigation of serum cytokine levels in patients with gadolinium retention - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gadodiamide Induced Autophagy and Apoptosis in Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Detection, Monitoring, and Mitigation of Drug-Induced Nephrotoxicity: A Pragmatic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vitro Toxicological Assessment of Gadodiamide in Normal Brain SVG P12 Cells | In Vivo [iv.iiarjournals.org]
• 14. Gadolinium-based Compounds Induce NLRP3-dependent IL-1β Production and Peritoneal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preclinical safety assessment and pharmacokinetics of gadodiamide injection, a new magnetic resonance imaging contrast agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving signal-to-noise ratio in Gadodiamide-enhanced imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the signal-to-noise ratio (SNR) for Gadodiamide-enhanced magnetic resonance imaging (MRI) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Gadodiamide enhances the signal in MRI?

A1: Gadodiamide is a gadolinium-based contrast agent (GBCA). The gadolinium ion (Gd³⁺) is highly paramagnetic due to its seven unpaired electrons.[1][2] When introduced into the body, Gadodiamide shortens the T1 relaxation time of surrounding water protons.[2][3] This accelerated T1 relaxation leads to a more rapid recovery of longitudinal magnetization, resulting in a stronger signal (hyperintensity) on T1-weighted images.[3][4] This enhanced signal in tissues where the agent accumulates improves the contrast and overall signal intensity.[1]

Q2: I am observing low SNR in my Gadodiamide-enhanced T1-weighted images. What are the potential causes and solutions?

A2: Low SNR in contrast-enhanced imaging can stem from several factors related to acquisition parameters, coil selection, and post-processing. A systematic approach to troubleshooting is recommended. Please refer to the troubleshooting guide below for a detailed workflow.

Q3: How does the concentration and relaxivity of Gadodiamide affect the signal enhancement?

A3: The signal enhancement is directly related to the relaxivity of the contrast agent and its concentration in the tissue of interest.[1][4] Relaxivity (r1) is a measure of how effectively a contrast agent shortens the T1 relaxation time of water protons.[1][5] Higher relaxivity and higher local concentration of Gadodiamide will lead to greater T1 shortening and thus a stronger signal enhancement. Gadodiamide is a linear, non-ionic GBCA with a T1 relaxivity of approximately 4.0-4.6 L/mmol·s at 1.5T.[6]

Q4: Can post-processing techniques be used to improve the SNR of my Gadodiamide-enhanced images?

A4: Yes, post-processing can significantly improve SNR after image acquisition.[7][8] Denoising algorithms, such as those based on principal component analysis (PCA) or deep learning, can reduce random noise while preserving anatomical details.[8][9] Fourier-based techniques, like k-space filtering, can also be employed to suppress high-frequency noise.[10]

Troubleshooting Guide for Low SNR

If you are experiencing low SNR in your Gadodiamide-enhanced images, follow this logical troubleshooting workflow to identify and address the issue.

Caption: Troubleshooting workflow for low SNR in Gadodiamide-enhanced MRI.

Data Presentation: Impact of MRI Parameters on SNR

The following table summarizes the general relationship between key MRI acquisition parameters and the resulting Signal-to-Noise Ratio (SNR), assuming all other factors are held constant.

Parameter	Change	Effect on SNR	Rationale & Trade-offs
Magnetic Field Strength (B₀)	Increase (e.g., 1.5T to 3T)	Increase[11]	More protons align with the main magnetic field, producing a larger net magnetization and thus more signal.[11] However, higher fields can increase susceptibility artifacts.
Slice Thickness	Increase	Increase[11][12]	Larger voxel volume contains more protons, generating a stronger signal. The trade-off is reduced spatial resolution in the slice direction and increased partial volume effects.[11]
Field of View (FOV)	Increase	Increase[11][12]	Increasing the FOV while keeping the matrix size constant results in larger voxels, which capture more signal.[11] This comes at the cost of lower spatial resolution.
Matrix Size	Decrease	Increase[12]	A smaller matrix size for a given FOV results in larger individual pixel/voxel sizes, increasing the signal per voxel.[11] The trade-off is a decrease in spatial resolution.[11]
Number of Excitations (NEX/NSA)	Increase	Increase[12][13]	Signal averaging increases the total signal proportionally to NEX, while noise increases by the square root of NEX. This leads to an overall SNR improvement proportional to the square root of NEX. The major trade-off is a linear increase in scan time.[12]
Receiver Bandwidth	Decrease	Increase[11][12]	A narrower bandwidth samples less noise relative to the signal.[12] Decreasing the bandwidth can increase chemical shift and susceptibility artifacts and prolong the minimum TE, potentially increasing scan time.[11]
Repetition Time (TR)	Increase	Increase[11][12]	A longer TR allows for more complete recovery of longitudinal magnetization, resulting in a stronger signal.[11] However, this increases scan time and can reduce T1-weighting.[11]
Echo Time (TE)	Decrease	Increase[12]	A shorter TE minimizes signal loss from T2 decay, resulting in a higher signal. The trade-off is a reduction in T2 contrast.

Experimental Protocols

Protocol: Standard T1-Weighted Spin Echo Imaging with Gadodiamide

This protocol provides a general methodology for acquiring Gadodiamide-enhanced T1-weighted images with a focus on achieving good SNR.

1. Pre-Contrast Imaging:

• Acquire a T1-weighted localizer scan in three planes.

• Acquire a pre-contrast T1-weighted sequence (e.g., Spin Echo or Gradient Echo) of the region of interest (ROI). Use the same sequence parameters as planned for the post-contrast scan to ensure comparability.

2. Contrast Agent Preparation and Administration:

• Prepare a sterile syringe with Gadodiamide (concentration: 0.5 mmol/mL).[6]

• Calculate the required volume based on the subject's weight to achieve a standard dose of 0.1 mmol/kg.[6]

• Administer the calculated dose as an intravenous bolus injection, immediately followed by a saline flush.

3. Post-Contrast Imaging:

• Immediately after contrast administration, begin the dynamic or post-contrast T1-weighted sequence.

• The choice of pulse sequence will depend on the research question. For high SNR, a Fast Spin Echo (FSE) sequence can be more efficient than a conventional spin echo.[7] For dynamic studies, a fast gradient echo sequence like FLASH is often used.[14][15]

• Recommended Sequence Parameters for High SNR (to be optimized for specific hardware and ROI):

  • Sequence Type: T1-Weighted Fast Spin Echo (FSE).

  • TR: 400-600 ms (B15284909) (adjust to balance T1-weighting and scan time).[11]

  • TE: 10-20 ms (use the shortest possible TE).[12]

  • Slice Thickness: 4-5 mm (thicker slices improve SNR).[11]

  • Matrix Size: 256x192 or 256x256 (avoid very high matrices).[11]

  • NEX/Averages: 2-4 (increases SNR at the cost of time).[12]

  • Receiver Bandwidth: Use a relatively low bandwidth, but be mindful of potential artifacts.[11]

Logical Relationship of Parameters for SNR Optimization

The interplay between various MRI parameters to achieve optimal SNR can be visualized as a balance between signal enhancement, noise reduction, and practical constraints like scan time and resolution.

Caption: Interrelationship of factors for optimizing SNR in MRI experiments.

References

• 1. Gadolinium contrast agents- challenges and opportunities of a multidisciplinary approach: Literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Gadolinium Magnetic Resonance Imaging - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Gd-HOPO based high relaxivity MRI contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. radiopaedia.org [radiopaedia.org]
• 7. MRI at low field: A review of software solutions for improving SNR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improving the Accuracy, Quality, and Signal-To-Noise Ratio of MRI Parametric Mapping Using Rician Bias Correction and Parametric-Contrast-Matched Principal Component Analysis (PCM-PCA) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. portal.research.lu.se [portal.research.lu.se]
• 10. researchgate.net [researchgate.net]
• 11. mrimaster.com [mrimaster.com]
• 12. radiopaedia.org [radiopaedia.org]
• 13. mrimaster.com [mrimaster.com]
• 14. Signal-to-noise ratio, contrast-to-noise ratio and pharmacokinetic modeling considerations in dynamic contrast-enhanced magnetic resonance imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pulse Sequences and Reconstruction in Fast MR Imaging of the Liver - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Correction of Motion Artifacts in Gadodiamide-Enhanced MRI

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address motion artifacts in Gadodiamide-enhanced MRI scans.

Troubleshooting Guides

Issue: Blurring and ghosting are observed in our Gadodiamide-enhanced T1-weighted images.

Answer:

Blurring and ghosting are classic signs of patient motion during the scan. The appearance of these artifacts is due to inconsistencies in the k-space data caused by movement. Here’s a step-by-step guide to mitigate this issue:

Step 1: Identify the Type and Timing of Motion

• Periodic Motion: Often caused by respiration or cardiac pulsation, resulting in distinct, repeating "ghost" images in the phase-encoding direction.

• Erratic or Bulk Motion: Caused by patient repositioning, coughing, or swallowing, leading to more diffuse blurring and image distortion.

• Timing: Determine if the motion is occurring during a critical phase of the dynamic scan (e.g., the arterial phase), which is particularly sensitive to motion.

Step 2: Implement Prospective Correction Methods (During Acquisition)

• Patient Communication and Comfort: The simplest and often most effective method is to ensure the patient is comfortable and well-informed about the need to remain still.[1] Use cushions and padding for support.

• Breath-Holding: For abdominal and thoracic imaging, instruct the patient to hold their breath during the acquisition of dynamic phases. Practice the breath-hold with the patient before the contrast injection.

• Navigator Echoes: This technique uses additional radiofrequency pulses to track the position of anatomical structures like the diaphragm.[2] The scanner can be programmed to only acquire data when the structure is within a predefined position, or to adjust the imaging volume to follow the motion.[2][3][4]

• Gating/Triggering: Synchronize data acquisition with the patient's cardiac or respiratory cycle.[3] For cardiac gating, an EKG signal is used, while respiratory gating can be performed with a bellows system.

Step 3: Employ Retrospective Correction Methods (Post-Acquisition)

• If motion artifacts are still present, various post-processing techniques can be applied to the acquired data.

• Image Registration: Algorithms can be used to align a series of images, correcting for translational and rotational motion between frames.

• K-space Based Corrections: Techniques like PROPELLER (Periodically Rotated Overlapping Parallel Lines with Enhanced Reconstruction) or BLADE oversample the center of k-space, allowing for the detection and correction of in-plane motion.

• Deep Learning-Based Methods: Convolutional Neural Networks (CNNs) can be trained to identify and remove motion artifacts from images.[1][5] These methods have shown significant success in improving image quality.[5][6]

Issue: We are seeing artifacts specifically in the arterial phase of our dynamic contrast-enhanced (DCE-MRI) study with Gadodiamide.

Answer:

The arterial phase is particularly susceptible to motion artifacts, sometimes associated with the physiological response to the contrast agent injection. Here’s how to troubleshoot this:

• Modified Breath-Holding: Instead of a single long breath-hold, consider a modified technique where the patient takes a gentle breath in, exhales, and then holds their breath at the end of expiration. This can be more comfortable and easier to maintain.

• Injection Rate and Dilution: Some studies, although with other contrast agents, have suggested that reducing the injection rate or diluting the contrast agent can potentially reduce the incidence of transient severe motion.

• Multi-Arterial Phase Acquisition: Acquiring multiple, faster arterial phase images increases the probability of obtaining at least one phase with minimal motion artifacts.

• Post-Processing: Utilize retrospective motion correction algorithms, particularly those designed for dynamic series, to correct for misalignments between the pre-contrast and arterial phase images.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of motion artifacts in Gadodiamide scans?

A1: Motion artifacts in any MRI scan, including those with Gadodiamide, are caused by patient movement during data acquisition. This can be voluntary (e.g., repositioning) or involuntary (e.g., breathing, heartbeat, peristalsis).[3] The prolonged scan times of MRI make it particularly sensitive to motion.

Q2: How do motion artifacts manifest in the images?

A2: The most common manifestations are blurring, which reduces image sharpness, and "ghosting," where faint copies of the moving anatomy are repeated along the phase-encoding direction. The direction of the artifacts is typically in the phase-encoding direction, regardless of the direction of motion.

Q3: What is the difference between prospective and retrospective motion correction?

A3:

• Prospective Motion Correction (PMC) aims to prevent motion artifacts from corrupting the data in the first place. It involves tracking the patient's motion in real-time and adjusting the scanner's acquisition parameters (e.g., the field of view) to compensate for the movement.[7][8]

• Retrospective Motion Correction (RMC) is applied to the data after it has been acquired. These methods use algorithms to correct for the inconsistencies in the data caused by motion.[7]

Q4: Which is better, prospective or retrospective correction?

A4: Both have their advantages and disadvantages. Prospective correction can be more effective for correcting large-scale, rigid body motion as it prevents the corruption of k-space data.[8] However, it can be technically complex to implement. Retrospective methods are more widely available and can correct for more complex, non-rigid motion, but they cannot always recover information that was lost due to severe motion. In some cases, a hybrid approach combining both prospective and retrospective techniques can yield the best results.

Q5: Are there specific MRI sequences that are less sensitive to motion?

A5: Yes, some sequences are inherently more robust to motion.

• Radial or Spiral K-space Trajectories: These sequences sample the center of k-space more frequently, which makes the resulting artifacts appear more like a diffuse blurring from the center of the image outwards, rather than distinct ghosts. This can be less disruptive to diagnosis.

• Ultrafast Sequences: Techniques like Echo-Planar Imaging (EPI) can acquire an entire image in a fraction of a second, effectively "freezing" motion.[1]

• Sequences with Built-in Motion Correction: As mentioned earlier, sequences like PROPELLER/BLADE are designed to be less sensitive to in-plane motion.

Q6: Can motion artifacts affect the quantitative analysis of DCE-MRI data obtained with Gadodiamide?

A6: Absolutely. Motion between dynamic time points can lead to misalignment of regions of interest (ROIs), causing significant errors in the measurement of contrast agent concentration and the calculation of pharmacokinetic parameters. Motion correction is crucial for accurate quantitative DCE-MRI. Nonrigid motion correction techniques have been shown to improve the quantitative assessment of lesions in DCE-MRI.[9]

Quantitative Data on Correction Methods

The effectiveness of various motion correction techniques can be quantified using image quality metrics. The following table summarizes representative data from studies evaluating different methods.

Correction Method	Modality/Sequence	Key Findings	Reference
Deep Learning (CNN-based)	Dynamic Contrast-Enhanced MRI of the Liver	Significantly reduced motion artifacts and blurring.	[1]
Navigator Echoes	T1-weighted Abdominal MRI	Showed fewer motion artifacts compared to free-breathing without navigation.	[3]
Prospective Motion Correction (Optical Tracking)	High-Resolution Quantitative MRI	Improved precision of quantitative maps by 11-25% in the presence of deliberate motion.	[10]
Groupwise Image Registration	Dynamic Contrast-Enhanced MRI of the Liver	Improved temporal alignment and smoothness of spatial deformations compared to pairwise registration.	[11]
Deep Learning for Gadolinium Dose Reduction	Contrast-Enhanced Brain MRI	A deep learning model allowed for a 10-fold reduction in gadolinium dose while maintaining image quality and showing slightly better motion-artifact suppression.	[12]

Experimental Protocols

Protocol 1: Navigator-Gated T1-Weighted Abdominal Imaging

This protocol is designed to reduce respiratory motion artifacts during Gadodiamide-enhanced abdominal MRI.

• Patient Preparation:

  • Explain the procedure to the patient, emphasizing the importance of steady, gentle breathing.

  • Make the patient as comfortable as possible to minimize voluntary movement.

• Navigator Placement:

  • Acquire a scout image (e.g., a coronal view).

  • Place the navigator "pencil beam" or region of interest (ROI) over the dome of the right hemidiaphragm.[2] The navigator will track the superior-inferior motion of the diaphragm.[2][4]

• Sequence Parameters:

  • Select a T1-weighted gradient echo sequence suitable for dynamic contrast enhancement.

  • Enable the navigator gating option in the sequence protocol.

  • Set an acceptance window for the navigator, typically 3-5 mm. Data will only be acquired when the diaphragm position is within this window (usually at end-expiration).

• Acquisition:

  • Begin the scan. The scanner will monitor the diaphragm position and acquire k-space lines only during the accepted respiratory phase.

  • Administer the Gadodiamide bolus at the appropriate time for the dynamic series. The navigator gating will continue throughout the dynamic acquisition.

Protocol 2: Retrospective Motion Correction using Deep Learning (General Workflow)

This protocol outlines the general steps for applying a pre-trained deep learning model for motion artifact correction.

• Data Acquisition:

  • Acquire the Gadodiamide-enhanced images using the standard clinical protocol. No special sequence modifications are required.

• Data Pre-processing:

  • Export the DICOM images from the scanner or PACS.

  • Convert the images to a format compatible with the deep learning model (e.g., NIfTI, PNG).

• Model Application:

  • Load the pre-trained motion correction Convolutional Neural Network (CNN) model. These models are often based on architectures like U-Net.[5]

  • Input the motion-corrupted image into the network.

  • The network will process the image and output a corrected version with reduced artifacts.

• Post-processing and Evaluation:

  • Convert the corrected images back to DICOM format for clinical review.

  • Visually inspect the corrected images to ensure that artifacts have been reduced without sacrificing important anatomical details.

  • If possible, quantitatively compare the corrected images to the originals using metrics like Peak Signal-to-Noise Ratio (PSNR) or Structural Similarity Index (SSIM) if a ground truth is available.

Visualizations

References

• 1. Motion Artifact Reduction Using a Convolutional Neural Network for Dynamic Contrast Enhanced MR Imaging of the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mriquestions.com [mriquestions.com]
• 3. Navigated Abdominal T1 MRI Permits Free-Breathing Image Acquisition with Less Motion Artifacts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mrimaster.com [mrimaster.com]
• 5. Motion artifact reduction for magnetic resonance imaging with deep learning and k-space analysis | PLOS One [journals.plos.org]
• 6. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]
• 7. Motion correction in MRI of the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. home.ifa.hawaii.edu [home.ifa.hawaii.edu]
• 9. 3D nonrigid motion correction for quantitative assessment of hepatic lesions in DCE‐MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.mpg.de [pure.mpg.de]
• 11. Evaluation of motion correction for clinical dynamic contrast enhanced MRI of the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Deep learning enables reduced gadolinium dose for contrast-enhanced brain MRI - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for long-term storage and handling of Gadodiamide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides best practices for the long-term storage and handling of Gadodiamide, along with troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for long-term storage of Gadodiamide?

A1: For optimal long-term stability, Gadodiamide should be stored at a controlled room temperature between 20°C to 25°C (68°F to 77°F). It is crucial to protect the compound from direct sunlight and strong daylight. Do not freeze Gadodiamide, as this can compromise the integrity of the vial and its sterility. Always store it in its original packaging to prevent contamination and exposure to light.

Q2: How can I visually inspect a vial of Gadodiamide for signs of degradation?

A2: Before use, visually inspect the Gadodiamide solution for any particulate matter or discoloration. A fresh, stable solution should be clear and colorless to slightly yellow.[1] If you observe any cloudiness, precipitation, or a noticeable change in color, the solution should not be used, as these are potential indicators of degradation or contamination.

Q3: What is the primary stability concern when working with Gadodiamide in experimental solutions?

A3: The main stability concern with Gadodiamide, a linear, non-ionic gadolinium-based contrast agent (GBCA), is its lower kinetic and thermodynamic stability compared to macrocyclic GBCAs.[2][3] This can lead to the dissociation of the gadolinium ion (Gd³⁺) from its chelating ligand, a process known as transmetallation. The release of free Gd³⁺ is a critical issue due to its toxicity.

Q4: What factors can influence the stability of Gadodiamide in my experiments?

A4: Several factors can impact the stability of Gadodiamide solutions:

• pH: The stability of the complex is pH-dependent. More acidic conditions can decrease the conditional stability of the complex.[4]

• Presence of Competing Ions: Endogenous ions such as zinc, calcium, and iron can compete with gadolinium for the chelating ligand, promoting transmetallation.[5]

• Temperature: Elevated temperatures can potentially accelerate degradation kinetics.

• Light Exposure: Photodegradation can occur with prolonged exposure to light.

Q5: What are the proper disposal methods for unused or expired Gadodiamide?

A5: Do not dispose of Gadodiamide by flushing it down the toilet or discarding it in regular trash. Expired or waste pharmaceuticals should be handled according to institutional and local regulations. It is recommended to return the product to the manufacturer if possible, or to use a licensed hazardous or toxic waste disposal contractor.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation observed in the Gadodiamide solution upon storage or after mixing with other reagents.	1. Exceeded solubility limit.2. Change in pH of the solution.3. Incompatibility with other reagents in the mixture.4. "Solvent shock" from rapid dilution of a concentrated stock.	1. Prepare a more dilute solution.2. Buffer the solution to maintain a stable pH within the recommended range (typically 5.5-7.0 for the commercial product).3. Consult a reagent compatibility chart or perform small-scale compatibility tests before preparing large volumes.4. Add the Gadodiamide stock solution dropwise to the aqueous buffer while vortexing or stirring to ensure rapid dispersion.
Unexpected or inconsistent experimental results (e.g., altered cellular response).	1. Presence of free Gd³⁺ due to degradation of the Gadodiamide complex.2. Interference of Gadodiamide with analytical assays.	1. Verify the integrity of your Gadodiamide stock. If degradation is suspected, prepare a fresh solution. Consider performing a quality control check (see Experimental Protocols).2. Be aware that Gadodiamide can interfere with certain colorimetric assays, particularly those for calcium and other metal ions.[5] Use alternative analytical methods if interference is suspected.
Cloudiness or discoloration of the Gadodiamide solution over time.	1. Bacterial or fungal contamination.2. Chemical degradation due to improper storage (e.g., exposure to light or extreme temperatures).	1. If sterility is critical, filter-sterilize the solution using a 0.22 µm filter. Always use aseptic techniques when handling the solution.2. Ensure the solution is stored according to the recommended conditions (protected from light, at controlled room temperature). Discard any solution that appears compromised.

Quantitative Data Summary

The stability of Gadodiamide is a critical factor, with its dissociation being a key concern. The following table summarizes important stability-related data.

Parameter	Value/Information	Significance
Chemical Structure	Linear, Non-ionic	Less stable compared to macrocyclic agents, higher potential for gadolinium release.[2][3]
Thermodynamic Stability Constant (log Ktherm)	16.9	A measure of the strength of the bond between gadolinium and the ligand under equilibrium conditions.[6]
Conditional Stability Constant (log Kcond at pH 7.4)	14.9	Reflects the stability under physiological pH, which is a more relevant measure for in vitro and in vivo experiments.[4][6]
Dissociation Half-life (in 0.1M HCl at 25°C)	< 34 seconds	Demonstrates the rapid dissociation in a highly acidic environment, highlighting the importance of pH control.[6]

Experimental Protocols

Protocol 1: Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Gadodiamide

This protocol provides a general framework for developing a stability-indicating HPLC method to separate Gadodiamide from its potential degradation products.

Objective: To develop and validate an HPLC method capable of resolving the parent Gadodiamide peak from peaks of degradation products generated under stress conditions.

Materials:

• HPLC system with a UV or photodiode array (PDA) detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Gadodiamide reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ortho-phosphoric acid or other suitable buffer components

• Deionized water (18 MΩ·cm)

• Forced degradation reagents: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂

Procedure:

• Preparation of Mobile Phase:

  • A typical starting mobile phase could be a mixture of an aqueous buffer (e.g., 0.1% ortho-phosphoric acid in water) and an organic solvent (e.g., methanol or acetonitrile). A common starting ratio is 70:30 (v/v) aqueous to organic.

• Preparation of Standard Solution:

  • Accurately weigh and dissolve the Gadodiamide reference standard in the mobile phase or a suitable diluent to a known concentration (e.g., 100 µg/mL).

• Forced Degradation Study:

  • Acid Hydrolysis: Mix the Gadodiamide stock solution with 0.1 M HCl and heat at 60°C for a specified time (e.g., 30 minutes). Neutralize with an equimolar amount of NaOH.

  • Base Hydrolysis: Mix the Gadodiamide stock solution with 0.1 M NaOH and heat at 60°C for a specified time. Neutralize with an equimolar amount of HCl.

  • Oxidative Degradation: Treat the Gadodiamide stock solution with 3% H₂O₂ at room temperature for a specified period (e.g., 7 days).

  • Thermal Degradation: Heat the solid Gadodiamide or a solution at a high temperature (e.g., 80°C) for a specified duration.

  • Photodegradation: Expose a solution of Gadodiamide to a light source that provides both UV and visible light for a defined period.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection Wavelength: Monitor at a wavelength where Gadodiamide has significant absorbance (e.g., around 200-220 nm).

  • Column Temperature: 30°C

• Analysis:

  • Inject the standard solution and the stressed samples into the HPLC system.

  • Optimize the mobile phase composition (e.g., gradient elution) to achieve good separation between the main Gadodiamide peak and any degradation product peaks.

  • The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak and from each other.

Protocol 2: Quantification of Free Gadolinium by Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

This protocol outlines the general steps for quantifying the concentration of free (unchelated) gadolinium in a Gadodiamide solution.

Objective: To determine the amount of toxic free Gd³⁺ that may have dissociated from the Gadodiamide complex.

Materials:

• ICP-MS instrument

• Gadolinium standard for ICP-MS

• Nitric acid (trace metal grade)

• Deionized water (18 MΩ·cm)

• Gadodiamide sample solution

• Internal standard (e.g., Lutetium)

Procedure:

• Sample Preparation:

  • Accurately dilute the Gadodiamide sample solution with a weak nitric acid solution (e.g., 0.4% w/w) to a concentration within the linear range of the ICP-MS instrument.

  • For speciation analysis to separate free Gd³⁺ from chelated gadolinium, a chromatographic separation step (e.g., HPLC or ion chromatography) coupled to the ICP-MS is required.

• Instrument Calibration:

  • Prepare a series of calibration standards of known gadolinium concentrations using the gadolinium ICP-MS standard.

  • Spike each standard and the sample with a known concentration of an internal standard (e.g., Lutetium) to correct for instrumental drift.

• ICP-MS Analysis:

  • Introduce the prepared samples and standards into the ICP-MS.

  • Monitor a specific isotope of gadolinium (e.g., ¹⁵⁷Gd or ¹⁵⁸Gd) and the internal standard.

• Data Analysis:

  • Generate a calibration curve by plotting the intensity of the gadolinium signal against the concentration of the standards.

  • Determine the concentration of gadolinium in the sample by comparing its signal intensity to the calibration curve, after correcting for the internal standard.

  • If a chromatographic separation was used, the concentration of free Gd³⁺ can be determined by integrating the peak corresponding to the free ion.

Visualizations

Workflow for assessing the stability of Gadodiamide.

Signaling pathways affected by free gadolinium ions.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of Free and Chelated Gadolinium Species in Nanoemulsion-Based Magnetic Resonance Imaging Contrast Agent Formulations using Hyphenated Chromatography Methods - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Gadolinium-Based Contrast Agent Accumulation and Toxicity: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How the Chemical Properties of GBCAs Influence Their Safety Profiles In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Toxicological Assessment of Gadodiamide in Normal Brain SVG P12 Cells | In Vivo [iv.iiarjournals.org]
• 6. Effect of gadolinium concentration on temperature change under magnetic field - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Nephrogenic Systemic Fibrosis in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with preclinical models of nephrogenic systemic fibrosis (NSF).

Frequently Asked Questions (FAQs)

Q1: What are the key factors to consider when choosing a gadolinium-based contrast agent (GBCA) for an NSF preclinical study?

A1: The choice of GBCA is critical. The molecular structure of the gadolinium chelate directly impacts its stability and risk of causing NSF-like symptoms. GBCAs are generally classified into two main structural categories: linear and macrocyclic. Less stable, non-ionic linear agents (like gadodiamide) are more likely to release toxic free gadolinium (Gd³⁺) ions and are therefore more frequently used to induce NSF in animal models.[1][2] Highly stable macrocyclic agents are less likely to cause fibrosis and can serve as useful comparators or controls.[2][3]

Q2: What is the most reliable method for inducing an NSF-like condition in a rodent model?

A2: Inducing a consistent and robust NSF-like phenotype can be challenging. A widely used and effective method involves a two-step process:

• Induction of Chronic Kidney Disease (CKD): Pre-existing renal impairment is a crucial prerequisite for NSF. CKD can be reliably induced in rats by feeding them a diet containing 0.25%-0.75% adenine (B156593) for several weeks.[4][5][6] This method mimics the uremic conditions seen in human patients at risk for NSF.

• Administration of a High-Risk GBCA: Following the induction of CKD, repeated intravenous injections of a less stable, linear GBCA (e.g., gadodiamide) are administered.[2] Doses are typically high (e.g., 2.5 mmol/kg daily for 5 days) to overwhelm the compromised renal clearance.[2]

This combined approach of renal impairment followed by high-dose GBCA exposure is more effective at producing the characteristic dermal fibrosis of NSF than administering GBCAs to healthy animals.

Q3: What are the most critical endpoints to measure for assessing NSF severity and mitigation in preclinical models?

A3: A multi-faceted approach is recommended for assessing NSF severity. Key endpoints include:

• Histopathology: Microscopic examination of skin and other tissues for dermal thickening, increased collagen bundle density, and increased cellularity (fibroblasts, CD34+ spindle cells).[2]

• Collagen Quantification: Measuring the hydroxyproline (B1673980) content in skin tissue provides a quantitative measure of collagen deposition, a direct marker of fibrosis.

• Skin Thickness and Dermal Cell Count: Morphometric analysis of skin biopsies can provide quantitative data on disease severity.[2]

• Biomarker Analysis: Immunohistochemical staining for profibrotic markers such as Transforming Growth Factor-beta (TGF-β), α-Smooth Muscle Actin (α-SMA), and Factor XIIIa can help elucidate the pathological mechanisms.[1][2]

• Gadolinium Tissue Concentration: Measuring gadolinium levels in skin, bone, and other organs using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) can correlate tissue deposition with fibrotic outcomes.

Troubleshooting Guide

Q1: My animals are showing skin irritation and scratching after GBCA administration, but histological analysis does not show significant dermal fibrosis. What is happening?

A1: This is a common issue. Early studies reported skin lesions that were later identified as superficial physical trauma from pruritus (itching) induced by the GBCA, rather than true dermal fibrosis. High doses of agents like gadodiamide (B1674392) can cause these effects without necessarily leading to an increase in collagen density or the presence of profibrotic cells.

Troubleshooting Steps:

• Verify Renal Impairment: Ensure that your renal failure induction protocol was successful by checking serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN) levels before GBCA administration. Insufficient renal impairment is a primary reason for the failure to develop fibrosis.

• Assess for Fibrosis-Specific Markers: Go beyond basic H&E staining. Use Masson's trichrome stain to specifically visualize collagen. Perform immunohistochemistry for key fibrosis markers like CD34, procollagen (B1174764) I, and TGF-β to confirm a fibrotic process.

• Refine the Model: Consider using a more robust model, such as the adenine-induced CKD model, which more closely replicates the human pathophysiology of NSF.[4][5]

Q2: I am observing high variability in the severity of NSF-like symptoms between animals in the same treatment group. How can I reduce this inconsistency?

A2: Inconsistent results can stem from several factors related to animal physiology and experimental procedures.

Troubleshooting Steps:

• Standardize the CKD Model: Ensure all animals have a similar degree of renal impairment before starting GBCA treatment. Group animals based on their baseline serum creatinine levels to reduce variability in renal function. The duration and concentration of adenine in the diet should be strictly controlled.[5]

• Control Administration Technique: Intravenous injections should be administered consistently. Ensure the full dose is delivered into the vein without leakage into surrounding tissue, which can cause local inflammation. Using a consistent injection rate and volume is also important.

• Monitor Animal Health: Factors like diet, housing conditions, and stress can influence inflammatory responses and disease development.[7] Ensure standardized housing and handling procedures for all animals.[7] Monitor body weight and clinical signs throughout the experiment to identify any outliers that may be experiencing unrelated health issues.

Data Presentation

Table 1: Comparison of Gadolinium (Gd) Retention and Dermal Changes Following Administration of Different GBCAs in Rats.

GBCA Type	Agent	Structure	Gd Concentration in Skin (nmol/g)	Dermal Cellularity (cells/HPF)	Epidermis Thickness (µm)
Linear (High NSF Risk)	Gadodiamide	Linear	~18.0	~160	~25
Macrocyclic (Low NSF Risk)	Gadoteric Acid	Macrocyclic	~0.1	~100 (similar to control)	~15 (similar to control)
Control	Saline	N/A	Not Detected	~100	~15

Data compiled from studies in female rats 10 weeks after a cumulative dose of 17.5 mmol/kg over 5 days.[8]

Table 2: Comparison of Gadolinium (Gd) Retention in Various Rat Organs After Repeated High-Dose Administration.

GBCA Type	Agent	Brain (µg/g)	Liver (µg/g)	Spleen (µg/g)	Kidney (µg/g)
Linear	Gadodiamide	6.9	511.6	647.8	2179.7
Linear	Gadobenate	4.7	-	-	-
Macrocyclic	Gadobutrol	1.6	-	-	-
Macrocyclic	Gadoteridol	0.0	-	-	-

Data represents median concentrations from healthy rats receiving 20 intravenous injections of 2.5 mmol/kg over 26 days.[9]

Experimental Protocols

Protocol 1: Induction of NSF-like Disease in Rats via Adenine-Induced CKD

This protocol is adapted from models demonstrating that pre-existing renal failure is critical for developing NSF-like fibrosis following GBCA administration.[4][5][6]

• Animal Model: Use male Wistar rats (8-10 weeks old, 150-200g).

• Induction of Chronic Kidney Disease (CKD):

  • Prepare a diet enriched with 0.75% (w/w) adenine.

  • Feed the rats this diet ad libitum for 4 weeks. House the animals in standard conditions with free access to water.

  • Monitor animal weight weekly. Expect weight loss in the adenine-treated group.

  • At the end of 4 weeks, confirm renal failure by measuring plasma creatinine and blood urea nitrogen (BUN). Expect significant elevations compared to control animals on a standard diet.

• GBCA Administration:

  • Following CKD confirmation, begin administration of a high-risk, linear GBCA (e.g., gadodiamide).

  • Administer the GBCA via intravenous (tail vein) injection at a dose of 2.5 mmol/kg daily for 5 consecutive days.[2]

  • A control CKD group should receive equivalent volumes of sterile saline.

• Endpoint Analysis:

  • Sacrifice animals 28 days after the final GBCA injection.[2]

  • Collect skin samples from the dorsal region for histopathological analysis and hydroxyproline quantification.

  • Collect blood for final serum chemistry analysis.

  • Collect other organs (e.g., kidney, liver, femur) for gadolinium concentration analysis via ICP-MS if desired.

Protocol 2: Quantification of Collagen via Hydroxyproline Assay

This protocol provides a method to quantify total collagen content in skin tissue samples.

• Sample Preparation:

  • Obtain a full-thickness skin biopsy (approx. 30-50 mg wet weight).[10]

  • Place the tissue sample into a pressure-tight vial with a Teflon-lined cap.

• Acid Hydrolysis:

  • Add 100 µL of 12 N Hydrochloric Acid (HCl) to the 100 µL sample in the vial.[11]

  • Seal the vial tightly and incubate at 120°C for 3 hours (or 95°C for 24 hours) to hydrolyze the tissue and release amino acids.[11]

  • After hydrolysis, cool the samples to room temperature.

  • Clarify the hydrolysate by centrifuging at 10,000 x g for 5 minutes and collecting the supernatant.[11]

• Assay Procedure (Colorimetric Method):

  • Evaporate a known volume (e.g., 10 µL) of the hydrolyzed sample to dryness under vacuum to remove residual HCl.[11]

  • Reconstitute the sample in assay buffer.

  • Add Chloramine-T reagent and incubate at room temperature for 20-30 minutes. This oxidizes the hydroxyproline.[11][12]

  • Add DMAB (Ehrlich's) reagent and incubate at 60-65°C for 45-90 minutes. This reaction forms a chromophore.[12][13]

  • Cool the samples and read the absorbance at 550-560 nm using a spectrophotometer.

• Quantification:

  • Prepare a standard curve using known concentrations of pure hydroxyproline.

  • Calculate the hydroxyproline concentration in the samples based on the standard curve. The amount of collagen can be estimated assuming hydroxyproline constitutes approximately 13.5% of collagen by weight.[11]

Mandatory Visualizations

Caption: Workflow for inducing and evaluating NSF in a rodent model.

Caption: Simplified TGF-β signaling cascade in NSF pathogenesis.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. researchgate.net [researchgate.net]
• 3. Skin Gadolinium Following Use of MR Contrast Agents in a Rat Model of Nephrogenic Systemic Fibrosis - University of Regensburg Publication Server [epub.uni-regensburg.de]
• 4. Adenine-induced animal model of chronic kidney disease: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Adenine model of chronic renal failure in rats to determine whether MCC950, an NLRP3 inflammasome inhibitor, is a renopreventive - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The systemic flaws in status quo science - Beyond Animal Research (BAR) [beyondanimalresearch.org.nz]
• 8. Total gadolinium tissue deposition and skin structural findings following the administration of structurally different gadolinium chelates in healthy and ovariectomized female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mriquestions.com [mriquestions.com]
• 10. file.elabscience.com [file.elabscience.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Validating Gadodiamide MRI Findings with Histopathology: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate interpretation of Magnetic Resonance Imaging (MRI) data is paramount. When utilizing gadodiamide (B1674392), a linear, non-ionic gadolinium-based contrast agent (GBCA), understanding the correlation between in vivo imaging signals and ex vivo histopathological findings is critical for robust and reliable research outcomes. This guide provides a comparative overview of experimental data validating gadodiamide MRI findings with histopathology, offering detailed protocols and insights into the underlying biological processes.

Gadodiamide enhances MRI signals by shortening the T1 relaxation time of water protons in its vicinity.[1][2] Its distribution and retention in tissues can lead to signal alterations on T1-weighted images.[3][4] Histopathological analysis serves as the gold standard for validating these imaging findings, providing a microscopic view of tissue structure and cellular detail. This allows for the direct correlation of MRI signal intensities with gadolinium deposition and any associated pathological changes, such as fibrosis.[5][6]

Quantitative Comparison of Gadodiamide MRI and Histopathology

The following tables summarize quantitative data from preclinical studies, comparing gadodiamide with other GBCAs in terms of gadolinium (Gd) tissue concentration and associated histopathological findings.

Table 1: Gadolinium Concentration in Rodent Tissues Following Administration of Gadodiamide vs. Other GBCAs

Tissue	Gadodiamide (nmol Gd/g)	Gadopentetate Dimeglumine (nmol Gd/g)	Gadobutrol (nmol Gd/g)	Gadoteridol (nmol Gd/g)	Reference
Brain	11.1 ± 5.1	13.1 ± 7.3	0.7 ± 0.4	0.5 ± 0.2	[7]
Skin	1472 ± 115	80.8 ± 6.2	1.1 ± 0.5	1.7 ± 0.8	[7]

Data presented as mean ± standard deviation. Higher values indicate greater gadolinium retention.

Table 2: Histopathological Findings in Rodent Skin Following Repeated Administration of GBCAs

GBCA	Macroscopic Lesions	Histological Findings	Reference
Gadodiamide	NSF-like skin lesions in 4/10 animals	Fibrosis and mononuclear cell infiltration	[7]
Gadopentetate Dimeglumine	None	No significant findings	[7]
Gadobutrol	None	No significant findings	[7]
Gadoteridol	None	No significant findings	[7]

NSF: Nephrogenic Systemic Fibrosis

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of research findings. Below are representative experimental protocols for validating gadodiamide MRI with histopathology in a rodent model.

Animal Model and GBCA Administration

A commonly used animal model is the Sprague-Dawley or Wistar rat.[8][9][10] For studies investigating the long-term effects and potential toxicity of gadodiamide, a repeated-dosing regimen is often employed.

• Animals: Male Wistar-Han rats are randomly assigned to different groups: a control group receiving saline and experimental groups receiving different GBCAs.[7]

• Dosage and Administration: Animals receive multiple intravenous injections of gadodiamide. A representative protocol involves 20 daily injections at a dose of 2.5 mmol Gd/kg body weight.[7] For single-dose kinetic studies, a dose of 0.6 mmol/kg can be used.[8]

In Vivo MRI Acquisition

MRI scans are performed to assess signal intensity changes in tissues of interest.

• MRI System: A 7T MRI system can be utilized for high-resolution imaging in small animals.[10]

• Sequences: T1-weighted and T2 mapping sequences are acquired to detect gadolinium retention.[10]

• Image Analysis: Signal intensity ratios between regions of interest (e.g., deep cerebellar nuclei) and a reference region (e.g., pons) are calculated to quantify signal changes.[4]

Histopathological Analysis

Following the final MRI scan, animals are euthanized, and tissues are collected for histopathological examination.

• Tissue Processing: Brain and skin samples are fixed in neutral buffered formalin or Karnovsky's fixative, processed, and embedded in paraffin.[8]

• Staining: Tissue sections are stained with Hematoxylin and Eosin (H&E) for general morphology and Cresyl violet (Nissl stain) for neuronal assessment.[7]

• Immunohistochemistry: Specific antibodies can be used to detect markers of fibrosis, such as Transforming Growth Factor-β (TGF-β) and fibronectin.[5]

Gadolinium Concentration Measurement

To quantify the amount of gadolinium retained in tissues, highly sensitive analytical techniques are employed.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique is used to measure the total gadolinium concentration in tissue homogenates.[7][10]

• Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS): LA-ICP-MS provides spatially resolved measurements of gadolinium distribution within a tissue section, allowing for correlation with specific histological structures.[7][8]

Visualizing Experimental Workflows and Signaling Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate complex experimental processes and biological pathways.

Caption: Experimental workflow for correlating gadodiamide MRI with histopathology.

The development of fibrosis is a key histopathological finding associated with gadodiamide in some contexts. The Transforming Growth Factor-β (TGF-β) signaling pathway is a central mediator of fibrogenesis.[1][11][12]

Caption: TGF-β signaling in gadolinium-induced fibrosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Transforming Growth Factor-β Signaling in Fibrotic Diseases and Cancer-Associated Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gadolinium Deposition in Brain: Current Scientific Evidence and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neurology.org [neurology.org]
• 5. Type of MRI contrast, tissue gadolinium, and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Type of MRI contrast, tissue gadolinium, and fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Histology and Gadolinium Distribution in the Rodent Brain After the Administration of Cumulative High Doses of Linear and Macrocyclic Gadolinium-Based Contrast Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Repeat and single dose administration of gadodiamide to rats to investigate concentration and location of gadolinium and the cell ultrastructure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Contrast-enhanced MRI with gadodiamide injection in rat disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of Detection of Gadodiamide Brain Retention in Rats Using Quantitative T2 Mapping and Intraperitoneal Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. TGF-β signaling in fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TGF-β signaling in fibrosis | Semantic Scholar [semanticscholar.org]

Unraveling the Stability of Linear GBCAs: A Comparative Analysis of Gadodiamide

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the physicochemical properties, stability, and safety profiles of Gadodiamide in comparison to other linear gadolinium-based contrast agents (GBCAs).

The use of gadolinium-based contrast agents (GBCAs) has become indispensable in magnetic resonance imaging (MRI), significantly enhancing diagnostic capabilities. However, concerns regarding the safety of these agents, particularly the less stable linear GBCAs, have prompted extensive research. This guide provides a detailed comparative analysis of Gadodiamide (a non-ionic, linear GBCA) against other linear agents, focusing on their stability, potential for gadolinium release, and the subsequent toxicological implications. This objective comparison is supported by experimental data and detailed methodologies to aid researchers in their understanding and evaluation of these contrast agents.

Physicochemical Properties and Stability: A Quantitative Comparison

The stability of a GBCA is a critical determinant of its safety profile. It is characterized by both thermodynamic and kinetic stability. Thermodynamic stability refers to the strength of the bond between the gadolinium ion (Gd³⁺) and the chelating ligand, while kinetic stability relates to the rate at which the complex dissociates. Lower stability increases the risk of Gd³⁺ release, a toxic species that can deposit in tissues.

Linear GBCAs are generally less stable than their macrocyclic counterparts. Among linear agents, there are further distinctions based on their ionic character. Non-ionic linear agents, such as Gadodiamide, have been shown to be among the least stable GBCAs.[1][2]

Below are tables summarizing the key physicochemical and stability parameters for Gadodiamide and other representative linear GBCAs.

Table 1: Physicochemical Properties of Selected Linear GBCAs

Property	Gadodiamide	Gadopentetate Dimeglumine	Gadoversetamide
Chemical Structure	Linear, Non-ionic	Linear, Ionic	Linear, Non-ionic
Molecular Weight ( g/mol )	573.66	938.0	589.69
Osmolality (mOsm/kg H₂O) at 37°C	780	1960	771
Viscosity (cP) at 37°C	2.9	8.2	2.8

Table 2: Thermodynamic and Kinetic Stability of Selected Linear GBCAs

Stability Parameter	Gadodiamide	Gadopentetate Dimeglumine	Gadoversetamide
Thermodynamic Stability (log Ktherm)	16.9	22.4	16.9
Conditional Stability (log Kcond at pH 7.4)	14.9	17.7	Not Widely Reported
Dissociation Half-life (t1/2) in acidic conditions (pH 1, 25°C)	~10 seconds	Not Widely Reported	Not Widely Reported

Note: Stability constants can vary slightly between different sources and experimental conditions.

Experimental Protocols for Stability and Toxicity Assessment

The data presented in this guide are derived from various in vitro and in vivo experimental models. Understanding the methodologies employed is crucial for interpreting the results.

In Vitro Stability Assessment: Transmetallation Assay

Transmetallation is a key process where endogenous ions, such as zinc (Zn²⁺), compete with Gd³⁺ for the chelating ligand, leading to the release of free gadolinium.[3]

Objective: To assess the kinetic stability of a GBCA by measuring the rate of Gd³⁺ displacement by a competing metal ion.

Methodology:

• Preparation of Solutions: Solutions of the GBCA (e.g., Gadodiamide) and a competing metal salt (e.g., zinc chloride) are prepared in a physiologically relevant buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: The GBCA solution is mixed with the competing metal ion solution and incubated at a controlled temperature (e.g., 37°C).

• Sampling: Aliquots are taken from the reaction mixture at various time points.

• Analysis: The concentration of released Gd³⁺ or the remaining intact GBCA is quantified using techniques such as:

  • High-Performance Liquid Chromatography (HPLC): Separates the intact GBCA from the dissociated components.[4]

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Measures the total elemental gadolinium.

  • Relaxometry: Measures the change in the T1 relaxation rate of the solution, which is sensitive to the presence of free Gd³⁺.[3]

• Data Analysis: The rate of dissociation and the dissociation half-life are calculated from the time-course data.

In Vivo Gadolinium Retention Studies in a Rat Model

Animal models are instrumental in understanding the long-term biodistribution and retention of gadolinium following GBCA administration.

Objective: To quantify and compare the amount of gadolinium retained in various tissues after administration of different GBCAs.[5][6][7]

Methodology:

• Animal Model: Healthy Sprague-Dawley rats are commonly used.

• GBCA Administration: Rats receive single or multiple intravenous (IV) or intraperitoneal (IP) injections of the GBCAs being compared (e.g., Gadodiamide vs. another linear GBCA) at clinically relevant or supratherapeutic doses.[5][8] A control group receives saline.

• Time Points: Animals are euthanized at various time points after the final injection (e.g., 1 day, 1 week, 1 month, 1 year) to assess both short-term and long-term retention.[5][7]

• Tissue Collection: Key organs and tissues, such as the brain (cerebellum, deep cerebellar nuclei), kidneys, liver, skin, and bone (femur), are harvested.[5][7]

• Gadolinium Quantification: The total gadolinium content in the collected tissues is measured using highly sensitive analytical techniques:

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Provides precise quantification of the total gadolinium concentration in digested tissue samples.[5][8]

  • Laser Ablation-Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS): Allows for the spatial mapping of gadolinium distribution within a tissue section.

• Data Analysis: Gadolinium concentrations in different tissues are compared between the groups that received different GBCAs and over time to determine the extent of retention and clearance.

Signaling Pathways in Gadolinium-Induced Toxicity

The release of free Gd³⁺ from less stable GBCAs like Gadodiamide can trigger a cascade of cellular events leading to toxicity, most notably nephrogenic systemic fibrosis (NSF) and gadolinium deposition in the brain. The underlying mechanisms involve complex signaling pathways related to oxidative stress, inflammation, and fibrosis.

Gadolinium-Induced Oxidative Stress and Cellular Damage

Free gadolinium ions can induce the production of reactive oxygen species (ROS), leading to oxidative stress and subsequent cellular damage.[9][10][11]

References

• 1. cds.ismrm.org [cds.ismrm.org]
• 2. Efficiency, thermodynamic and kinetic stability of marketed gadolinium chelates and their possible clinical consequences: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative transmetallation kinetics and thermodynamic stability of gadolinium-DTPA bis-glucosamide and other magnetic resonance imaging contrast media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.rsna.org [pubs.rsna.org]
• 6. pubs.rsna.org [pubs.rsna.org]
• 7. Long-Term Evaluation of Gadolinium Retention in Rat Brain After Single Injection of a Clinically Relevant Dose of Gadolinium-Based Contrast Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Detection of Gadodiamide Brain Retention in Rats Using Quantitative T2 Mapping and Intraperitoneal Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gadolinium-induced oxidative stress triggers endoplasmic reticulum stress in rat cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Gadolinium Oxide Nanoparticles Induce Toxicity in Human Endothelial HUVECs via Lipid Peroxidation, Mitochondrial Dysfunction and Autophagy Modulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gadodiamide and Macrocyclic Contrast Agents in Preclinical Imaging

In the realm of preclinical magnetic resonance imaging (MRI), the choice of a gadolinium-based contrast agent (GBCA) is critical for achieving high-quality data and ensuring translational relevance. GBCAs enhance diagnostic sensitivity by shortening the T1 relaxation time of protons, leading to a brighter signal on T1-weighted images.[1][2] They are broadly categorized into two structural classes: linear and macrocyclic. Gadodiamide (B1674392) (Omniscan) is a non-ionic, linear agent, while macrocyclic agents like gadoteridol (B1662839) (ProHance), gadobutrol (B1674391) (Gadavist/Gadovist), and gadoterate (B1198928) meglumine (B1676163) (Dotarem) feature the gadolinium (Gd³⁺) ion encapsulated within a rigid, cage-like ligand.[3][4][5]

This structural difference is paramount, as it dictates the stability of the complex. Macrocyclic agents are known to be more stable and less prone to releasing the toxic free Gd³⁺ ion in vivo compared to their linear counterparts.[3][6] This guide provides an objective comparison between gadodiamide and various macrocyclic agents, focusing on performance, safety, and biodistribution, supported by experimental data from preclinical studies.

Data Presentation: Quantitative Comparison

The following tables summarize key performance and safety metrics derived from comparative preclinical studies.

Table 1: Signal Enhancement in a Rat Brain Glioma Model

This table presents data from a study comparing gadodiamide with the macrocyclic agent gadobutrol at equivalent doses (0.1 mmol/kg) in a rat brain glioma model.[7]

Parameter	Magnetic Field Strength	Improvement with Gadobutrol vs. Gadodiamide
Signal-to-Noise Ratio (SNR)	3 T	11.8% to 16.0%
1.5 T	7.0% to 11.1%
Contrast-to-Noise Ratio (CNR)	3 T	30.5% to 35.4%
1.5 T	27.1% to 35.8%
Contrast Enhancement (CE)	3 T	27.1% to 31.5%
1.5 T	23.8% to 29.5%

All differences were reported as statistically significant (P < 0.0001–0.05).[7]

Table 2: Gadolinium Retention in Brain Tissue (Rat Models)

This table compares the concentration of residual gadolinium in the cerebellum of rats following repeated administrations of gadodiamide versus the macrocyclic agent gadoterate meglumine.

Agent	Time After Last Injection	Gadolinium Concentration (nmol/g)	Key Finding
Gadodiamide (Linear)	1 Year	2.45 ± 0.35	75% of the initial gadolinium detected was retained.[8]
Gadoterate (Macrocyclic)	1 Year	0.07 ± 0.03 (background levels)	Rapid, time-dependent washout of the intact chelate.[8]

Table 3: Gadolinium Retention in Various Rat Organs

This table shows gadolinium concentrations in different organs 17 days after administration of linear versus macrocyclic agents.

Agent Type	Agent(s)	Kidney Cortex (nmol/g)	Brain (nmol/g)	Bone (μg Gd/g)
Linear	Gadodiamide	~1720[9]	1-3[10]	1.77 ± 0.704[11]
Macrocyclic	Gadoteridol	~350[9]	-	0.477 ± 0.271[11]
Macrocyclic	Gadobutrol, Gadoterate	Higher retention than Gadoteridol[9]	-	-

Note: Data is compiled from multiple studies with different protocols and may not be directly comparable.

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating preclinical findings.

Protocol 1: Comparison of Signal Enhancement in a Rat Brain Glioma Model[7]

• Objective: To compare the enhancement characteristics of gadodiamide and gadobutrol in a rat brain tumor model.

• Animal Model: 54 rats were intracranially injected with glioma cells.

• Experimental Groups:

  • Group 1 (3 T): Animals received both gadodiamide and gadobutrol (0.1 mmol/kg) in a randomized order, with 24 hours between injections. Scans were performed at 3 T.

  • Group 2 (1.5 T): Similar procedure to Group 1, but scans were performed at 1.5 T.

  • Group 3 (Dose Comparison): Rats received a standard dose of gadobutrol at 1.5 T and a half-dose at 3 T.

• Imaging Protocol: MRI scans were performed to acquire T1-weighted images before and at multiple time points after contrast administration.

• Data Analysis: Signal-to-Noise Ratio (SNR), Contrast-to-Noise Ratio (CNR), and Contrast Enhancement (CE) were calculated for the tumor region and compared between agents. Statistical significance was determined using appropriate tests.

Protocol 2: Long-Term Gadolinium Retention and Speciation in Rats[8]

• Objective: To compare the long-term brain elimination kinetics and chemical form of gadolinium after repeated injections of gadodiamide or gadoterate meglumine.

• Animal Model: 140 healthy nine-week-old rats were used.

• Experimental Groups:

  • Gadodiamide Group: Received five weekly injections of gadodiamide (2.4 mmol Gd/kg).

  • Gadoterate Group: Received five weekly injections of gadoterate meglumine (2.4 mmol Gd/kg).

• Methodology:

  • MRI: T1-weighted MRI was performed at multiple time points up to 12 months after the final injection to assess signal intensity changes in the deep cerebellar nuclei (DCN).

  • Tissue Analysis: Animals were sacrificed at various time points (1 week to 12 months). Brain and plasma were collected to measure total gadolinium concentration using inductively coupled plasma mass spectrometry (ICP-MS).

  • Speciation Analysis: Cerebellum samples underwent size exclusion chromatography and hydrophilic interaction liquid chromatography coupled with ICP-MS to determine if the gadolinium was still chelated or bound to macromolecules.

Mandatory Visualization

Logical Relationship: Stability and Dissociation of GBCAs

The fundamental difference between linear and macrocyclic GBCAs lies in their kinetic and thermodynamic stability. The following diagram illustrates the higher propensity of linear agents like gadodiamide to undergo transmetallation and release free Gd³⁺ compared to the more stable macrocyclic structure.

Caption: Comparative stability of linear vs. macrocyclic GBCAs.

Experimental Workflow: Preclinical GBCA Comparison

This diagram outlines a typical experimental workflow for comparing the efficacy and biodistribution of different GBCAs in a preclinical cancer model.

Caption: Workflow for comparing GBCAs in preclinical models.

Conclusion

The preclinical data strongly indicates that macrocyclic GBCAs offer significant advantages over the linear agent gadodiamide. In a rat brain glioma model, the macrocyclic agent gadobutrol demonstrated statistically significant improvements in lesion enhancement, as measured by SNR, CNR, and CE.[7] Perhaps more critically for drug development and safety assessment, studies consistently show that gadodiamide leads to substantially higher and longer-term retention of gadolinium in tissues, particularly the brain and bone, compared to macrocyclic agents like gadoterate meglumine and gadoteridol.[8][11] After repeated administration of gadodiamide, a large portion of the gadolinium is retained and binds to macromolecules, whereas macrocyclic agents are largely cleared from the body as intact chelates.[8]

For researchers, scientists, and drug development professionals, these findings underscore the importance of selecting a contrast agent based on its stability profile. While all GBCAs enhance image contrast, the lower gadolinium retention associated with macrocyclic agents presents a more favorable safety profile, which is a critical consideration for longitudinal preclinical studies that may translate to human clinical trials.

References

• 1. Preclinical Safety Assessment of Gadopiclenol: A High-Relaxivity Macrocyclic Gadolinium-Based MRI Contrast Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajnr.org [ajnr.org]
• 3. appliedradiology.com [appliedradiology.com]
• 4. Gadolinium-Based Contrast Agent Use, Their Safety, and Practice Evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mriquestions.com [mriquestions.com]
• 6. Comparison of the biological effects of gadodiamide (Omniscan) and gadoteridol (ProHance) by means of multi-organ and plasma metabolomics - Analyst (RSC Publishing) DOI:10.1039/D3AN00353A [pubs.rsc.org]
• 7. Evaluation of gadodiamide versus gadobutrol for contrast-enhanced MR imaging in a rat brain glioma model at 1.5 and 3 T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsna.org [pubs.rsna.org]
• 10. researchgate.net [researchgate.net]
• 11. Biodistribution of gadolinium-based contrast agents, including gadolinium deposition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gadodiamide-Enhanced MRI with Alternative Imaging Modalities

For researchers, scientists, and drug development professionals, the selection of an appropriate imaging modality is paramount for accurate and reliable results. This guide provides a comprehensive cross-validation of Gadodiamide-enhanced Magnetic Resonance Imaging (MRI) with other key imaging techniques, supported by experimental data and detailed protocols.

Gadodiamide is a gadolinium-based contrast agent (GBCA) utilized to enhance the quality of MRI scans. Its paramagnetic properties shorten the T1 relaxation time of surrounding water protons, resulting in a brighter signal in tissues where the agent accumulates. This enhancement is crucial for the detection and characterization of various pathologies. However, the performance of Gadodiamide-enhanced MRI relative to other imaging modalities such as non-contrast MRI, Computed Tomography (CT), Positron Emission Tomography (PET), and Contrast-Enhanced Ultrasound (CEUS) is a critical consideration in clinical and research settings.

Quantitative Performance Comparison

The following tables summarize the quantitative performance of Gadodiamide-enhanced MRI in comparison to other imaging modalities based on available clinical data.

Table 1: Detection of Brain Metastases

Imaging Modality	Number of Lesions Detected (Mean per patient)	Sensitivity	Specificity	Reference
Gadodiamide-Enhanced MRI (0.1 mmol/kg)	10.9	-	-	[1]
Gadodiamide-Enhanced MRI (0.3 mmol/kg)	14.1	-	-	[1]
Non-Contrast MRI	7.6	-	-	[1]
Contrast-Enhanced CT	8.8	-	-	[1]
Gadolinium-Enhanced MRI (General)	-	77%	99%	[2]
18FDG PET/PET-CT	-	21%	100%	[2]

Data for Gadolinium-Enhanced MRI (General) and 18FDG PET/PET-CT are from a meta-analysis and may not exclusively feature Gadodiamide.

Table 2: Detection of Bone Metastases

Imaging Modality	Patient-Based Sensitivity	Patient-Based Specificity	Reference
Gadolinium-Enhanced MRI (General)	83.7%	97.7%	[3]
FDG PET/CT	80.3%	98.9%	[3]

This meta-analysis compares gadolinium-enhanced MRI in general with FDG PET/CT.

Table 3: Characterization of Focal Liver Lesions

Imaging Modality	Sensitivity	Specificity	Reference
Contrast-Enhanced Ultrasound (CEUS)	85%	87%	[4]
MRI with Liver-Specific Contrast Agent	95%	95%	[4]

This study provides a proxy comparison for liver lesion characterization, as a direct comparison with Gadodiamide was not available.

Table 4: Evaluation of Head and Neck Tumors

Imaging Modality	Contrast-to-Noise Ratio (Tumor vs. White Matter)	Percentage Enhancement	Reference
Gadodiamide (0.3 mmol/kg)	Significantly Higher	Significantly Higher	[5]
Gadopentetate Dimeglumine (0.1 mmol/kg)	Lower	Lower	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of experimental protocols from key comparative studies.

Protocol 1: Comparative Study of Gadodiamide-Enhanced MRI, Non-Contrast MRI, and Contrast-Enhanced CT for Brain Metastases

• Study Design: Sixteen patients with known brain metastases underwent imaging with all three modalities.

• Gadodiamide-Enhanced MRI Protocol:

  • Scanner: 1.5T MRI scanner.

  • Sequences: Pre-contrast T1-weighted spin-echo, T2-weighted spin-echo.

  • Contrast Administration: An initial dose of 0.1 mmol/kg of Gadodiamide was administered intravenously, followed by T1-weighted spin-echo imaging. Subsequently, an additional 0.2 mmol/kg of Gadodiamide was administered (cumulative dose of 0.3 mmol/kg), followed by a final T1-weighted spin-echo sequence.

• Non-Contrast MRI Protocol: T1-weighted and T2-weighted spin-echo sequences were performed before contrast administration.

• Contrast-Enhanced CT Protocol:

  • Scanner: Somatom DRH.

  • Contrast: 100 ml of iopamidol (B1672082) (300 mg I/ml).

  • Imaging: 5-mm thick slices were obtained after contrast administration.

• Data Analysis: The number of detected lesions for each modality was counted and compared.

Protocol 2: Meta-Analysis of Gadolinium-Enhanced MRI versus 18FDG PET/PET-CT for Brain Metastases in Lung Cancer

• Study Selection: A systematic review of studies directly comparing the diagnostic performance of gadolinium-enhanced MRI and 18FDG PET/PET-CT for the detection of brain metastases in lung cancer patients.

• Data Extraction: Data on sensitivity and specificity were extracted from each included study.

• Statistical Analysis: Pooled sensitivity and specificity were calculated using a bivariate mixed-effects model. Summary receiver operating characteristic (SROC) curves were generated to summarize the overall diagnostic performance.

Protocol 3: Comparison of Contrast-Enhanced Ultrasound and MRI with a Liver-Specific Contrast Agent for Focal Liver Lesions

• Patient Population: Patients with suspected hepatocellular adenoma (HCA) or focal nodular hyperplasia (FNH).

• Contrast-Enhanced Ultrasound (CEUS) Protocol:

  • Contrast Agent: Sulfur hexafluoride microbubbles.

  • Imaging: Real-time imaging of the liver was performed during and after the intravenous injection of the contrast agent to assess the vascular enhancement pattern of the lesions.

• MRI Protocol:

  • Contrast Agent: Gadobenate dimeglumine (a liver-specific contrast agent).

  • Imaging: T1-weighted and T2-weighted sequences were acquired before and after contrast administration, including dynamic arterial, portal venous, and delayed phases, as well as a hepatobiliary phase.

• Data Analysis: The diagnostic performance (sensitivity and specificity) of each modality for differentiating HCA and FNH was calculated and compared, with histopathology or concordant findings as the reference standard.

Visualizing the Cross-Validation Workflow

A generalized workflow for the cross-validation of an imaging modality like Gadodiamide-enhanced MRI against another imaging technique is essential for systematic evaluation.

Caption: Generalized workflow for a cross-modal imaging validation study.

This guide provides a foundational comparison of Gadodiamide-enhanced MRI with other imaging modalities. The choice of imaging technique should always be guided by the specific clinical or research question, patient characteristics, and the strengths and limitations of each modality. Further head-to-head comparative studies are warranted to provide more definitive evidence across a broader spectrum of clinical applications.

References

• 1. Comparison of Gadolinium-enhanced MRI and 18FDG PET/PET-CT for the diagnosis of brain metastases in lung cancer patients: A meta-analysis of 5 prospective studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparing MRI, CT, and PET Scans: How They Work and When They’re Used | UNC Health Appalachian [unchealthappalachian.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of FDG PET/CT and gadolinium-enhanced MRI for the detection of bone metastases in patients with cancer: a meta-analysis [pubmed.ncbi.nlm.nih.gov]
• 5. MRI vs. PET Scan: Which One You Should Get and Why [healthline.com]

A Head-to-Head Comparison of Omniscan and Magnevist in Research Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of two widely studied gadolinium-based contrast agents (GBCAs), Omniscan (gadodiamide) and Magnevist (gadopentetate dimeglumine). Both are linear, non-ionic GBCAs that have been extensively used in preclinical and clinical magnetic resonance imaging (MRI). This comparison focuses on their performance in research models, summarizing key experimental data on their physicochemical properties, relaxivity, pharmacokinetics, contrast enhancement efficacy, and safety profiles.

Physicochemical Properties and Relaxivity

The efficacy of a GBCA is fundamentally linked to its relaxivity, which is the measure of its ability to shorten the T1 and T2 relaxation times of water protons. This property is influenced by the physicochemical characteristics of the contrast agent.

Property	Omniscan (Gadodiamide)	Magnevist (Gadopentetate Dimeglumine)	Reference
Molecular Structure	Linear, non-ionic chelate of gadolinium with DTPA-BMA	Linear, ionic chelate of gadolinium with DTPA	[1]
Molecular Weight	573.66 g/mol	938.0 g/mol (dimeglumine salt)	[1]
Osmolality (at 37°C)	789 mOsm/kg	1960 mOsm/kg	[2]
Viscosity (at 20°C)	2.0 mPa·s	4.9 mPa·s	[1]
T1 Relaxivity (r1) in Water (20 MHz, 37°C)	~4.1 mM⁻¹s⁻¹	~4.3 mM⁻¹s⁻¹	[1]
T1 Relaxivity (r1) in Plasma (1.5T, 37°C)	4.3 L mmol⁻¹s⁻¹	4.5 L mmol⁻¹s⁻¹	[2]

Experimental Protocol: In Vitro Relaxivity Measurement

Objective: To determine and compare the T1 and T2 relaxivities of Omniscan and Magnevist in a controlled in vitro environment.

Methodology:

• Sample Preparation: Stock solutions of Omniscan and Magnevist are prepared in deionized water or a buffered solution (e.g., phosphate-buffered saline, PBS) to a known concentration. A series of dilutions are then made to obtain a range of concentrations (e.g., 0.1, 0.25, 0.5, 1.0, and 2.0 mM).

• Phantom Preparation: The diluted contrast agent solutions are placed in phantoms, which are typically small tubes or vials that can be inserted into the MRI scanner. A control phantom containing only the solvent is also prepared.

• MRI Acquisition: The phantoms are placed in an MRI scanner, and T1 and T2 relaxation times are measured.

  • T1 Measurement: An inversion recovery spin-echo (IR-SE) pulse sequence is commonly used. A series of images are acquired with varying inversion times (TI).

  • T2 Measurement: A multi-echo spin-echo (MESE) pulse sequence is typically employed, acquiring images at multiple echo times (TE).

• Data Analysis:

  • The signal intensity from a region of interest (ROI) within each phantom is measured for each TI (for T1) or TE (for T2).

  • The T1 relaxation time for each concentration is calculated by fitting the signal intensity versus TI data to the inversion recovery signal equation.

  • The T2 relaxation time for each concentration is calculated by fitting the signal intensity versus TE data to a mono-exponential decay function.

  • The relaxation rates (R1 = 1/T1 and R2 = 1/T2) are plotted against the contrast agent concentration.

  • The relaxivities (r1 and r2) are determined from the slope of the linear regression of the R1 and R2 versus concentration plots, respectively.

In Vitro Relaxivity Measurement Workflow.

Pharmacokinetics in Animal Models

The pharmacokinetic profile of a GBCA dictates its distribution, metabolism, and excretion, which are critical for both efficacy and safety.

Parameter	Omniscan (Gadodiamide)	Magnevist (Gadopentetate Dimeglumine)	Animal Model	Reference
Distribution Half-life	~2 minutes	~2 minutes	Rat	[3]
Elimination Half-life	~18 minutes	~20 minutes	Rat	[3]
Route of Excretion	Primarily renal	Primarily renal	Rat	[3]
Urinary Excretion (24h)	~94%	~95%	Rat	[3]

Experimental Protocol: Pharmacokinetic Study in Rats

Objective: To compare the pharmacokinetic profiles of Omniscan and Magnevist in a rat model.

Methodology:

• Animal Model: Male Wistar or Sprague-Dawley rats are typically used. Animals are cannulated in the femoral artery and vein for blood sampling and contrast agent administration, respectively.

• Contrast Agent Administration: A single intravenous bolus of Omniscan or Magnevist is administered at a clinically relevant dose (e.g., 0.1 mmol/kg).

• Blood Sampling: Blood samples are collected at multiple time points post-injection (e.g., 1, 3, 5, 10, 20, 30, 60, 90, and 120 minutes).

• Urine and Feces Collection: Animals are housed in metabolic cages for the collection of urine and feces over a 24-hour period.

• Sample Analysis: The concentration of gadolinium in plasma, urine, and feces is determined using inductively coupled plasma mass spectrometry (ICP-MS).

• Pharmacokinetic Modeling: The plasma concentration-time data are fitted to a pharmacokinetic model (typically a two-compartment model) to determine parameters such as distribution and elimination half-lives, volume of distribution, and clearance.

Contrast Enhancement in CNS Imaging

Both Omniscan and Magnevist have been shown to be effective in enhancing the contrast of lesions in the central nervous system (CNS).

Finding	Omniscan (Gadodiamide)	Magnevist (Gadopentetate Dimeglumine)	Study Design	Reference
Lesion Enhancement	60% of patients with structural abnormalities showed enhancement.	44% of patients with structural abnormalities showed enhancement.	Double-blind, randomized, parallel phase III study in 60 adult patients.	[4]
Diagnostic Confidence	Increased diagnostic confidence in 95% of cases with enhancement.	Increased diagnostic confidence in 95% of cases with enhancement.	Double-blind, comparative study in 79 patients.	[5]

Experimental Protocol: In Vivo Contrast Enhancement in a CNS Tumor Model

Objective: To compare the efficacy of Omniscan and Magnevist in enhancing the visualization of brain tumors in a rat glioma model.

Methodology:

• Animal Model: A glioma model is established in rats (e.g., by intracranial implantation of C6 glioma cells).

• MRI Protocol:

  • Pre-contrast T1-weighted and T2-weighted images are acquired.

  • Omniscan or Magnevist is administered intravenously at a dose of 0.1 mmol/kg.

  • Post-contrast T1-weighted images are acquired at multiple time points (e.g., immediately after injection and at 5, 10, 15, and 30 minutes post-injection).

• Image Analysis:

  • Regions of interest (ROIs) are drawn around the tumor and in a contralateral normal brain region on both pre- and post-contrast images.

  • The signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR) are calculated.

  • The percentage of signal enhancement in the tumor is determined.

• Statistical Analysis: The enhancement parameters for the Omniscan and Magnevist groups are compared using appropriate statistical tests (e.g., t-test or ANOVA).

In Vivo CNS Tumor Contrast Enhancement Workflow.

Safety Profile and Cellular Toxicity

A critical aspect of any contrast agent is its safety profile. Both Omniscan and Magnevist have been associated with a rare but serious condition known as nephrogenic systemic fibrosis (NSF) in patients with severe renal impairment.[6] The risk is considered higher for linear GBCAs like Omniscan and Magnevist compared to macrocyclic agents.

Cellular Toxicity Mechanisms

In vitro studies have begun to elucidate the cellular mechanisms underlying the toxicity of these agents. Gadodiamide (B1674392) (Omniscan) has been shown to induce apoptosis in normal brain glial cells at high concentrations. This process involves the mitochondrial pathway, characterized by the release of cytochrome c and the activation of caspases.[7]

Comparative Cellular Toxicity Pathways.

Conclusion

Omniscan and Magnevist are both effective linear gadolinium-based contrast agents with similar pharmacokinetic profiles and efficacy in CNS imaging. Magnevist has a higher osmolality and viscosity compared to Omniscan. Both agents have been associated with a risk of NSF in patients with severe renal impairment. In vitro studies suggest that at high concentrations, gadodiamide can induce apoptosis through the mitochondrial pathway. The choice between these agents in a research setting may depend on the specific requirements of the study, including the desired physicochemical properties and the safety considerations for the animal model being used. For future research, particularly in models of renal impairment, the potential for gadolinium deposition and cellular toxicity should be a key consideration.

References

• 1. Comparative study of the physicochemical properties of six clinical low molecular weight gadolinium contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Gadobenate Dimeglumine and Gadodiamide in the Evaluation of Spinal Vascular Anatomy with MR Angiography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A double-blind, comparative study of gadodiamide injection and gadopentetate dimeglumine in MRI of the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Comparative Studies of Different Gadolinium Agents in Brain Tumors: Differences between Gadolinium Chelates and Their Possible Influence on Imaging Features - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gadolinium Magnetic Resonance Imaging - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Quantitative Comparison of Relaxivity Between Gadodiamide and Gadobutrol

In the landscape of gadolinium-based contrast agents (GBCAs) for magnetic resonance imaging (MRI), the quantification of relaxivity—a measure of a contrast agent's efficiency in enhancing the relaxation rates of water protons—is paramount for predicting and understanding their in-vivo performance. This guide provides a detailed, objective comparison of the longitudinal (r1) and transverse (r2) relaxivity of two widely utilized GBCAs: Gadodiamide, a linear, non-ionic agent, and Gadobutrol, a macrocyclic, non-ionic agent. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in their respective fields.

Quantitative Data Summary

The relaxivity of GBCAs is influenced by several factors, including the molecular structure of the gadolinium chelate, the magnetic field strength of the MRI scanner, and the composition of the surrounding medium. The following tables summarize the r1 and r2 relaxivity values for Gadodiamide and Gadobutrol at various magnetic field strengths, as determined in human plasma and blood at 37°C.

Table 1: Longitudinal Relaxivity (r1) in Human Plasma and Blood (L·mmol⁻¹·s⁻¹)

Contrast Agent	Medium	1.5 T	3 T	7 T
Gadodiamide	Human Plasma	4.0 - 4.6[1]	-	-
Gadobutrol	Human Plasma	4.78 ± 0.12[2]	4.97 ± 0.59[2]	3.83 ± 0.24[2]
Gadobutrol	Human Blood	-	3.47 ± 0.16[2]	-

Table 2: Transverse Relaxivity (r2) in Human Plasma (L·mmol⁻¹·s⁻¹)

Contrast Agent	1.5 T
Gadobutrol	6.1 ± 0.9

Note: Directly comparable r2 values for Gadodiamide from the same studies were not available in the searched literature. The r2 relaxivity for Gadobutrol at 1.5 T in plasma is provided for reference.

The data indicates that Gadobutrol generally exhibits a higher r1 relaxivity compared to Gadodiamide at 1.5 T in human plasma.[1][2] It is also noteworthy that the r1 relaxivity of Gadobutrol shows a dependency on the magnetic field strength, with a slight increase from 1.5 T to 3 T in human plasma before decreasing at 7 T.[2]

Experimental Protocols

The determination of relaxivity values involves precise and standardized methodologies. The following outlines a typical experimental protocol for measuring r1 and r2 relaxivities of GBCAs in a clinical MRI scanner.

1. Sample Preparation:

• A series of phantoms are prepared containing the contrast agent (e.g., Gadodiamide or Gadobutrol) at varying concentrations (typically ranging from 0.05 to 1.0 mmol/L) in the desired medium (e.g., human plasma or blood).

• A control phantom containing only the medium without the contrast agent is also prepared to measure the baseline relaxation rates.

• The temperature of the phantoms is maintained at a physiologically relevant temperature, such as 37°C, throughout the experiment.

2. T1 Relaxivity (r1) Measurement:

• The longitudinal relaxation time (T1) of each phantom is measured using an inversion recovery pulse sequence.[3] This sequence involves inverting the longitudinal magnetization with a 180° radiofrequency pulse, followed by a variable inversion time (TI) before a 90° excitation pulse.

• By acquiring a series of images at different TIs, the recovery of the longitudinal magnetization can be sampled.

• The signal intensity at each TI is then fitted to the signal recovery equation for an inversion recovery sequence to calculate the T1 value for each concentration.

• The longitudinal relaxation rate (R1 = 1/T1) is plotted against the concentration of the gadolinium agent.

• The r1 relaxivity is then determined from the slope of the linear regression of this plot.[4]

3. T2 Relaxivity (r2) Measurement:

• The transverse relaxation time (T2) is typically measured using a multi-echo spin-echo pulse sequence.

• This sequence acquires a series of echoes at different echo times (TE).

• The signal intensity of the echoes is fitted to a mono-exponential decay function to calculate the T2 value for each concentration.

• The transverse relaxation rate (R2 = 1/T2) is plotted against the concentration of the gadolinium agent.

• The r2 relaxivity is determined from the slope of the linear regression of this plot.[4]

Visualization of Experimental Workflow

The logical flow of an experiment to determine the relaxivity of a gadolinium-based contrast agent can be visualized as follows:

Workflow for determining the relaxivity of a gadolinium-based contrast agent.

References

• 1. Evolving Characteristics of Gadolinium‐Based Contrast Agents for MR Imaging: A Systematic Review of the Importance of Relaxivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the Relaxivities of Macrocyclic Gadolinium-Based Contrast Agents in Human Plasma at 1.5, 3, and 7 T, and Blood at 3 T - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]

Unraveling Gadolinium Retention: A Comparative Analysis of Gadodiamide and Other Contrast Agents

For Immediate Release

A comprehensive review of preclinical and clinical studies reveals significantly higher and more prolonged gadolinium retention in body tissues following the administration of the linear gadolinium-based contrast agent (GBCA) Gadodiamide, compared to several macrocyclic agents. This guide synthesizes key experimental data on gadolinium deposition in the brain, bone, and skin, providing researchers, scientists, and drug development professionals with a crucial comparative overview to inform future research and development in contrast agent safety.

Gadolinium-based contrast agents are indispensable tools in magnetic resonance imaging (MRI), enhancing image quality and diagnostic accuracy. However, concerns have emerged regarding the long-term retention of gadolinium in various tissues. The stability of the chelate binding the gadolinium ion is a critical factor, with linear agents like Gadodiamide generally considered less stable than macrocyclic agents. This guide presents a detailed comparison of Gadodiamide with other GBCAs, focusing on quantitative data from head-to-head studies.

Quantitative Comparison of Gadolinium Retention

The following tables summarize the quantitative data on gadolinium concentration in different tissues after the administration of Gadodiamide and other GBCAs. The data is compiled from various preclinical and clinical studies and is presented to facilitate a direct comparison.

Table 1: Gadolinium Retention in the Brain (Rodent Models)

GBCA Compared	Tissue	Time Point	Gadodiamide (nmol/g)	Comparator Agent (nmol/g)	Fold Difference	Reference
Gadoterate meglumine	Cerebellum	1 year post-injection	2.45 ± 0.35	0.07 ± 0.03	~35x	[1][2][3]
Gadobutrol	Cerebellum	1 month post-injection	2.65	0.30	~8.8x	[4][5][6]
Gadobutrol	Cerebellum	12 months post-injection	2.25	0.062	~36.3x	[4][5][6]
Gadopiclenol	Cerebellum	1 month post-injection	2.65	0.37	~7.2x	[4][5][6]
Gadopiclenol	Cerebellum	12 months post-injection	2.25	0.078	~28.8x	[4][5][6]
Gadobenate dimeglumine	Deep Cerebellar Nuclei	4.5 weeks post-injection	27.1 ± 6.5	12.0 ± 2.6	~2.3x	[7]
Gadoterate meglumine	Deep Cerebellar Nuclei	4.5 weeks post-injection	27.1 ± 6.5	1.4 ± 0.2	~19.4x	[7]

Table 2: Gadolinium Retention in Bone

GBCA Compared	Species	Time Point	Gadodiamide/Linear Agent (concentration)	Comparator Agent (concentration)	Fold Difference	Reference
Gadoteric acid	Rat	10 weeks post-injection	(Gadodiamide)	(Gadoteric acid)	25x higher with Gadodiamide	[2]
Gadoteridol	Human	N/A	(Gadodiamide) ~1.77 µg/g	~0.477 µg/g	~4x higher with Gadodiamide	[8][9][10]
Gadobenate dimeglumine vs. Gadoteridol	Human	N/A	(Gadobenate)	(Gadoteridol)	4.4x higher with Gadobenate	[1][11]

Table 3: Gadolinium Retention in Skin

GBCA Compared	Species	Time Point	Gadodiamide/Linear Agent (concentration)	Comparator Agent (concentration)	Fold Difference	Reference
Gadoteric acid	Rat	10 weeks post-injection	(Gadodiamide)	(Gadoteric acid)	180x higher with Gadodiamide	[2]
Gadoterate meglumine	Rat (renal impairment model)	28 days post-injection	(Gadodiamide)	(Gadoterate meglumine)	40x higher with Gadodiamide	[7]
Gadobenate dimeglumine vs. Gadoteridol	Human	N/A	(Gadobenate)	(Gadoteridol)	2.9x higher with Gadobenate	[1][11]

Experimental Protocols

The data presented above are derived from studies employing rigorous experimental designs. A generalizable workflow for these comparative studies is detailed below and visualized in the accompanying diagrams.

Key Methodologies:

• Animal Models: The majority of preclinical studies utilized healthy Sprague Dawley rats, typically nine weeks old at the start of the experiments.[1][2][4][5][6] Some studies also employed rodent models with renal impairment to investigate gadolinium retention in compromised excretory function.[7]

• Human Studies: Comparative data for bone and skin in humans were often obtained from autopsy cases of patients who had received a single type of GBCA.[1][8][9][10][11]

• GBCA Administration: A common dosing regimen in rodent studies involved multiple intravenous injections, for example, five doses of 2.4 mmol of gadolinium per kilogram of body weight administered over five weeks.[1][2][4][5][6]

• Tissue Sample Collection: Following a specified post-injection period (ranging from one week to one year), animals were euthanized, and various tissues, including the brain, femur, and skin, were harvested for analysis.[1][2][4][5][6]

• Gadolinium Quantification: The total gadolinium concentration in the collected tissue samples was determined using inductively coupled plasma mass spectrometry (ICP-MS).[1][2][4][5][6] This highly sensitive technique allows for the precise measurement of elemental gadolinium.

• Gadolinium Speciation Analysis: To differentiate between the intact chelated GBCA and dissociated gadolinium, techniques such as size exclusion chromatography (SEC)-ICP-MS and hydrophilic interaction liquid chromatography (HILIC)-ICP-MS were employed.[1][2] These methods separate molecules based on size and polarity, respectively, allowing for the identification of different gadolinium species.

Visualizing the Research Workflow

The following diagrams illustrate the typical experimental workflow and the analytical process for assessing gadolinium retention.

Diagram 1: Preclinical Experimental Workflow for Gadolinium Retention Studies.

Diagram 2: Analytical Workflow for the Quantification and Speciation of Gadolinium in Tissues.

Discussion and Implications

The presented data consistently demonstrate that the linear, non-ionic GBCA Gadodiamide is associated with substantially higher levels of gadolinium retention in the brain, bone, and skin compared to the macrocyclic agents tested. This difference is particularly pronounced at longer time points after administration, suggesting a slower clearance of gadolinium deposited from Gadodiamide.

The higher retention of gadolinium from linear agents is thought to be due to their lower thermodynamic and kinetic stability, which can lead to dechelation and the release of gadolinium ions.[12] These free ions can then bind to endogenous molecules and deposit in tissues. Macrocyclic agents, with their more rigid cage-like structure, are more resistant to dechelation, resulting in lower gadolinium retention.

These findings have significant implications for the development of safer contrast agents. The data strongly support the trend towards the use of macrocyclic GBCAs to minimize long-term gadolinium retention. Future research should continue to investigate the clinical consequences of gadolinium deposition and explore the development of even more stable and efficiently cleared contrast agents. This comparative guide serves as a valuable resource for professionals in the field, providing a clear, data-driven foundation for informed decision-making in the ongoing effort to enhance the safety profile of MRI contrast media.

References

• 1. pubs.rsna.org [pubs.rsna.org]
• 2. Total gadolinium tissue deposition and skin structural findings following the administration of structurally different gadolinium chelates in healthy and ovariectomized female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gadolinium: pharmacokinetics and toxicity in humans and laboratory animals following contrast agent administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gadolinium Deposition in Bone Tissues After Contrast-enhanced Magnetic Resonance Imaging: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. pubs.rsna.org [pubs.rsna.org]
• 7. researchgate.net [researchgate.net]
• 8. appliedradiology.com [appliedradiology.com]
• 9. Gadolinium-Based Contrast Agent Accumulation and Toxicity: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. toho.repo.nii.ac.jp [toho.repo.nii.ac.jp]
• 12. researchgate.net [researchgate.net]

Evaluating the Diagnostic Accuracy of Gadodiamide in Magnetic Resonance Imaging

An Objective Comparison for Researchers and Drug Development Professionals

Gadodiamide (B1674392) is a gadolinium-based contrast agent (GBCA) widely utilized in magnetic resonance imaging (MRI) to enhance the visualization of tissues and lesions. This guide provides a comprehensive evaluation of the diagnostic accuracy of Gadodiamide against gold-standard diagnostic methods and other alternative contrast agents, supported by experimental data.

Data Summary

The diagnostic performance of Gadodiamide has been evaluated in various clinical settings. The following tables summarize key quantitative data from comparative studies.

Table 1: Diagnostic Accuracy of Gadodiamide-Enhanced MRA for Renal Artery Stenosis vs. Intra-arterial Digital Subtraction Angiography (IA-DSA)

Dose	Sensitivity	Specificity	Accuracy
0.05 mmol/kg	63.9% - 86.1%	66.7% - 73.9%	67.8% - 78.9%
0.1 mmol/kg	75.8% - 91.4%	59.3% - 75.0%	75.4% - 77.4%
0.2 mmol/kg	80.6% - 90.6%	59.3% - 75.0%	76.3% - 81.0%

Data from a prospective, randomized, double-blind, multicenter study evaluating the detection of hemodynamically relevant renal artery stenosis. The gold standard was IA-DSA.[1] A separate multicenter trial assessing renal artery stenosis with a 0.1 mmol/kg dose of gadodiamide found sensitivities and specificities ranging from 81% to 86% when compared to IA-DSA.[2]

Table 2: Comparative Efficacy of Gadodiamide and Other Gadolinium-Based Contrast Agents for Central Nervous System (CNS) Lesions

Comparator Agent	Key Findings
Gadopentetate dimeglumine	No significant difference in overall efficacy was observed in a double-blind, randomized study of 60 patients with CNS lesions.[3] Contrast enhancement was noted in 60% of patients with structural abnormalities in the Gadodiamide group, compared to 44% in the gadopentetate dimeglumine group.[3] Another study with 79 patients also found no difference in overall efficacy between the two agents for CNS imaging.[4]
Gadobenate dimeglumine	In a large-scale intraindividual crossover study of 113 patients with brain lesions, there was a highly significant global preference for gadobenate dimeglumine over Gadodiamide by all three blinded readers.[5] Gadobenate dimeglumine demonstrated superior qualitative and quantitative enhancement of brain lesions.[5][6] A study on spinal vascular anatomy also showed significantly better qualitative contrast enhancement with gadobenate dimeglumine compared to Gadodiamide.[7]

Experimental Protocols

Detailed methodologies are crucial for interpreting the presented data. Below are summaries of the experimental protocols from key studies.

Study of Gadodiamide-Enhanced MRA for Renal Artery Stenosis

This prospective, randomized, double-blind, multicenter study aimed to determine the most effective dose of Gadodiamide for 3D contrast-enhanced MRA of the renal arteries.[1]

• Patient Population: 273 patients referred for IA-DSA for suspected renal artery stenosis.

• Intervention: Patients were randomized to receive one of four doses of Gadodiamide (0.01, 0.05, 0.1, or 0.2 mmol/kg of body weight) administered intravenously.

• Imaging Protocol: 3D contrast-enhanced MRA was performed after the injection.

• Gold Standard: The results of the MRA were compared to intra-arterial digital subtraction angiography (IA-DSA), which served as the gold standard for diagnosing hemodynamically relevant renal artery stenosis (≥50% or occlusion).

• Image Analysis: The MRA and IA-DSA images were assessed by independent blinded readers for the location and degree of stenosis.

• Statistical Analysis: A Cochran-Armitage style trend test was used to assess the dose-response relationship for sensitivity.

Comparative Study of Gadodiamide and Gadobenate Dimeglumine for CNS Lesions

This was a large-scale intraindividual crossover comparison to evaluate the diagnostic performance of Gadodiamide versus gadobenate dimeglumine for enhancing brain lesions.[5][6]

• Patient Population: 138 adult patients with known or suspected brain lesions were enrolled, with 113 successfully completing both examinations.

• Study Design: Patients underwent two identical MRI examinations at 1.5T, one with Gadodiamide and the other with gadobenate dimeglumine, administered in a randomized order with a 3-14 day interval.

• Intervention: Both contrast agents were administered at a dose of 0.1 mmol/kg.

• Imaging Protocol: The imaging sequences and post-injection acquisition timing were identical for both examinations.

• Image Analysis: Three blinded readers qualitatively evaluated the images for diagnostic information (lesion extent, delineation, morphology, enhancement, and global preference) and quantitatively for the contrast-to-noise ratio (CNR).

• Statistical Analysis: Statistical tests were used to compare reader preference and CNR between the two agents.

Visualizations

Mechanism of Action of Gadolinium-Based Contrast Agents

The fundamental principle behind the efficacy of Gadodiamide and other GBCAs is their ability to shorten the T1 relaxation time of nearby water protons in a magnetic field. This leads to a stronger signal on T1-weighted MRI images, thereby enhancing the contrast between different tissues.

Caption: Mechanism of action of Gadodiamide in MRI.

Experimental Workflow for Diagnostic Accuracy Evaluation

The evaluation of a contrast agent's diagnostic accuracy typically follows a structured experimental workflow, as depicted below.

Caption: Experimental workflow for evaluating diagnostic accuracy.

References

• 1. Efficacy and safety of gadodiamide (Gd-DTPA-BMA) in renal 3D-magnetic resonance angiography (MRA): a phase II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of gadodiamide-enhanced MR angiography to intraarterial digital subtraction angiography for evaluation of renal artery stenosis: results of a phase III multicenter trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gadodiamide injection and gadopentetate dimeglumine. A double-blind study in MR imaging of the CNS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A double-blind, comparative study of gadodiamide injection and gadopentetate dimeglumine in MRI of the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ajnr.org [ajnr.org]
• 6. Contrast-Enhanced MR Imaging of Brain Lesions: A Large-Scale Intraindividual Crossover Comparison of Gadobenate Dimeglumine versus Gadodiamide | American Journal of Neuroradiology [ajnr.org]
• 7. Comparison of Gadobenate Dimeglumine and Gadodiamide in the Evaluation of Spinal Vascular Anatomy with MR Angiography - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Gadodiamide (Omniscan): A Guide for Laboratory and Clinical Settings

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical agents is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Gadodiamide, commercially known as Omniscan, a gadolinium-based contrast agent (GBCA) used in magnetic resonance imaging (MRI). While Gadodiamide is not classified as a hazardous waste by major regulatory bodies, responsible handling is paramount to ensure safety and minimize environmental impact.

Immediate Safety and Handling

Before disposal, it is crucial to adhere to standard laboratory safety protocols. In the event of a spill, small quantities can be absorbed with an inert material, and the affected area should be washed with soap and water.[1] For larger spills, collect the material with an absorbent and, if appropriate, flush the drain with cold water.[2] Always wear appropriate personal protective equipment (PPE), including gloves, when handling Gadodiamide.

Disposal of Unused Gadodiamide (Omniscan)

According to safety data sheets, Gadodiamide (Omniscan) is not regulated as a hazardous waste under the United States Environmental Protection Agency (EPA) or the EU Commission Directive 2008/98/EC.[2][3] Therefore, unused portions of the product can typically be disposed of as non-hazardous liquid or dry waste through normal waste routes.[2] However, it is imperative to consult and comply with all local, state, and federal regulations, as these may have more stringent requirements.[1][3] Any unused portion of the solution must be discarded and not saved for later use, as it contains no preservatives.[4][5][6]

If the Gadodiamide is mixed with or has come into contact with biohazardous materials, such as blood or other bodily fluids, it must be treated as biohazardous waste and disposed of according to the facility's biohazard waste management protocols.[1]

Environmental Considerations and Post-Patient Waste

A significant environmental consideration with Gadodiamide and other GBCAs is their excretion from patients post-administration and subsequent entry into wastewater systems.[7] Gadolinium has been detected in drinking water sources, raising concerns about its environmental persistence.[7] While the direct disposal of unused Omniscan is not heavily regulated, the management of post-patient waste is an emerging area of focus to mitigate environmental contamination.

Emerging strategies to address this issue include the collection of urine from patients who have received GBCAs and the implementation of gadolinium recycling programs.[7][8] Research institutions and healthcare facilities are encouraged to stay informed about and consider adopting such sustainable practices to minimize their environmental footprint.

Quantitative Data Summary

Parameter	Value	Source
Regulatory Status	Not a regulated hazardous waste	GE Healthcare SDS[2][3]
Primary Disposal Route	Normal non-hazardous waste streams	GE Healthcare SDS[2]
Spill Cleanup	Absorb with inert material, wash area	GE Healthcare SDS[1][2]
Biohazard Contamination	Dispose of as biohazardous waste	GE Healthcare SDS[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Gadodiamide (Omniscan).

Gadodiamide (Omniscan) Disposal Workflow

References

• 1. gehealthcare.com.au [gehealthcare.com.au]
• 2. gehealthcare.co.uk [gehealthcare.co.uk]
• 3. cmxmedicalimaging.com [cmxmedicalimaging.com]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. medsafe.govt.nz [medsafe.govt.nz]
• 7. Review of strategies to reduce the contamination of the water environment by gadolinium-based contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Disclaimer | Bayer Radiology [radiology.bayer.com]

Personal protective equipment for handling Gadodiamide (Omniscan)

Essential Safety and Handling of Gadodiamide (Omniscan)

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for handling Gadodiamide (Omniscan). Adherence to these guidelines is crucial for ensuring personnel safety and minimizing environmental impact in a laboratory or clinical research setting.

Key Safety and Physicochemical Data

A summary of essential data for Gadodiamide is presented below for immediate reference.

Property	Value
Chemical Name	Gadodiamide
Synonyms	Omniscan, WIN 50678 Injection
CAS Number	122795-43-1
Appearance	Clear, colorless to slightly yellow aqueous solution[1][2]
Storage Temperature	Controlled room temperature 20-25°C (68-77°F); excursions permitted to 15-30°C (59-86°F)[3]
Freezing Point	Do not freeze[1][3][4]
Oral LD50 (mice)	19.7 g/kg[1][4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Gadodiamide to ensure appropriate PPE selection. The following are the minimum recommended PPE.

PPE Category	Specification	Rationale
Hand Protection	Impervious gloves (e.g., Nitrile)	Prevents direct skin contact.[4]
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from splashes.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.[4]
Respiratory Protection	Not generally required for handling the solution in a well-ventilated area. Use a certified fume hood if aerosols may be generated.	Minimizes inhalation risk.

Safe Handling and Disposal Workflow

A systematic approach to handling and disposing of Gadodiamide is critical to minimize exposure and environmental contamination.

Caption: A streamlined workflow for the safe handling and disposal of Gadodiamide.

Step-by-Step Handling and Disposal Procedures

Preparation:

• Conduct a Risk Assessment: Before any procedure, evaluate the potential hazards and ensure all safety measures are in place.

• Don PPE: Wear the appropriate personal protective equipment as specified in the table above.[4]

• Prepare Work Area: Prepare a clean and designated work area. For procedures with a risk of aerosol generation, use a laminar flow hood or a certified chemical fume hood.[3]

Handling:

• Good Laboratory Practices: Always observe good laboratory and hygiene practices when handling the substance. Avoid direct contact with the material.[4]

• Aseptic Technique: Use aseptic technique when withdrawing the solution from the vial. Penetrate the vial closure only once with a suitable transfer device.[3]

• Administration: Administer the solution as required by the experimental protocol.

• Post-Administration: Complete the imaging procedure within one hour of administration of Omniscan.[3]

Disposal:

• Regulatory Compliance: Ensure compliance with local, state, and federal regulations for disposal.[4]

• Pharmaceutical Waste: Expired or waste pharmaceuticals should be handled with care, considering applicable DEA, EPA, and FDA regulations. It is not appropriate to dispose of the pharmaceutical by flushing it down the toilet or discarding it in the trash.[5]

• Manufacturer Return: If possible, return the pharmaceutical to the manufacturer for proper disposal.[5]

• Medical Waste Contractor: Alternatively, the waste pharmaceutical should be labeled, securely packaged, and transported by a state-licensed medical waste contractor for disposal.[5]

• Contaminated Materials: Dispose of contaminated materials, such as gloves and vials, in a designated and properly labeled waste container.

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is crucial.

Exposure Response:

• Skin Contact: Immediately wash the affected area with soap and water.[1][4]

• Eye Contact: In case of eye contact, immediately flush the eyes with water for at least 15 minutes. If irritation persists, seek medical attention.[1][4]

• Ingestion: If a large quantity is swallowed, drink water to dilute the solution and seek medical advice.[1]

Spill Response:

• Evacuate and Secure: Evacuate the immediate area if necessary and ensure it is well-ventilated.

• Contain Spill: Since the quantity per vial is small, spills can be absorbed with an inert material (e.g., sand, diatomite, vermiculite).[4][6]

• Collect and Dispose: Place the absorbed material into an appropriate container for disposal as chemical waste.[6]

• Decontaminate: Wash the affected area with soap and water.[4]

Caption: A logical workflow for responding to a Gadodiamide spill or exposure.

References

• 1. gehealthcare.co.uk [gehealthcare.co.uk]
• 2. Omniscan 20 mL Sterile injection - Contrast : Merry X-Ray [shop.mxrimaging.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. gehealthcare.com.au [gehealthcare.com.au]
• 5. Gadodiamide | C16H26GdN5O8 | CID 153921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bracco.com [bracco.com]